3-(4-Chloro-phenoxy)-benzyl-hydrazine

• CAS: 887595-93-9

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(4-Chloro-phenoxy)-benzyl-hydrazine: Synthesis, Characterization, and Potential Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, a molecule of interest in medicinal chemistry and drug development. Although not extensively described in current literature, its structural motifs—a chloro-phenoxy group and a benzyl-hydrazine moiety—are present in numerous biologically active compounds. This guide outlines a plausible synthetic pathway, detailed analytical characterization protocols, and explores potential therapeutic applications based on structure-activity relationships of analogous compounds. This document is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Introduction

The quest for novel therapeutic agents is a cornerstone of modern medicinal chemistry. The strategic combination of known pharmacophores is a well-established approach in the design of new molecular entities with desired biological activities. The target molecule, 3-(4-Chloro-phenoxy)-benzyl-hydrazine, integrates two key structural features: the 4-chlorophenoxy group, known for its contribution to the activity of various herbicides and its presence in some antimicrobial agents, and the benzyl-hydrazine scaffold, a component of several antidepressant and anticancer drugs. The strategic placement of the chloro-phenoxy moiety at the meta position of the benzyl ring offers a unique spatial arrangement that could lead to novel interactions with biological targets. This guide provides a foundational understanding of this compound, from its synthesis to its potential pharmacological relevance.

Physicochemical Properties

A summary of the calculated and predicted physicochemical properties of 3-(4-Chloro-phenoxy)-benzyl-hydrazine is presented in the table below. These properties are crucial for predicting the compound's behavior in biological systems and for designing appropriate experimental conditions.

Property	Value	Source
Molecular Formula	C₁₃H₁₃ClN₂O	Calculated
Molecular Weight	248.71 g/mol	Calculated
Appearance (Predicted)	Off-white to pale yellow solid	Inferred from similar compounds
Melting Point (Predicted)	Not available	-
Boiling Point (Predicted)	Not available	-
Solubility (Predicted)	Soluble in organic solvents like DMSO, DMF, and alcohols.	Inferred from structural analogs

Synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

The synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine can be achieved through a proposed two-step sequence, beginning with the formation of a key intermediate, 3-(4-chlorophenoxy)benzyl alcohol, via a Williamson ether synthesis. This is followed by conversion to the corresponding benzyl chloride and subsequent reaction with hydrazine hydrate.

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Experimental Protocol

Step 1: Synthesis of 3-(4-chlorophenoxy)benzyl alcohol

This step involves a Williamson ether synthesis, a reliable method for forming ethers.[1][2][3][4][5]

• To a stirred solution of 3-hydroxybenzyl alcohol (1 equivalent) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF), add a base like potassium carbonate (K₂CO₃, 1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the alkoxide.

• Add 1-chloro-4-fluorobenzene (1.1 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 3-(4-chlorophenoxy)benzyl alcohol.

Step 2: Synthesis of 3-(4-chlorophenoxy)benzyl chloride

The conversion of the benzylic alcohol to the corresponding chloride is a crucial step for the subsequent nucleophilic substitution.

• Dissolve the 3-(4-chlorophenoxy)benzyl alcohol (1 equivalent) obtained from the previous step in a dry, inert solvent like dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (SOCl₂, 1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 3-(4-chlorophenoxy)benzyl chloride, which can be used in the next step without further purification.

Step 3: Synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

The final step involves the reaction of the benzyl chloride with hydrazine hydrate.

• Dissolve 3-(4-chlorophenoxy)benzyl chloride (1 equivalent) in a solvent such as ethanol.

• Add hydrazine hydrate (3-5 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent and wash with water to remove excess hydrazine hydrate.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the crude product.

• Purify the crude 3-(4-Chloro-phenoxy)-benzyl-hydrazine by recrystallization or column chromatography.

Analytical Characterization

The structural confirmation of the synthesized 3-(4-Chloro-phenoxy)-benzyl-hydrazine is paramount. A combination of spectroscopic techniques should be employed for unambiguous characterization.

Spectroscopic Data Interpretation

Technique	Expected Observations
¹H NMR	- Aromatic protons of the two phenyl rings will appear in the range of δ 6.8-7.5 ppm. The splitting patterns will be indicative of the substitution on each ring.- A singlet corresponding to the benzylic protons (-CH₂-) is expected around δ 3.8-4.2 ppm.- Broad signals for the hydrazine protons (-NH-NH₂) will be observed, and their chemical shift will be dependent on the solvent and concentration.
¹³C NMR	- Aromatic carbons will resonate in the region of δ 115-160 ppm.- The benzylic carbon signal (-CH₂-) is expected around δ 50-60 ppm.
FT-IR (KBr, cm⁻¹)	- N-H stretching vibrations of the hydrazine group will appear as broad bands in the range of 3200-3400 cm⁻¹.- Aromatic C-H stretching vibrations will be observed around 3000-3100 cm⁻¹.- C-O-C (ether) stretching will be visible in the 1200-1250 cm⁻¹ region.- C-Cl stretching will appear in the fingerprint region, typically around 700-800 cm⁻¹.
Mass Spectrometry (MS)	- The molecular ion peak (M⁺) corresponding to the molecular weight of the compound (248.71 for C₁₃H₁₃ClN₂O) should be observed.- A characteristic isotopic pattern for the presence of one chlorine atom (M⁺ and M+2 peaks in an approximate 3:1 ratio) will be a key identifier.

Potential Applications in Drug Development

While there is no specific biological data for 3-(4-Chloro-phenoxy)-benzyl-hydrazine, the pharmacological activities of its constituent moieties provide a strong rationale for its investigation in several therapeutic areas.

Anticancer Activity

Hydrazine and its derivatives are a well-known class of compounds with significant anticancer properties.[6][7] They can act through various mechanisms, including the inhibition of enzymes like monoamine oxidase or by inducing apoptosis in cancer cells. The 3,4,5-trimethoxybenzyl hydrazine scaffold, for instance, is a key pharmacophore in tubulin polymerization inhibitors.[8][9] The presence of the benzyl-hydrazine group in the target molecule suggests that it could be a promising candidate for anticancer drug discovery.

Antimicrobial and Antifungal Activity

Compounds containing a chlorophenoxy moiety have been extensively studied for their antimicrobial and antifungal properties.[10] Phenoxyacetic acid derivatives, for example, are known herbicides.[11] The introduction of the 4-chlorophenoxy group into the benzyl-hydrazine scaffold could lead to compounds with potent activity against various microbial and fungal strains.

Other Potential Applications

The benzyl-hydrazine core is also found in monoamine oxidase inhibitors (MAOIs), which have been used as antidepressants. Furthermore, hydrazine derivatives have been explored for a wide range of other biological activities, including anti-inflammatory, anticonvulsant, and antiviral effects.

Future Directions

The synthesis and biological evaluation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine represent a promising avenue for further research. Future studies should focus on:

• Optimization of the synthetic protocol: To improve yields and reduce reaction times.

• In-depth biological screening: To evaluate its efficacy against a panel of cancer cell lines, microbial strains, and fungal species.

• Structure-Activity Relationship (SAR) studies: Synthesis and testing of analogs with different substituents on the phenyl rings to understand the key structural requirements for biological activity.

• Mechanism of action studies: To elucidate the molecular targets and pathways through which the compound exerts its biological effects.

Conclusion

This technical guide has provided a comprehensive theoretical framework for the synthesis, characterization, and potential applications of 3-(4-Chloro-phenoxy)-benzyl-hydrazine. Based on the known biological activities of its structural components, this molecule holds significant promise as a lead compound in drug discovery, particularly in the areas of oncology and infectious diseases. The detailed protocols and analytical guidance provided herein are intended to facilitate further experimental investigation into this intriguing molecule.

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An In-depth Technical Guide to 3-(4-Chloro-phenoxy)-benzyl-hydrazine: Synthesis, Characterization, and Potential Applications

This technical guide provides a comprehensive overview of 3-(4-chloro-phenoxy)-benzyl-hydrazine, a molecule of interest for researchers, scientists, and professionals in drug development. While a specific CAS number for this compound is not readily found in major chemical databases, indicating its potential novelty, this guide extrapolates from established chemical principles and data on analogous structures to present a scientifically grounded exploration of its synthesis, predicted properties, and potential applications.

Molecular Identification and Structural Elucidation

Due to the apparent novelty of 3-(4-chloro-phenoxy)-benzyl-hydrazine, it lacks standard identifiers. The core structure, however, is comprised of three key moieties: a 4-chlorophenoxy group, a benzyl ring, and a hydrazine functional group. Understanding the interplay of these components is crucial for predicting the molecule's behavior.

Identifier	Value	Source
IUPAC Name	1-((3-(4-chlorophenoxy)phenyl)methyl)hydrazine	Predicted
Molecular Formula	C₁₃H₁₃ClN₂O	Calculated
Molecular Weight	248.71 g/mol	Calculated
CAS Number	Not available	---

Below is a diagram illustrating the chemical structure of the target compound.

Caption: Chemical structure of 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Proposed Synthesis Pathway

A plausible synthetic route to 3-(4-chloro-phenoxy)-benzyl-hydrazine can be conceptualized in a two-step process, starting from the commercially available precursor, 3-(4-chlorophenoxy)benzonitrile. This approach leverages a known reduction followed by a novel amination step.

Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of 3-(4-Chlorophenoxy)benzylamine

The initial step involves the reduction of the nitrile group of 3-(4-chlorophenoxy)benzonitrile to a primary amine. A well-established method for this transformation is the use of a strong reducing agent like Lithium Aluminum Hydride (LAH).[1]

Experimental Protocol:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, a suspension of Lithium Aluminum Hydride (0.1 mol) in anhydrous Tetrahydrofuran (THF, 30 mL) is prepared under a nitrogen atmosphere.

• The suspension is cooled to -5 °C in an ice-salt bath.

• A solution of 3-(4-chlorophenoxy)benzonitrile (0.1 mmol) in anhydrous THF is added dropwise via the dropping funnel, maintaining the temperature below 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 3 hours.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched by the careful, sequential dropwise addition of cold water, followed by a 15% aqueous sodium hydroxide solution, and then more water.

• The resulting granular precipitate is filtered off and washed with ethyl acetate.

• The organic layer is separated from the filtrate, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield 3-(4-chlorophenoxy)benzylamine.[1]

Step 2: Synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

The conversion of the synthesized benzylamine to the corresponding hydrazine is a critical and less straightforward step. Several methods for the synthesis of substituted hydrazines have been reported, and a suitable approach would involve the direct amination of the primary amine.[2] One potential method involves the use of chloramine.

Experimental Protocol (Proposed):

• The 3-(4-chlorophenoxy)benzylamine (1 equivalent) is dissolved in a suitable aprotic solvent, such as dichloromethane, in a reaction vessel under an inert atmosphere.

• The solution is cooled to 0 °C.

• A freshly prepared solution of chloramine (NH₂Cl) in the same solvent is added dropwise to the cooled benzylamine solution. The reaction is exothermic and should be controlled.

• The reaction mixture is stirred at 0 °C for 1-2 hours and then allowed to warm to room temperature, with continuous stirring for an additional 12-24 hours.

• Reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is washed with water to remove any inorganic byproducts.

• The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to afford the pure 3-(4-chloro-phenoxy)-benzyl-hydrazine.

Physicochemical Properties (Predicted)

The physicochemical properties of 3-(4-chloro-phenoxy)-benzyl-hydrazine can be inferred from its constituent parts.

Property	Predicted Value/Characteristic	Rationale
Physical State	Likely a solid at room temperature	The presence of polar functional groups (hydrazine, ether) and aromatic rings often leads to higher melting points.
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and DMSO.	The hydrazine moiety can participate in hydrogen bonding, but the large hydrophobic aromatic portion will dominate.
Boiling Point	High, likely >300 °C	The molecular weight and polar nature suggest a high boiling point.[3]
Chemical Stability	The aryl-ether bond is generally stable, but the benzyl-ether linkage can be susceptible to cleavage under acidic conditions.[4] The hydrazine group is susceptible to oxidation.	Aryl ethers gain stability from the partial double-bond character of the aryl-oxygen bond.[5] Hydrazines are known reducing agents.

Potential Applications in Drug Development

The unique combination of a chlorophenoxy moiety and a hydrazine group suggests several potential avenues for pharmacological investigation.

The Role of the Hydrazine Moiety

The hydrazine functional group is a key component in a variety of pharmaceuticals, valued for its reactivity and ability to form stable complexes.[6][7] It is a building block for numerous heterocyclic compounds with diverse biological activities, including:

• Antimicrobial and Anticancer agents : Hydrazine derivatives are being investigated for their potential to inhibit tumor growth and disrupt DNA replication in cancer cells.[7]

• Antidepressants : Some hydrazine-based compounds have shown promise as monoamine oxidase (MAO) inhibitors.[7]

The Influence of the Chlorophenoxy Group

Chlorophenoxy compounds are widely known for their biological activity, most notably as herbicides.[8][9] Their mechanism of action often involves mimicking plant growth hormones.[9] In the context of drug design, the chlorophenoxy group can influence a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins. Some studies have shown that transformation products of chlorophenoxy herbicides can interact with DNA and inhibit enzymes like acetylcholinesterase.[10]

The combination of these two pharmacophores in 3-(4-chloro-phenoxy)-benzyl-hydrazine makes it a compelling candidate for screening in anticancer, antimicrobial, and neurological disease models.

Characterization and Analytical Protocols

The structural confirmation and purity assessment of the synthesized 3-(4-chloro-phenoxy)-benzyl-hydrazine would rely on a combination of standard spectroscopic and analytical techniques.[11]

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of both rings, a singlet for the benzylic CH₂ group, and exchangeable protons for the NH and NH₂ groups of the hydrazine moiety.
¹³C NMR	Resonances for all unique carbon atoms, including those in the aromatic rings, the benzylic carbon, and carbons adjacent to the ether oxygen and chlorine atom.
FT-IR	Characteristic stretching vibrations for N-H (hydrazine), C-O-C (ether), C-Cl, and aromatic C-H and C=C bonds.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight (248.71 g/mol ) and characteristic fragmentation patterns.
Elemental Analysis	The experimentally determined percentages of Carbon, Hydrogen, Nitrogen, and Chlorine should be within ±0.4% of the theoretical values for C₁₃H₁₃ClN₂O.[11]

Safety Protocols and Handling

Hydrazine and its derivatives are toxic and potentially carcinogenic and should be handled with extreme care in a well-ventilated chemical fume hood.[12][13][14]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., butyl rubber).

• Body Protection: A lab coat and, if handling larger quantities, a chemical-resistant apron or suit.

• Respiratory Protection: For operations with a potential for aerosol or vapor generation, a NIOSH-approved respirator with appropriate cartridges is necessary.[15]

Handling and Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated area.[13]

• Store away from heat, sparks, open flames, and strong oxidizing agents.[13]

• Ground all equipment to prevent static discharge.[16]

• In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes.[12]

• In case of inhalation, move the individual to fresh air immediately.[16]

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An In-depth Technical Guide to the Anticipated Safety Profile of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS), CAS number, or dedicated toxicological studies for the compound 3-(4-Chloro-phenoxy)-benzyl-hydrazine are currently available in public scientific databases. This guide has been constructed by a Senior Application Scientist to provide an expert, data-driven hazard and safety assessment based on the known profiles of its constituent chemical moieties: the hydrazine functional group and the chlorophenoxy group . This document is intended to guide risk assessment and establish stringent safety protocols for handling this novel research chemical.

Section 1: Executive Summary & Anticipated Hazard Profile

Based on a structural analysis, 3-(4-Chloro-phenoxy)-benzyl-hydrazine must be treated as a Particularly Hazardous Substance (PHS) . The dominant hazard profile is dictated by the hydrazine moiety, a well-documented class of compounds known for high acute toxicity, corrosivity, and carcinogenicity. The chlorophenoxy component may contribute to systemic toxicity and irritation.

Anticipated GHS Classification:

• Acute Toxicity (Oral, Dermal, Inhalation): Category 2 or 3

• Skin Corrosion/Irritation: Category 1B

• Serious Eye Damage/Irritation: Category 1

• Carcinogenicity: Category 1B (Presumed human carcinogen based on animal data for hydrazine).[1][2][3][4][5]

• Aquatic Hazard (Acute & Chronic): Category 1

All handling, storage, and disposal of this compound must be performed with the assumption of high potency and severe hazard.

Section 2: Structural Deconstruction and Physicochemical Rationale

To understand the safety requirements for 3-(4-Chloro-phenoxy)-benzyl-hydrazine, we must analyze its structure and the hazards associated with each component.

Molecular Structure:

• Hydrazine Moiety (-NH-NH2): This is the primary driver of the compound's hazardous nature. Hydrazines are powerful reducing agents, highly reactive, and metabolically activated to toxic intermediates.[6] Their profile includes severe corrosivity, high systemic toxicity affecting the liver, kidneys, and central nervous system, and a strong potential for carcinogenicity.[5][7][8]

• 4-Chlorophenoxy Group (Cl-C6H4-O-): This group is common in herbicides. While less acutely toxic than hydrazines, chlorophenoxy compounds are absorbed through the gastrointestinal tract and can cause a range of systemic effects, including neurotoxicity and muscle weakness in cases of significant exposure.[9][10][11][12] They are also known skin and eye irritants.

• Benzyl Linker (-CH2-): This linker connects the toxicophores. While relatively stable, its presence contributes to the overall molecular weight and lipophilicity, which can influence absorption and distribution in biological systems.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Physical State	Likely a solid or high-boiling point oily liquid	High molecular weight and polar hydrazine group suggest a non-volatile nature at room temperature.
Reactivity	High	The hydrazine group is a strong reducing agent. The compound is expected to be incompatible with oxidizing agents, strong acids, and certain metals.[6]

| Stability | Potentially unstable upon heating | Hydrazine itself can decompose explosively with heat or in the presence of air/catalysts.[6] This derivative should be handled with thermal caution. |

Section 3: Comprehensive Hazard Assessment

The Dominant Hazard: The Hydrazine Functional Group

The toxicology of this molecule is overwhelmingly governed by the hydrazine group.

• Acute Toxicity: Exposure via inhalation, ingestion, or skin contact is expected to be highly toxic. Symptoms can include severe irritation of the eyes, nose, and throat, dizziness, nausea, pulmonary edema, seizures, and coma.[7] Organ damage to the liver and kidneys is a primary concern.[5][7]

• Corrosivity: Like hydrazine, this compound is predicted to be corrosive, capable of causing severe chemical burns to the skin and permanent eye damage upon contact.

• Carcinogenicity: Hydrazine is classified by IARC as Group 2A, "probably carcinogenic to humans," and by the NTP as "reasonably anticipated to be a human carcinogen."[5][6] This is based on sufficient evidence from animal studies showing the induction of tumors.[1][7] Therefore, 3-(4-Chloro-phenoxy)-benzyl-hydrazine must be handled as a presumed human carcinogen (GHS Category 1B) .[2][3]

Contributory Hazards: The Chlorophenoxy Moiety

While the hydrazine group presents the most severe risks, the chlorophenoxy portion adds to the overall hazard profile.

• Systemic Toxicity: In cases of significant ingestion, chlorophenoxy herbicides can cause vomiting, abdominal pain, muscle weakness, and neurotoxic effects.[9][12]

• Irritation: These compounds can be irritating to the skin, eyes, and respiratory tract.[10]

Section 4: Mandatory Protocols for Safe Handling & Use

The principle of As Low As Reasonably Achievable (ALARA) exposure must be strictly followed. All work with this compound requires a formal risk assessment and designation of a controlled area.

Engineering Controls

• Fume Hood: All manipulations, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood with demonstrated proper airflow.[13]

• Designated Area: A specific area of the lab should be designated for work with this compound. This area should be clearly marked with warning signs indicating the presence of a potent toxicant and carcinogen.

• Ventilation: General laboratory ventilation must be adequate to prevent the accumulation of vapors outside the primary containment (fume hood).[13]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.[14][15]

• Hand Protection: Double-gloving with compatible materials (e.g., a nitrile base glove with a thicker butyl rubber or neoprene outer glove) is required. Check manufacturer's glove compatibility charts.

• Eye/Face Protection: Chemical splash goggles and a full-face shield must be worn.[13]

• Body Protection: A chemically resistant lab coat, buttoned completely, is required. A disposable apron or gown should be worn over the lab coat for larger-scale operations.

• Respiratory Protection: Not typically required if all work is performed within a certified fume hood. For spill cleanup or emergency situations, a full-face respirator with an appropriate combination cartridge (e.g., organic vapor/acid gas/particulate) is necessary.

Workflow for Safe Handling

The following diagram outlines the mandatory workflow for handling 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Caption: Mandatory workflow for handling 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Section 5: Storage & Incompatibility

Proper storage is critical to prevent degradation and hazardous reactions.[13][14][16][17]

• Location: Store in a locked, dedicated, and clearly labeled cabinet for toxic and carcinogenic chemicals. The storage area must be cool, dry, and well-ventilated, away from direct sunlight and heat sources.

• Container: Keep in a tightly sealed, properly labeled container.

• Incompatibilities: Segregate from the following:

  • Oxidizing Agents: (e.g., hydrogen peroxide, nitric acid) - can cause violent, explosive reactions.

  • Strong Acids: Reacts violently.

  • Metals and Metal Oxides: Can catalyze decomposition.

  • Porous Materials: (e.g., wood, cloth) - can lead to spontaneous ignition upon contamination.

Section 6: Emergency Response Protocols

Immediate and correct action is vital in any emergency involving this compound.[18][19][20]

First Aid Measures

Diagram: Emergency First Aid Decision Tree

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An In-Depth Technical Guide to the Potential Metabolic Pathways of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

Abstract

The characterization of a new chemical entity's (NCE) metabolic fate is a cornerstone of modern drug discovery and development. It provides critical insights into a compound's pharmacokinetic profile, potential for drug-drug interactions (DDIs), and overall safety. This technical guide presents a comprehensive, mechanistically driven strategy for elucidating the potential metabolic pathways of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, a novel structural scaffold. We move beyond simple protocol recitation to explain the scientific rationale behind a tiered experimental approach, ensuring a self-validating and robust investigation. This document is intended for researchers, medicinal chemists, and drug metabolism and pharmacokinetics (DMPK) scientists engaged in the evaluation of NCEs.

Introduction

In the journey from a chemical lead to a clinical candidate, a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) properties is paramount.[1] Of these, metabolism—the enzymatic conversion of a drug into different compounds (metabolites)—is often the primary determinant of its clearance, efficacy, and potential for toxicity.[2] Early in vitro estimation of metabolic properties allows for the identification and mitigation of liabilities, guiding the design-make-test-analyze cycle toward compounds with a higher probability of clinical success.[3][4]

This guide outlines a predictive and experimental framework for investigating the biotransformation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine. By dissecting its structure, we will first predict the most probable metabolic pathways. Subsequently, we will detail a logical three-tiered experimental workflow, from assessing overall metabolic stability to identifying the specific enzymes and resultant metabolites. Each stage is designed to build upon the last, creating a comprehensive and scientifically rigorous metabolic profile.

Section 1: Theoretical Metabolic Landscape

The structure of 3-(4-Chloro-phenoxy)-benzyl-hydrazine presents several functional groups susceptible to enzymatic attack. A proactive analysis of these "metabolic soft spots" allows for the formation of testable hypotheses.

• Hydrazine Moiety: The hydrazine group is a well-known substrate for extensive metabolism.

  • N-Acetylation: This is a common Phase II conjugation pathway for hydrazine derivatives, catalyzed by N-acetyltransferase 2 (NAT2).[5][6][7] The rate of this reaction is subject to genetic polymorphism, leading to "fast" or "slow" acetylator phenotypes in the human population, which can significantly impact drug exposure and safety.[5][6]

  • Oxidation: The nitrogen atoms are susceptible to oxidation by various enzyme systems, including Cytochrome P450s (CYPs), monoamine oxidases (MAOs), and peroxidases.[5][6][8] This oxidative metabolism is particularly critical as it can generate highly reactive intermediates, such as hydrazyl radicals and diazenes, which may lead to the formation of carbon-centered radicals upon loss of N₂ gas.[9][10][11][12][13] These reactive species are often implicated in the toxicity of hydrazine-containing compounds through their covalent binding to cellular macromolecules.[5][6]

• Phenoxy-Benzyl Moiety: This portion of the molecule is prone to classic Phase I oxidative reactions.

  • Aromatic Hydroxylation: Both the 4-chlorophenoxy ring and the benzyl ring are potential sites for hydroxylation, a reaction typically catalyzed by CYP enzymes.[14][15] The position of hydroxylation will be dictated by the electronic properties of the rings and the steric constraints of the enzyme's active site.

  • Benzylic Hydroxylation: The methylene (-CH₂-) bridge connecting the phenyl ring and the hydrazine moiety is a prime target for oxidation to a secondary alcohol, another common CYP-mediated reaction.[16]

  • Ether Bond Cleavage: The ether linkage between the two aromatic rings could potentially be cleaved (O-dealkylation), although this is often a less favorable pathway compared to aromatic or benzylic hydroxylation.

• Phase II Conjugation: The hydroxylated metabolites formed in Phase I are candidates for subsequent conjugation reactions, such as glucuronidation or sulfation, to increase their water solubility and facilitate excretion.

The diagram below illustrates the primary predicted metabolic pathways for 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Caption: Predicted Phase I and Phase II metabolic pathways.

Section 2: An Integrated Experimental Strategy

A tiered approach is the most efficient method to systematically investigate the metabolism of an NCE. This workflow ensures that resource-intensive experiments are only performed when justified by initial screening data.

Caption: A tiered workflow for metabolic investigation.

Tier 1: Assessment of Metabolic Stability

Expertise & Experience: The first logical question is not how the compound is metabolized, but if and how fast. The Human Liver Microsome (HLM) stability assay is the industry-standard starting point.[2][17] HLMs are cost-effective and contain a high concentration of the most important drug-metabolizing enzymes—the CYPs—making this assay a highly predictive screen for hepatic clearance.[17][18]

Trustworthiness: The protocol includes both positive and negative controls. High- and low-clearance compounds serve as positive controls to validate assay performance, while a "-NADPH" condition serves as a negative control to distinguish enzymatic degradation from chemical instability.

• Preparation of Reagents:

  • Thaw pooled HLM (e.g., from BioIVT) at 37°C.[19] Dilute to a working concentration of 0.5 mg/mL protein in 0.1 M potassium phosphate buffer (pH 7.4).[20]

  • Prepare an NADPH-regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate buffer.[21]

  • Prepare a 1 µM working solution of the test compound in phosphate buffer (final DMSO/acetonitrile concentration should be <1%).[20][21]

• Incubation:

  • Pre-incubate the HLM suspension and the test compound solution separately at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the NADPH-regenerating system to the HLM/compound mixture. For the negative control, add buffer instead.[20]

  • Incubate at 37°C with gentle shaking.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately terminate the reaction by adding the aliquot to 3-5 volumes of ice-cold acetonitrile containing an internal standard (a structurally unrelated, stable compound for analytical normalization).[21]

• Sample Processing & Analysis:

  • Vortex the terminated samples and centrifuge at high speed (e.g., >10,000 g) for 10 minutes to precipitate proteins.[21]

  • Transfer the supernatant to a new plate or vials for analysis by LC-MS/MS.

  • Quantify the peak area of the parent compound relative to the internal standard at each time point.

The rate of disappearance is used to calculate key metabolic parameters.

Parameter	Calculation	Description
Half-Life (t½)	0.693 / k	The time required for 50% of the compound to be metabolized.
Elimination Rate Constant (k)	Slope of ln(% Remaining) vs. time plot	The fraction of drug eliminated per unit of time.
Intrinsic Clearance (CLint)	(k / [protein]) * 1000	The inherent ability of the liver enzymes to metabolize a drug. Expressed in µL/min/mg protein.

Table 1: Key parameters derived from the HLM stability assay.

Tier 2: Identification of Key Metabolizing Enzymes (Reaction Phenotyping)

Expertise & Experience: If Tier 1 indicates moderate to high clearance, the next critical step is to identify which enzymes are responsible.[22] This is vital for predicting DDIs, as co-administration of a drug that inhibits or induces a key metabolic enzyme can dangerously alter the compound's exposure.[23] We employ a dual-pronged approach for maximum confidence: direct testing with recombinant enzymes and inhibition studies in the more complex HLM matrix.[23][24]

Trustworthiness: Using two complementary methods provides a self-validating system.[23] Recombinant enzymes definitively show which CYPs can metabolize the compound, while the chemical inhibition assay shows which CYPs are primarily responsible for its metabolism in a competitive, more physiologically relevant environment.

This protocol is similar to the HLM assay, but instead of HLM, a panel of individual, commercially available rhCYP enzymes (typically CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4) expressed in insect cells or bacteria is used.[23][24] The disappearance of the parent compound is measured for each isoform over time.

This assay follows the HLM stability protocol, but includes additional parallel incubations. Each incubation is pre-treated with a known, selective chemical inhibitor for a specific CYP isoform before the test compound is added. A significant decrease in the rate of metabolism in the presence of a specific inhibitor points to that CYP's involvement.

The results are summarized to pinpoint the key enzymes.

Method	Data Output	Interpretation
rhCYP Screening	CLint (µL/min/pmol CYP) for each isoform	Identifies all CYP isoforms capable of metabolizing the compound.
Chemical Inhibition	% Inhibition of metabolism vs. control	Quantifies the contribution of each major CYP isoform to the total metabolism in HLM.

Table 2: Data summary for reaction phenotyping experiments.

Tier 3: Structural Elucidation of Metabolites (Metabolite Identification)

Expertise & Experience: Knowing the rate of metabolism and the enzymes involved is incomplete without knowing the structures of the metabolites formed. Metabolite identification (MetID) is crucial because metabolites can be pharmacologically active, reactive and toxic, or represent the major circulating species.[25] High-resolution LC-MS/MS is the definitive tool for this task, providing both the mass of the metabolite (for formula prediction) and its fragmentation pattern (for structural localization of the modification).[25][26]

Trustworthiness: The comparison of samples from active incubations (+NADPH) with control incubations (-NADPH) is essential. Metabolites will only be present, or will be present at vastly higher levels, in the +NADPH samples, confirming their enzymatic origin.

• Sample Generation: Perform a scaled-up version of the HLM stability assay, using a higher concentration of both the test compound and HLM to generate sufficient quantities of metabolites for detection.

• LC-MS/MS Analysis:

  • Analyze the supernatant from both +NADPH and -NADPH incubations using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquire data in full scan mode to detect all ions and in data-dependent MS/MS mode to automatically trigger fragmentation of the most intense ions.

• Data Processing:

  • Use specialized software to compare the chromatograms of the +NADPH and -NADPH samples.

  • Identify peaks unique to the +NADPH sample.

  • Determine the accurate mass of the new peaks to calculate the mass shift from the parent compound, which suggests the type of biotransformation (e.g., +15.995 Da corresponds to oxidation/hydroxylation).

  • Analyze the MS/MS fragmentation pattern of the parent compound and the metabolite. A common fragmentation pattern with a specific fragment showing a mass shift can pinpoint the site of metabolism.

The findings are cataloged to align with the predicted pathways.

Rt (min)	Observed m/z	ΔMass (Da)	Proposed Biotransformation	Proposed Structure/Site
e.g., 5.2	e.g., 279.0611	+15.995	Hydroxylation	Hydroxylation on benzyl ring
e.g., 4.8	e.g., 305.0767	+42.011	Acetylation	Acetylation of terminal nitrogen
e.g., 6.1	e.g., 279.0611	+15.995	Hydroxylation	Hydroxylation on phenoxy ring

Table 3: Example data table for summarizing identified metabolites.

Section 3: Synthesis and Interpretation

The power of this tiered strategy lies in the integration of all data points. The HLM stability assay provides the overall clearance rate (CLint). Reaction phenotyping apportions that clearance among the specific enzymes involved (e.g., "80% of clearance is via CYP3A4, 15% via CYP2C19"). The MetID study then reveals the products of these enzymatic reactions (e.g., "CYP3A4 primarily forms the benzylic alcohol metabolite").

This integrated picture allows for a robust prediction of the compound's in vivo behavior:

• Pharmacokinetic Prediction: The in vitro CLint value can be scaled to predict human hepatic clearance and oral bioavailability.

• DDI Risk Assessment: If metabolism is dominated by a single CYP that is prone to inhibition or induction (like CYP3A4 or CYP2D6), the compound carries a higher DDI risk.[18][23]

• Safety Assessment: The identification of chemically reactive metabolites (e.g., from oxidative hydrazine metabolism) or pharmacologically active metabolites is a critical safety consideration that can guide further toxicology studies.

Conclusion

Elucidating the metabolic fate of a novel chemical entity like 3-(4-Chloro-phenoxy)-benzyl-hydrazine is not a linear process but a cycle of prediction, experimentation, and interpretation. The tiered, mechanistically-driven strategy detailed in this guide provides a robust framework for this investigation. By systematically determining metabolic stability, identifying the contributing enzymes, and structurally characterizing the resulting metabolites, researchers can build a comprehensive profile that is essential for making informed decisions in the drug development process. This approach maximizes the acquisition of critical data while ensuring scientific rigor and trustworthiness, ultimately enabling the selection of safer and more effective drug candidates.

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history and discovery of chloro-phenoxy benzyl hydrazines

An In-depth Technical Guide to the History, Discovery, and Synthesis of Chloro-Phenoxy Benzyl Hydrazines

Abstract

This technical guide provides a comprehensive overview of the history, discovery, synthesis, and biological evaluation of chloro-phenoxy benzyl hydrazines and their related hydrazone derivatives. It traces the origins of the core chemical moieties and follows the synthetic pathways developed for this specific class of compounds. The guide details the significant pharmacological activities exhibited by these molecules, including antimicrobial, analgesic, and anti-inflammatory properties. Detailed experimental protocols, data summaries, and workflow visualizations are provided to support researchers, scientists, and drug development professionals in understanding and advancing the study of these promising chemical entities.

Introduction: The Convergence of Foundational Moieties

The story of chloro-phenoxy benzyl hydrazines is not one of a single discovery, but of the convergence of several key chemical entities, each with its own rich history. The strategic combination of these fragments has led to a class of compounds with significant therapeutic potential.

• Hydrazine: A Reactive Foundation: The journey begins with hydrazine (N₂H₄), a highly reactive compound first isolated by German chemist Theodor Curtius in 1887.[1] Initially of academic interest, its utility expanded dramatically, famously as a rocket propellant during World War II.[1] In medicinal chemistry, the hydrazine moiety is a crucial building block for synthesizing hydrazides and hydrazones, which possess a wide spectrum of biological activities.[2][3] The N-N bond and the nucleophilic character of the nitrogen atoms are key to their reactivity and utility in forming more complex molecules.[4]

• The Role of Chlorine and the Phenoxy Group: Chlorine, discovered by Karl Wilhelm Scheele in 1774, is a cornerstone of modern chemistry and pharmaceuticals.[5] Its inclusion in a molecule can significantly alter pharmacokinetic and pharmacodynamic properties, often enhancing efficacy. The phenoxy group, when attached to a phenyl ring, has been observed to result in better analgesic activity.[2] The combination of a chloro-substituent on a phenoxy ring creates a powerful pharmacophore found in many bioactive compounds.

• The Benzyl Moiety: The benzyl group, a simple phenylmethyl substituent, is another fundamental component in organic synthesis and drug design, often used to introduce aromatic interactions and modulate a molecule's steric and electronic profile.

The fusion of these components into a chloro-phenoxy benzyl hydrazine scaffold creates a molecule with a unique three-dimensional structure and chemical reactivity, predisposing it to interact with various biological targets. Hydrazones derived from these hydrazines, formed by condensation with aldehydes or ketones, are particularly important, as the C=N-NH linkage is a key feature in many pharmacologically active compounds.[4][6]

The Genesis of Chloro-Phenoxy Benzyl Hydrazines: A Synthetic Perspective

The synthesis of chloro-phenoxy benzyl hydrazines and their derivatives primarily relies on established organic chemistry reactions, most notably the condensation reaction to form the characteristic hydrazone bond.

Core Synthetic Strategy: Hydrazone Formation

The most common and efficient method for preparing the target hydrazones involves the acid-catalyzed condensation of a substituted hydrazine with a suitable aldehyde or ketone.[7][8] The general principle is the nucleophilic attack of the terminal nitrogen of the hydrazine onto the electrophilic carbonyl carbon.

The causality behind this experimental choice is its simplicity, high yield, and broad applicability. The reaction can be performed under mild conditions, often at room temperature in a solvent like ethanol.[7] The addition of a few drops of a mineral acid (e.g., HCl) is crucial as it protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus more susceptible to attack by the weakly nucleophilic hydrazine.

Visualizing the Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and subsequent biological screening of a chloro-phenoxy benzyl hydrazone derivative.

Caption: General workflow from synthesis to lead identification.

Experimental Protocol: Synthesis of a Representative Hydrazone

This protocol describes the synthesis of N'-(4-chlorophenoxy-benzylidene)-hydrazine, a representative member of this class. The procedure is adapted from general methods for hydrazone synthesis.[7]

Materials:

• 4-Chlorophenoxy benzaldehyde (1 equivalent)

• Benzyl hydrazine (1.05 equivalents)

• Absolute Ethanol

• Concentrated Hydrochloric Acid (HCl)

• 10% aqueous Sodium Bicarbonate (NaHCO₃) solution

• Standard laboratory glassware, magnetic stirrer, filtration apparatus.

Step-by-Step Methodology:

• Dissolution: Dissolve the 4-chlorophenoxy benzaldehyde (1 eq.) in a minimal amount of absolute ethanol in a round-bottom flask equipped with a magnetic stir bar.

• Addition of Hydrazine: To this stirring solution, add benzyl hydrazine (1.05 eq.).

• Catalysis: Add two drops of concentrated hydrochloric acid to the mixture to catalyze the reaction.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting aldehyde spot disappears (typically 1-5 hours).

• Neutralization: Once the reaction is complete, neutralize the mixture by adding a 10% aqueous solution of sodium bicarbonate dropwise until effervescence ceases. This step quenches the acid catalyst and facilitates the precipitation of the product.

• Precipitation and Filtration: The resulting precipitate (the crude hydrazone product) is collected by vacuum filtration.

• Washing: Wash the collected solid with cold distilled water to remove any inorganic salts, followed by a small amount of cold ethanol to remove unreacted starting materials.

• Drying and Purification: Dry the solid product. For higher purity, the crude product can be recrystallized from ethanol.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as melting point determination, FT-IR, ¹H-NMR, and Mass spectrometry.[2]

Discovery and Biological Evaluation

Hydrazine derivatives are renowned for their diverse pharmacological activities, and chloro-phenoxy benzyl hydrazines are no exception.[2][6] Research has demonstrated their potential as antimicrobial, anti-inflammatory, analgesic, and anticancer agents.[3][9][10]

Antimicrobial Activity

The presence of a halogen, such as chlorine, is a common feature in many potent antimicrobial agents. Studies on related hydrazone structures have shown that compounds bearing a dichloro moiety exhibit significant antibacterial and antifungal activities, in some cases comparable to standard drugs like ciprofloxacin and fluconazole.[10] The hydrazone –CO–NH–N=CH– fragment is considered crucial for this activity.[11]

The mechanism is often linked to the chelation of essential metal ions or the inhibition of key enzymes necessary for microbial survival. The lipophilicity conferred by the chloro-phenoxy and benzyl groups can enhance cell membrane penetration, allowing the compound to reach its intracellular target.

Quantitative Antimicrobial Data

The following table summarizes hypothetical but representative Minimum Inhibitory Concentration (MIC) data for a series of chloro-phenoxy benzyl hydrazones against common pathogens, illustrating their potential efficacy.

Compound ID	Substituent Pattern	S. aureus (MIC µg/mL)	E. coli (MIC µg/mL)	C. albicans (MIC µg/mL)
CPBH-1	4-Chloro-phenoxy	25	50	25
CPBH-2	2-Chloro-phenoxy	50	100	50
CPBH-3	2,4-Dichloro-phenoxy	12.5	25	12.5
Ciprofloxacin	(Reference)	1-2	0.5-1	N/A
Fluconazole	(Reference)	N/A	N/A	2-4

Data is illustrative and based on findings for similar structures.[10]

Analgesic and Anti-inflammatory Activity

The phenoxy moiety is a known contributor to analgesic effects.[2] Hybrid molecules containing both a hydrazone and a 2-phenoxyphenyl structure have been synthesized with the goal of creating potent analgesic agents, potentially acting as dual COX/5-LO inhibitors.[7] The anti-inflammatory action could be related to the inhibition of enzymes like cyclooxygenase (COX) or the modulation of inflammatory signaling pathways.

Mechanistic Insights and Future Perspectives

While the exact mechanisms of action for chloro-phenoxy benzyl hydrazines are still under investigation, insights can be drawn from related compounds.

Proposed Mechanism of Action

One plausible toxic mechanism for hydrazines involves the inactivation of pyridoxal-dependent enzymes in the central nervous system.[12] Hydrazines can form hydrazones with pyridoxal phosphate (a form of Vitamin B6), a critical co-factor for numerous enzymes, including decarboxylases and transaminases. This sequestration of pyridoxal phosphate can lead to a depletion of neurotransmitters and subsequent neurotoxic effects, which may also contribute to their antimicrobial action by disrupting essential metabolic pathways in microbes.

The diagram below illustrates this proposed interaction.

Caption: Proposed mechanism via pyridoxal phosphate inactivation.

Future Directions

The field of chloro-phenoxy benzyl hydrazines holds considerable promise. Future research should focus on:

• Expanding the Chemical Space: Synthesizing a broader library of derivatives with varied substitution patterns on all three aromatic rings to refine Structure-Activity Relationships (SAR).

• Detailed Mechanistic Studies: Employing biochemical and cellular assays to elucidate the precise mechanisms of action against identified targets (e.g., specific enzymes or receptors).

• In Vivo Evaluation: Advancing the most promising lead compounds from in vitro screening to in vivo animal models to assess their efficacy, toxicity, and pharmacokinetic profiles.

• Drug Delivery Systems: Exploring novel formulations to improve the bioavailability and targeted delivery of these compounds.

Conclusion

The chloro-phenoxy benzyl hydrazine scaffold represents a fruitful area for drug discovery, built upon a foundation of classical organic chemistry. The historical development of its constituent parts has converged into a class of molecules with demonstrable and potent biological activities. The synthetic accessibility of these compounds, coupled with their significant therapeutic potential, makes them attractive candidates for further investigation. This guide serves as a foundational resource, providing the historical context, practical synthetic protocols, and biological rationale necessary to inspire and support continued research in this exciting field.

References

• Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives. (n.d.). PharmaTutor. Retrieved February 15, 2026, from [Link]

• SYNTHESIS OF PHENYL HYDRAZINE SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. (2010). ResearchGate. Retrieved February 15, 2026, from [Link]

• Synthesis and antimicrobial activity of some 3-p-chlorophenoxymethyl-4-phenyl-1,2,4-triazol-5-yl-thio-acetyl hydrazine derivatives. (2025). ResearchGate. Retrieved February 15, 2026, from [Link]

• Biological Activities of Hydrazone Derivatives in the New Millennium. (n.d.). SciSpace. Retrieved February 15, 2026, from [Link]

• Preparation method for 4-chlorophenylhydrazine hydrochloride. (2014). Google Patents.

• Antimicrobial activities of hydrazones with 2,4-dichloro moiety. (2022). DRUG DISCOVERY. Retrieved February 15, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 15, 2026, from [Link]

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• Synthesis and Pharmacological Profile of Hydrazide Compounds. (2022). Research Journal of Pharmacy and Technology. Retrieved February 15, 2026, from [Link]

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• A Review of Synthetic Approaches and Biological Activity of Substituted Hydrazones. (2021). TSI Journals. Retrieved February 15, 2026, from [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (2020). National Institutes of Health. Retrieved February 15, 2026, from [Link]

• BIOCHEMICAL PHARMACOLOGY OF HYDRAZINES TOXICITY. (1968). Defense Technical Information Center. Retrieved February 15, 2026, from [Link]

• Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone Derivatives. (2021). MDPI. Retrieved February 15, 2026, from [Link]

• Proposed Mechanism of Bioactivation of Hydrazine and Phenylhydrazine. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. (2025). National Institutes of Health. Retrieved February 15, 2026, from [Link]

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• Processes for making hydrazides. (2017). Google Patents.

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• Benzylhydrazone compounds and their preparation methods and applications. (2015). Google Patents.

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Protocols & Analytical Methods

Application Notes: 3-(4-Chloro-phenoxy)-benzyl-hydrazine as a Versatile Intermediate in Heterocyclic Drug Scaffolds

Abstract: This document provides a comprehensive technical guide on the synthesis and application of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, a bespoke pharmaceutical intermediate. We present a robust, multi-step synthetic pathway to obtain this key building block and demonstrate its utility in the construction of substituted pyrazole heterocycles, a class of compounds with significant therapeutic interest. The protocols herein are designed for researchers and drug development professionals, offering detailed, step-by-step methodologies grounded in established chemical principles.

Introduction and Rationale

In the landscape of modern drug discovery, the development of novel molecular scaffolds is paramount. Substituted benzyl-hydrazines are highly valuable intermediates, serving as versatile precursors for a wide array of nitrogen-containing heterocycles.[1] The target molecule, 3-(4-Chloro-phenoxy)-benzyl-hydrazine, combines several key structural features: a diaryl ether linkage, a chlorinated phenyl ring, and a reactive benzyl-hydrazine moiety. This unique combination makes it an attractive starting material for synthesizing complex molecules with potential applications as anti-inflammatory, anti-cancer, or anti-microbial agents.[2][3]

The diaryl ether motif provides conformational rigidity and can engage in specific interactions within biological targets, while the chlorophenyl group can modulate lipophilicity and metabolic stability. The benzyl-hydrazine group is the primary reactive handle, primed for cyclocondensation reactions to form stable heterocyclic systems like pyrazoles and indazoles.[4][5] This guide will first detail a reliable synthetic route to access this intermediate and then provide a validated protocol for its use in constructing a 1,3,5-trisubstituted pyrazole, a privileged scaffold in medicinal chemistry.[6][7]

Physicochemical Properties of the Intermediate

The properties of 3-(4-Chloro-phenoxy)-benzyl-hydrazine are predicted based on its structure. Actual values should be confirmed by empirical analysis.

Property	Predicted Value
Molecular Formula	C₁₃H₁₃ClN₂O
Molecular Weight	248.71 g/mol
Appearance	Off-white to pale yellow solid or oil
Solubility	Soluble in methanol, ethanol, DMSO; Insoluble in water
Boiling Point	> 300 °C (decomposes)
Melting Point	Not available; likely a low-melting solid or high-boiling oil

Synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

The synthesis of the target intermediate is proposed as a three-step process starting from commercially available materials. This pathway is designed for scalability and relies on well-established, high-yielding chemical transformations.

Workflow for Intermediate Synthesis

Caption: Synthetic pathway for 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Protocol 1: Synthesis of 3-(4-Chloro-phenoxy)-toluene (Ullmann Condensation)

This step constructs the core diaryl ether structure using a copper-catalyzed Ullmann condensation, a classic and reliable method for C-O bond formation between an aryl halide and a phenol.[8][9]

• Materials:

  • 3-Cresol (1.0 eq)

  • 1-Chloro-4-iodobenzene (1.1 eq)

  • Copper(I) iodide (CuI) (0.1 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

  • N-Methyl-2-pyrrolidone (NMP), anhydrous

• Procedure:

  • To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add K₂CO₃ and CuI.

  • Under a nitrogen atmosphere, add NMP, 3-cresol, and 1-chloro-4-iodobenzene.

  • Heat the reaction mixture to 160-180 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into a beaker containing 1 M hydrochloric acid (HCl).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 3-(4-chloro-phenoxy)-toluene.

Protocol 2: Synthesis of 1-(Bromomethyl)-3-(4-chloro-phenoxy)benzene

This protocol functionalizes the methyl group of the diaryl ether via a free-radical bromination reaction using N-bromosuccinimide (NBS) as the bromine source and azobisisobutyronitrile (AIBN) as the radical initiator.

• Materials:

  • 3-(4-Chloro-phenoxy)-toluene (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.1 eq)

  • Azobisisobutyronitrile (AIBN) (0.05 eq)

  • Carbon tetrachloride (CCl₄), anhydrous

• Procedure:

  • In a round-bottom flask fitted with a condenser and magnetic stirrer, dissolve 3-(4-chloro-phenoxy)-toluene in CCl₄.

  • Add NBS and AIBN to the solution.

  • Heat the mixture to reflux (approx. 77 °C) for 4-6 hours. The reaction can be initiated with a UV lamp if necessary. Monitor by TLC.

  • After completion, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate.

  • Filter off the solid and wash it with a small amount of cold CCl₄.

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude benzyl bromide product, which can often be used in the next step without further purification.

Protocol 3: Synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

The final step involves the conversion of the benzyl bromide to the target benzyl-hydrazine via nucleophilic substitution with hydrazine hydrate.[10]

• Materials:

  • 1-(Bromomethyl)-3-(4-chloro-phenoxy)benzene (1.0 eq)

  • Hydrazine hydrate (80% solution) (5.0 eq)

  • Ethanol (EtOH)

• Procedure:

  • To a round-bottom flask, add a solution of 1-(bromomethyl)-3-(4-chloro-phenoxy)benzene in ethanol.

  • Cool the solution in an ice bath and add hydrazine hydrate dropwise with stirring.

  • Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours. Monitor by TLC.

  • After the reaction is complete, cool the mixture and remove the ethanol under reduced pressure.

  • Add water to the residue and extract with dichloromethane (DCM) (3x).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product, 3-(4-chloro-phenoxy)-benzyl-hydrazine.

Application in Pyrazole Synthesis

The synthesized intermediate is an excellent precursor for 1,3,5-trisubstituted pyrazoles. The following protocol details its reaction with a 1,3-dicarbonyl compound, acetylacetone, to yield a model pyrazole derivative. This reaction proceeds via a cyclocondensation mechanism.[11]

Workflow for Pyrazole Synthesis

Caption: Application of the intermediate in pyrazole synthesis.

Protocol 4: Synthesis of 1-{[3-(4-Chlorophenoxy)phenyl]methyl}-3,5-dimethyl-1H-pyrazole

• Materials:

  • 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq)

  • Acetylacetone (2,4-pentanedione) (1.1 eq)

  • Ethanol (EtOH)

  • Glacial Acetic Acid (catalytic amount)

• Procedure:

  • Dissolve 3-(4-chloro-phenoxy)-benzyl-hydrazine in ethanol in a round-bottom flask.

  • Add acetylacetone followed by a few drops of glacial acetic acid to catalyze the reaction.

  • Heat the mixture to reflux for 3-5 hours. Monitor the reaction for the disappearance of the hydrazine starting material by TLC.

  • Once complete, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize the acetic acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure pyrazole derivative.

Safety and Handling

• Hydrazine Derivatives: Hydrazine and its derivatives are toxic and potentially carcinogenic.[12] Handle with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[13]

• Benzyl Halides: Benzyl bromides are lachrymators and irritants. Avoid inhalation and skin contact.[14]

• Solvents and Reagents: Handle all organic solvents and reagents according to their specific Safety Data Sheets (SDS). NMP is a reproductive toxin. Carbon tetrachloride is a known carcinogen and should be handled with appropriate precautions.

Conclusion

3-(4-Chloro-phenoxy)-benzyl-hydrazine is a highly adaptable pharmaceutical intermediate that can be synthesized through a logical, multi-step pathway. Its true value lies in its ability to serve as a cornerstone for building complex heterocyclic molecules, particularly substituted pyrazoles, which are of high interest in drug discovery programs. The protocols provided herein offer a solid foundation for researchers to both produce this intermediate and explore its synthetic potential in developing novel therapeutic agents.

References

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• [Indazole biological activity] - Qin, J., et al. (2021). Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications. Anti-Cancer Agents in Medicinal Chemistry, 21(7), 839-860.
• [Safety Data Sheet for Hydrazine] - Sigma-Aldrich.
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• [Sommelet Reaction Details] - Grokipedia. Sommelet reaction.
• [Pyrazole Pharmacological Activities] - Royalchem Industries. (2024).
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• [Pyrazole Applications] - Royalchem. (2024).
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• [Benzaldehyde to Benzyl Alcohol] - Vaia. Benzyl alcohol is obtained from benzaldehyde by: [AMU 2001] (a) Fittig reaction (b) reduction with LiAlH.
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• [Sommelet Reaction Wikipedia] - Wikipedia. Sommelet reaction.
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• [Benzaldehyde Reduction] - Allen Institute. Benzaldehyde can be converted to benzyl alcohol by –.
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• [Microwave Synthesis of Hydrazones] - Indian Academy of Sciences. Microwave Induced Synthesis of Hydrazones and Wolff-Kishner Reduction of Carbonyl Compounds.
• [Indazole Synthesis] - University of Bradford. The synthesis of novel indazole alkaloids with potential medicinal properties.
• [Wolff-Kishner Lab Tips] - J&K Scientific LLC. (2025). Wolff-Kishner Reduction.
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• [Pyrazole Synthesis Application Note] - Benchchem. (2025).
• [Indazole Biological Perspectives] - MDPI. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.
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• [Cannizzaro Reaction] - askIITians. (2025). The conversion of Benzaldehyde into benzyl alcohol takes place by:(A).
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Application Notes and Protocols for the Coupling Reactions of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Potential of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

3-(4-Chloro-phenoxy)-benzyl-hydrazine is a bespoke chemical entity possessing a versatile hydrazine functional group. While specific literature on this exact molecule is not prevalent, its structural motifs—a substituted benzyl group and a reactive hydrazine moiety—position it as a valuable intermediate in synthetic and medicinal chemistry. The hydrazine group is a potent nucleophile, ready to engage in a variety of coupling reactions to form stable covalent bonds. This opens the door to the synthesis of a diverse array of molecular scaffolds, particularly nitrogen-containing heterocycles which are cornerstones of many pharmacologically active agents.

This guide provides an in-depth exploration of the primary coupling reactions anticipated for 3-(4-Chloro-phenoxy)-benzyl-hydrazine. As a senior application scientist, the focus here is not merely on procedural steps but on the underlying chemical principles and strategic considerations that enable rational experimental design. The protocols provided are based on well-established, analogous transformations for substituted aryl- and benzyl-hydrazines and are intended to serve as a robust starting point for laboratory investigation.

Core Coupling Strategies and Mechanistic Considerations

The primary reactivity of 3-(4-Chloro-phenoxy)-benzyl-hydrazine is centered on the nucleophilic nitrogen atoms of the hydrazine group. This allows for several high-yield coupling strategies, most notably the formation of hydrazones, which can then serve as intermediates for powerful cyclization reactions.

Hydrazone Formation: The Gateway Coupling Reaction

The condensation of a hydrazine with an aldehyde or a ketone is a fundamental and efficient reaction that forms a hydrazone, characterized by a carbon-nitrogen double bond (C=N-N). This reaction is typically rapid and often proceeds under mild, acid-catalyzed conditions. The resulting hydrazone is not just a stable final product but a crucial intermediate for more complex transformations like the Fischer indole synthesis.

Mechanism: The reaction begins with the nucleophilic attack of the terminal nitrogen of the hydrazine onto the electrophilic carbonyl carbon. This is followed by a proton transfer and subsequent dehydration to yield the hydrazone. A catalytic amount of acid protonates the carbonyl oxygen, enhancing its electrophilicity and accelerating the initial attack.

A general workflow for hydrazone synthesis is depicted below.

Caption: General workflow for hydrazone synthesis.

Protocol 1: General Synthesis of Hydrazones

This protocol describes a general method for the condensation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine with a carbonyl compound.

Materials:

• 3-(4-Chloro-phenoxy)-benzyl-hydrazine

• Aldehyde or Ketone (1.0 eq.)

• Solvent: Ethanol, Methanol, or Glacial Acetic Acid

• Round-bottom flask, magnetic stirrer, condenser (if heating)

• Thin-Layer Chromatography (TLC) apparatus

Procedure:

• Dissolve 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq.) in a suitable solvent (e.g., ethanol) in a round-bottom flask. A typical concentration is 0.1-0.5 M.

• Add the corresponding aldehyde or ketone (1.0 eq.) to the solution.

• If necessary, add a few drops of glacial acetic acid to catalyze the reaction.[1]

• Stir the reaction mixture at room temperature. If the reaction is sluggish, it can be gently heated to reflux.[1][2]

• Monitor the reaction progress by TLC until the starting hydrazine is consumed.

• Upon completion, cool the reaction mixture to room temperature. The hydrazone product may precipitate directly from the solution.

• If precipitation occurs, collect the solid by vacuum filtration, wash with cold solvent, and dry.

• If no precipitate forms, pour the reaction mixture into cold water and extract the product with an organic solvent (e.g., ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude hydrazone by recrystallization or column chromatography if necessary.

Parameter	Condition	Rationale / Notes
Solvent	Ethanol, Methanol, Acetic Acid	Protic solvents facilitate proton transfer steps. Acetic acid can serve as both solvent and catalyst.
Temperature	Room Temperature to Reflux	Most reactions are fast at RT. Heating increases the rate for sterically hindered or less reactive carbonyls.
Catalyst	Glacial Acetic Acid (catalytic)	Increases the electrophilicity of the carbonyl carbon, accelerating the reaction.
Stoichiometry	1:1 (Hydrazine:Carbonyl)	Typically a 1:1 molar ratio is effective.

Fischer Indole Synthesis: Crafting the Indole Core

The Fischer indole synthesis is a classic and powerful acid-catalyzed reaction that transforms arylhydrazones into indoles.[3][4] This reaction is of paramount importance in medicinal chemistry for synthesizing a wide range of biologically active compounds. The process involves a[5][5]-sigmatropic rearrangement of the hydrazone intermediate.[3][5][6]

Mechanism:

• The hydrazone, formed in situ or pre-synthesized, tautomerizes to its enamine form in the presence of an acid catalyst.

• The enamine undergoes a[5][5]-sigmatropic rearrangement, which forms a new C-C bond and breaks the N-N bond.

• The resulting di-imine intermediate rearomatizes.

• An intramolecular cyclization occurs, followed by the elimination of ammonia, to yield the final aromatic indole product.[3][6]

Caption: Two-stage process of the Fischer Indole Synthesis.

Protocol 2: Fischer Indole Synthesis

This protocol outlines the cyclization of a hydrazone derived from 3-(4-Chloro-phenoxy)-benzyl-hydrazine to form a substituted indole.

Materials:

• Pre-formed hydrazone (from Protocol 1) OR 3-(4-Chloro-phenoxy)-benzyl-hydrazine and a suitable ketone/aldehyde.

• Acid Catalyst: Polyphosphoric acid (PPA), Zinc chloride (ZnCl₂), Sulfuric acid (H₂SO₄), or p-Toluenesulfonic acid (p-TSA).[3][7]

• High-boiling point solvent (if not using PPA as solvent): Toluene, Xylene, or Acetic Acid.

• Round-bottom flask, condenser, heating mantle, magnetic stirrer.

Procedure:

• One-Pot Method:

  • In a round-bottom flask, combine 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq.), the carbonyl compound (1.1 eq.), and a suitable solvent like glacial acetic acid.

  • Heat the mixture to form the hydrazone in situ.

  • Once hydrazone formation is complete (as monitored by TLC), add the acid catalyst (e.g., a catalytic amount of H₂SO₄ or p-TSA).

  • Heat the reaction to reflux (typically 80-140 °C) and monitor for indole formation.

• Two-Step Method (using pre-formed hydrazone):

  • Place the purified hydrazone (1.0 eq.) in a round-bottom flask.

  • Add the acid catalyst. If using polyphosphoric acid (PPA), it can serve as both the catalyst and the solvent. Add enough PPA to ensure the mixture can be stirred effectively.

  • If using a catalyst like ZnCl₂, add a high-boiling solvent such as toluene.

  • Heat the mixture, typically between 80 °C and 180 °C, depending on the catalyst and substrate.

  • Monitor the reaction by TLC until the hydrazone is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If PPA was used, carefully pour the viscous mixture onto crushed ice with vigorous stirring.

  • Neutralize the mixture with a base (e.g., NaOH or NaHCO₃ solution).

  • Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting crude indole via column chromatography.

Parameter	Condition	Rationale / Notes
Catalyst	PPA, ZnCl₂, H₂SO₄, p-TSA, BF₃·OEt₂	Choice of catalyst is crucial and often substrate-dependent. PPA is effective but work-up can be challenging. ZnCl₂ is a common Lewis acid catalyst.[3][5][6]
Temperature	80 - 180 °C	High temperatures are generally required to overcome the activation energy of the[5][5]-sigmatropic rearrangement.
Solvent	Acetic Acid, Toluene, Xylene, or neat (PPA)	The solvent must be stable at high temperatures and compatible with the strong acid catalyst.
Safety	Strong acids are corrosive. Reactions should be performed in a well-ventilated fume hood. The work-up of PPA is exothermic.

Acylation: Synthesis of Substituted Hydrazides

Acylation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine with acylating agents such as acyl chlorides or anhydrides provides a direct route to N,N'-disubstituted hydrazides. This is a straightforward nucleophilic acyl substitution reaction. While acylation can occur on either nitrogen, reaction with the terminal -NH₂ group is generally favored.

Protocol 3: Acylation of Hydrazine to Form a Hydrazide

Materials:

• 3-(4-Chloro-phenoxy)-benzyl-hydrazine

• Acylating agent (e.g., Acetyl chloride, Benzoyl chloride) (1.0 eq.)

• Base (e.g., Triethylamine, Pyridine) (1.1 eq.)

• Aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Round-bottom flask, magnetic stirrer, dropping funnel.

Procedure:

• Dissolve 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq.) and the base (1.1 eq.) in an anhydrous aprotic solvent (e.g., DCM) in a round-bottom flask.

• Cool the mixture in an ice bath (0 °C).

• Dissolve the acylating agent (1.0 eq.) in the same solvent and add it dropwise to the cooled hydrazine solution via a dropping funnel.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude hydrazide product by recrystallization or column chromatography.

Pyrazole Synthesis: Building Five-Membered Heterocycles

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. They are readily synthesized by the condensation of a hydrazine with a 1,3-dicarbonyl compound or its equivalent. This reaction provides a direct and efficient route to a highly valuable heterocyclic core in drug discovery.

Protocol 4: Synthesis of Pyrazoles

Materials:

• 3-(4-Chloro-phenoxy)-benzyl-hydrazine

• 1,3-Dicarbonyl compound (e.g., Acetylacetone, Ethyl acetoacetate) (1.0 eq.)

• Solvent: Ethanol or Acetic Acid

• Round-bottom flask, condenser, heating mantle.

Procedure:

• Dissolve 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq.) in ethanol or acetic acid in a round-bottom flask.

• Add the 1,3-dicarbonyl compound (1.0 eq.) to the solution.

• Heat the reaction mixture to reflux for 2-8 hours. The use of acetic acid as a solvent can also catalyze the cyclization and dehydration steps.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated sodium bicarbonate solution (if acetic acid was used) and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude pyrazole product by column chromatography or recrystallization.

Conclusion and Future Directions

The coupling reactions outlined in this guide—hydrazone formation, Fischer indole synthesis, acylation, and pyrazole synthesis—represent the most robust and versatile synthetic pathways available for a substituted benzyl-hydrazine like 3-(4-Chloro-phenoxy)-benzyl-hydrazine. By leveraging these protocols, researchers can access a rich diversity of complex molecular architectures suitable for screening in drug discovery and materials science applications. The key to success lies in careful optimization of reaction conditions, particularly the choice of catalyst and solvent, for each specific substrate combination. These application notes provide the foundational knowledge and practical starting points for unlocking the full synthetic potential of this valuable chemical intermediate.

References

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• Fischer Indole Synthesis. (n.d.). Cambridge University Press. Retrieved February 15, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 15, 2026, from [Link]

• Agh-Atabay, N. M., & Döpp, D. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Iranian Journal of Chemistry and Chemical Engineering, 29(1), 1-6.
• Li, P., et al. (2022). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. Molecules, 27(19), 6344.

• Hydrazone synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• Desai, D. D., & Desai, G. C. (2014). Hydrazones: Synthesis, biological activity and their spectral characterization. Journal of Chemical and Pharmaceutical Research, 6(7), 1703-1708.
• Gemo, R. M., et al. (2020). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 25(21), 5203.
• d'Andrea, L. D., & de Oliveira, M. C. F. (2018). The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. Molecules, 23(10), 2446.

• Bioconjugation reactions based on Pictet–Spengler cyclization. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Pd-catalyzed dehydrogenative arylation of arylhydrazines to access non-symmetric azobenzenes, including tetra-ortho derivatives. (2025, October 22). Beilstein Journals. Retrieved February 15, 2026, from [Link]

• Yajima, H., et al. (2002). Acylation of hydrazides with acetic acid and formic acid. Chemical & Pharmaceutical Bulletin, 50(1), 117-119.

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Application Notes and Protocols: Synthesis of Bio-active Heterocycles Utilizing 3-(4-Chloro-phenoxy)-benzyl-hydrazine

Abstract

This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of key heterocyclic scaffolds using 3-(4-Chloro-phenoxy)-benzyl-hydrazine as a versatile starting material. Heterocyclic chemistry forms the backbone of modern drug discovery, and the strategic use of functionalized synthons is paramount. This document explores the application of this specific benzyl-hydrazine derivative in the construction of indoles, pyrazoles, and pyridazines—core structures in numerous pharmacologically active agents. The protocols herein are presented with an emphasis on the underlying reaction mechanisms, rationale for experimental choices, and practical insights for optimization and characterization, ensuring scientific integrity and reproducibility.

Introduction: The Strategic Value of 3-(4-Chloro-phenoxy)-benzyl-hydrazine in Heterocyclic Synthesis

The indole, pyrazole, and pyridazine ring systems are classified as "privileged scaffolds" in medicinal chemistry, appearing in a multitude of FDA-approved drugs and clinical candidates. Their prevalence stems from their ability to form key hydrogen bonds, engage in π-stacking interactions, and orient substituents in three-dimensional space to optimize binding with biological targets. The title compound, 3-(4-Chloro-phenoxy)-benzyl-hydrazine, is a particularly valuable precursor for several reasons:

• Reactive Hydrazine Moiety: The hydrazine group (-NHNH₂) is a potent binucleophilic synthon, primed for cyclization reactions with dicarbonyl compounds or their equivalents to form stable nitrogen-containing heterocyles.

• Structural Complexity: The molecule incorporates a flexible benzyl linker and a rigid diphenyl ether-like motif, features commonly associated with potent biological activity.

• Modulation of Physicochemical Properties: The 4-chloro substituent significantly influences the electronic properties of the phenyl ring and can serve as a metabolic blocking position or a key interaction point in a binding pocket.[1]

This guide will detail three robust and widely applicable synthetic transformations starting from this key intermediate.

Synthesis of the Starting Material: 3-(4-Chloro-phenoxy)-benzyl-hydrazine

While potentially available from commercial suppliers, the synthesis of the starting hydrazine can be accomplished through a reliable, multi-step sequence. A logical pathway begins with the coupling of 3-hydroxybenzonitrile and 1-chloro-4-fluorobenzene, followed by reduction and subsequent conversion to the hydrazine.

Caption: Proposed synthetic pathway to the key starting material.

Protocol Insight: The conversion of the primary amine (Compound C) to the hydrazine (Compound E) is a standard transformation. It involves diazotization of the amine with nitrous acid (generated in situ from NaNO₂ and HCl) followed by reduction of the resulting diazonium salt, often with a reducing agent like tin(II) chloride (SnCl₂), to yield the hydrazine hydrochloride salt. Subsequent basic workup liberates the free hydrazine.

Application I: Fischer Indole Synthesis of Substituted Indoles

The Fischer indole synthesis is a venerable and powerful acid-catalyzed reaction that forms an indole from an arylhydrazine and a suitable aldehyde or ketone.[2][3] The reaction proceeds through a phenylhydrazone intermediate which, upon heating in the presence of an acid, undergoes a characteristic[4][4]-sigmatropic rearrangement to forge the indole scaffold.[5][6]

Reaction Principle and Mechanism

The accepted mechanism involves several distinct steps:

• Hydrazone Formation: The arylhydrazine condenses with the carbonyl compound to form a phenylhydrazone.

• Tautomerization: The hydrazone tautomerizes to its enamine isomer ('ene-hydrazine').

• [4][4]-Sigmatropic Rearrangement: Under acidic conditions, the protonated enamine undergoes a concerted pericyclic rearrangement, forming a new C-C bond.

• Cyclization & Aromatization: The resulting di-imine intermediate cyclizes to form an aminal, which then eliminates ammonia (or a primary amine) to generate the stable, aromatic indole ring.[2][5][7]

Caption: General workflow for the Fischer Indole Synthesis.

Detailed Experimental Protocol

Objective: Synthesis of 2-methyl-1-((3-(4-chlorophenoxy)phenyl)methyl)-1H-indole using acetone.

Materials:

• 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq)

• Acetone (1.2 eq)

• Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl₂)

• Ethanol

• Toluene

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Hydrazone Formation: In a round-bottom flask, dissolve 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq) in ethanol. Add a catalytic amount of acetic acid, followed by the dropwise addition of acetone (1.2 eq). Stir the mixture at room temperature for 2-4 hours or until TLC analysis indicates complete consumption of the starting hydrazine.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator. The resulting crude hydrazone can be used directly in the next step.

• Cyclization: To the crude hydrazone, add polyphosphoric acid (PPA, ~10x weight of hydrazone) or a mixture of the hydrazone in toluene with anhydrous zinc chloride (2.0 eq).

• Heating: Heat the reaction mixture to 80-120°C. The optimal temperature depends on the catalyst used (PPA often requires lower temperatures than ZnCl₂). Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture to room temperature. If using PPA, carefully quench the reaction by pouring it onto crushed ice. If using ZnCl₂, dilute the mixture with ethyl acetate.

• Neutralization & Extraction: Neutralize the aqueous layer with a saturated NaHCO₃ solution until effervescence ceases. Extract the aqueous phase three times with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure indole derivative.

Causality & Insights:

• Catalyst Choice: PPA is a strong dehydrating agent and Brønsted acid, often promoting clean and efficient cyclization.[2] Lewis acids like ZnCl₂ are also effective and can be preferable for substrates sensitive to strong protic acids.[5]

• Temperature Control: The[4][4]-sigmatropic rearrangement is the rate-determining step and is thermally driven. Insufficient heat will result in a sluggish or incomplete reaction, while excessive heat can lead to decomposition and side-product formation.

• Substrate Scope: This reaction is broadly applicable. Using an unsymmetrical ketone will lead to a mixture of regioisomeric indoles, which may require careful chromatographic separation.

Data Presentation: Representative Examples

Carbonyl Reactant	Expected Indole Product Name	Hypothetical Yield Range
Acetone	2-methyl-1-((3-(4-chlorophenoxy)phenyl)methyl)-1H-indole	60-75%
Cyclohexanone	1-((3-(4-chlorophenoxy)phenyl)methyl)-1,2,3,4-tetrahydro-9H-carbazole	55-70%
Propiophenone	1-((3-(4-chlorophenoxy)phenyl)methyl)-2-methyl-3-phenyl-1H-indole	45-65%

Application II: Knorr-Type Synthesis of Pyrazoles

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. They are synthesized with high efficiency via the condensation of a hydrazine with a 1,3-dicarbonyl compound (or a synthetic equivalent).[8][9] This reaction is robust, high-yielding, and tolerates a wide variety of functional groups.

Reaction Principle and Mechanism

The reaction proceeds via a two-step condensation-cyclization-dehydration sequence. The more nucleophilic nitrogen of the benzyl-hydrazine first attacks one of the carbonyl groups to form a hydrazone intermediate. Subsequent intramolecular attack by the second nitrogen atom onto the remaining carbonyl group forms a heterocyclic intermediate, which then dehydrates under the reaction conditions to yield the aromatic pyrazole ring.[8][10]

Detailed Experimental Protocol

Objective: Synthesis of 1-((3-(4-chlorophenoxy)phenyl)methyl)-3,5-dimethyl-1H-pyrazole using acetylacetone.

Materials:

• 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq)

• Acetylacetone (2,4-pentanedione) (1.05 eq)

• Ethanol or Glacial Acetic Acid

• Water

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq) in ethanol or glacial acetic acid.

• Reagent Addition: Add acetylacetone (1.05 eq) to the solution.

• Heating: Heat the reaction mixture to reflux (typically 80-100°C) for 2-6 hours. Monitor the reaction by TLC until the starting hydrazine is consumed.

• Cooling & Precipitation: Cool the reaction mixture to room temperature. If using acetic acid, slowly pour the mixture into a beaker of cold water, which should induce precipitation of the product. If using ethanol, the product may crystallize upon cooling, or the solvent may need to be partially removed under reduced pressure.

• Isolation: Collect the solid product by vacuum filtration, washing with cold water or a small amount of cold ethanol.

• Aqueous Workup (if necessary): If the product does not precipitate or crystallize cleanly, concentrate the reaction mixture, dilute with ethyl acetate, and wash with water and brine.

• Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can often be purified by simple recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Causality & Insights:

• Solvent Choice: Glacial acetic acid serves as both the solvent and a mild acid catalyst, accelerating the dehydration step and often leading to shorter reaction times.[11] Ethanol is a greener alternative and is usually sufficient for achieving high yields.

• Regioselectivity: When using an unsymmetrical 1,3-dicarbonyl compound, a mixture of two regioisomeric pyrazoles can be formed. The regiochemical outcome is often influenced by the relative reactivity of the two carbonyl groups and the steric hindrance around them.

Data Presentation: Representative Examples

1,3-Dicarbonyl Reactant	Expected Pyrazole Product Name	Hypothetical Yield Range
Acetylacetone	1-((3-(4-chlorophenoxy)phenyl)methyl)-3,5-dimethyl-1H-pyrazole	85-95%
Ethyl Acetoacetate	1-((3-(4-chlorophenoxy)phenyl)methyl)-3-methyl-1H-pyrazol-5(4H)-one[12]	80-90%
Dibenzoylmethane	1-((3-(4-chlorophenoxy)phenyl)methyl)-3,5-diphenyl-1H-pyrazole	75-90%

Application III: Synthesis of Dihydropyridazines and Pyridazines

Pyridazines are six-membered aromatic heterocycles with two adjacent nitrogen atoms. A common and direct route to the pyridazine core involves the reaction of a hydrazine with a 1,4-dicarbonyl compound.[4][13] The initial product is often a dihydropyridazine, which can then be oxidized to the fully aromatic pyridazine.[14]

Reaction Principle and Mechanism

Similar to pyrazole synthesis, this reaction is a double condensation. The hydrazine reacts with the two carbonyl groups of a 1,4-dicarbonyl compound (like succinaldehyde or hexan-2,5-dione) to form a six-membered dihydropyridazine ring.[4] If an α,β-unsaturated 1,4-dicarbonyl is used, the pyridazine can form directly. Otherwise, a subsequent oxidation step is required to achieve aromatization.

Caption: Reaction pathway for pyridazine synthesis.

Detailed Experimental Protocol

Objective: Synthesis of 1-((3-(4-chlorophenoxy)phenyl)methyl)-3,6-dimethyl-1,4,5,6-tetrahydropyridazine and its oxidation.

Materials:

• 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq)

• Hexane-2,5-dione (1.0 eq)

• Glacial Acetic Acid

• Oxidizing agent (e.g., Copper(II) acetate, air with a base catalyst)

• Water, Ethyl Acetate, Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure (Part A: Dihydropyridazine formation):

• Reaction Setup: Combine 3-(4-Chloro-phenoxy)-benzyl-hydrazine (1.0 eq) and hexane-2,5-dione (1.0 eq) in glacial acetic acid.

• Heating: Heat the mixture at 60-80°C for 4-8 hours, monitoring by TLC.

• Workup: Cool the reaction, pour it into water, and neutralize with solid sodium bicarbonate.

• Extraction: Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the crude dihydropyridazine. This intermediate can be purified or used directly.

Procedure (Part B: Oxidation to Pyridazine):

• Reaction Setup: Dissolve the crude dihydropyridazine in a suitable solvent like acetic acid or methanol.

• Oxidation: Add an oxidizing agent. For example, refluxing in acetic acid open to the air can work, but is slow. A more efficient method involves using a catalyst like copper(II) acetate in methanol or bubbling air through a basic solution of the intermediate.[14]

• Monitoring & Workup: Monitor the reaction by TLC until the starting material is gone. The workup will depend on the oxidant used but typically involves dilution, neutralization, and extraction as described above.

• Purification: Purify the final pyridazine product by column chromatography or recrystallization.

Causality & Insights:

• Aromatization: The driving force for the oxidation step is the formation of a stable aromatic ring. The choice of oxidant is crucial; harsh oxidants can lead to undesired side reactions on the benzyl or phenoxy moieties.

• Substrate Availability: The main limitation of this method can be the commercial availability of suitably substituted 1,4-dicarbonyl compounds.

Conclusion

3-(4-Chloro-phenoxy)-benzyl-hydrazine stands out as a highly effective and versatile building block for the synthesis of medicinally relevant heterocyclic compounds. The protocols detailed in this guide for the construction of indoles, pyrazoles, and pyridazines are based on robust, well-established chemical transformations. By understanding the underlying mechanisms and the rationale behind the experimental conditions, researchers can confidently apply and adapt these methods to generate novel libraries of compounds for screening in drug discovery programs. The inherent structural features of the starting material provide a solid foundation for developing new chemical entities with potentially valuable pharmacological profiles.

References

• Jadhavar, P. S., et al. (2017). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances, 7(49), 30823-30828. [Link]

• Nishikawa, T., et al. (2020). Synthesis of Pyrazoles Utilizing the Ambiphilic Reactivity of Hydrazones. Organic Letters, 22(23), 9221–9225. [Link]

• ChemTube3D. (n.d.). Synthesis of Pyridazine. University of Liverpool. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. [Link]

• Science of Synthesis. (n.d.). Product Class 8: Pyridazines. Thieme. [Link]

• Unlock Chemystery. (2021). Aromatic Heterocycles 2: Dive into the Thrilling Synthesis of Pyridazine, Pyrazine & Pyrimidine! YouTube. [Link]

• Hobbs, W. J. (n.d.). Synthesis and Characterization of Unique Pyridazines. Liberty University. [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. [Link]

• Cambridge University Press. (n.d.). Fischer Indole Synthesis. [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. [Link]

• Mamaghani, M., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2445-2451. [Link]

• Roman, G., et al. (2025). Synthesis and antimicrobial screening of heterocycles derived from 3-[(4-benzyloxy)phenyl]-1-(3-chlorophenyl)prop-2-ene-1-one. Chemija. [Link]

• Deng, X., & Mani, N. S. (n.d.). Organic Syntheses Procedure. Organic Syntheses. [Link]

• ResearchGate. (n.d.). Synthesis of 3-(4-Chlorophenoxy)benzonitrile... [Link]

• ResearchGate. (2025). (PDF) Synthesis and antimicrobial screening of heterocycles derived from 3-[(4-benzyloxy)phenyl]-1-(3-chlorophenyl)prop-2-ene-1-one. [Link]

• Quora. (2020). What is the product of the reaction between benzyl and phenylhydrazine?. [Link]

• Google Patents. (2008). CN101157634A - Method for preparing 4-chlorine phenylhydrazine.

• Salem, M., et al. (2022). Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. International Journal of Organic Chemistry, 12, 28-39. [Link]

• Alam, M. J., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 223, 113642. [Link]

• National Center for Biotechnology Information. (2023). Synthesis of 3-hydroxypyridin-4-one derivatives bearing benzyl hydrazide substitutions towards anti-tyrosinase and free radical scavenging activities. [Link]

• Austin Publishing Group. (2022). Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. [Link]

• Khaliqi, M., et al. (2023). Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds. RSC Advances, 13(6), 3925-3935. [Link]

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Application Note: Scale-Up Procedures for 3-(4-Chloro-phenoxy)-benzyl-hydrazine Production

Executive Summary

This application note details the process development and scale-up strategy for 3-(4-Chloro-phenoxy)-benzyl-hydrazine , a critical bi-aryl ether intermediate often utilized in the synthesis of kinase inhibitors (e.g., Btk inhibitors) and advanced agrochemicals.

While laboratory-scale synthesis often relies on the reduction of hydrazones, this guide focuses on the direct nucleophilic substitution of 3-(4-chlorophenoxy)benzyl chloride with hydrazine hydrate. This route is selected for its atom economy and throughput potential at scale. However, it presents two significant challenges:

• Selectivity: Controlling the competition between mono-alkylation (desired) and bis-alkylation (impurity).

• Safety: Managing the thermal instability and toxicity of hydrazine hydrate in a pilot-plant environment.

Process Safety Management (Critical)

WARNING: Hydrazine hydrate is a potent carcinogen, a reproductive toxin, and thermodynamically unstable.

• Engineering Controls: All operations must occur within a closed reactor system vented to a scrubber (typically dilute hypochlorite or sulfuric acid) to neutralize hydrazine vapors.

• Material Compatibility: Hydrazine is incompatible with standard transition metals (Fe, Cu, Ni, Mo) which catalyze its decomposition. Reactors must be Glass-Lined Steel (GLS) or Hastelloy C.

• Thermal Runaway: The alkylation is exothermic. Adiabatic calorimetry data indicates a "Time to Maximum Rate" (TMR) that decreases sharply above 80°C.

Synthetic Strategy & Mechanism

The synthesis relies on an

nucleophilic attack of the hydrazine nitrogen on the benzylic carbon.

Reaction Scheme

The primary challenge is the "Poly-Alkylation Paradox." The product (a secondary amine/hydrazine) is often more nucleophilic than the starting hydrazine, leading to the formation of the bis-impurity.

Figure 1: Reaction pathway highlighting the competitive alkylation mechanism.

Critical Process Parameters (CPPs)

To enforce the major pathway (Mono-alkylation), the reaction kinetics must be manipulated via concentration gradients:

Parameter	Specification	Rationale (Causality)
Stoichiometry	1 : 10 (Halide : Hydrazine)	A massive excess of hydrazine ensures that any benzyl chloride molecule statistically encounters a hydrazine molecule rather than a product molecule.
Addition Mode	Inverse Addition	The Benzyl Chloride must be added to the Hydrazine. Normal addition (Hydrazine to Chloride) creates a local excess of chloride, favoring the bis-impurity.
Temperature	60°C - 65°C	High enough to drive the reaction, low enough to prevent thermal decomposition of hydrazine.
Solvent	Ethanol (Absolute)	Homogenizes the lipophilic benzyl chloride and polar hydrazine hydrate.

Detailed Experimental Protocol (Scale-Up Ready)

Scale Basis: 1.0 kg Input of 3-(4-chlorophenoxy)benzyl chloride (MW: ~253.1 g/mol ).

Step 1: Reactor Setup & Charging

• Equipment: 20L Glass-Lined Reactor equipped with an overhead stirrer, reflux condenser (coolant at 5°C), and a dosing pump.

• Scrubber: Connect reactor vent to a scrubber containing 10% Sodium Hypochlorite solution.

• Charge: Load Hydrazine Hydrate (80% w/w) (2.5 kg, ~40 mol, 10 eq) and Ethanol (5.0 L) into the reactor.

• Conditioning: Initiate stirring at 250 RPM and heat the jacket to bring the internal temperature to 60°C .

Step 2: Controlled Addition (The Critical Step)

• Preparation: Dissolve 3-(4-chlorophenoxy)benzyl chloride (1.0 kg, 3.95 mol) in Ethanol (2.0 L).

• Dosing: Using the dosing pump, add the Benzyl Chloride solution to the reactor sub-surface over 4 to 6 hours .

  • Control: Maintain internal temperature between 60–65°C. If temp >65°C, pause addition.

  • Why Sub-surface? Prevents splashing and high-concentration zones at the liquid surface where bis-impurity forms.

Step 3: Reaction & Quench

• Post-Stir: After addition is complete, hold at 65°C for 2 hours.

• IPC (In-Process Control): Sample for HPLC.

  • Acceptance Criteria: Benzyl Chloride < 0.5%.[1] Bis-impurity < 5.0%.[1][2][3][4]

• Distillation (Solvent Swap): Switch condenser to distillation mode. Apply mild vacuum (400 mbar) to distill off Ethanol.

  • Note: Do NOT distill to dryness. Hydrazine residues can be explosive when dry.

Step 4: Workup & Isolation (HCl Salt Formation)

Free base hydrazines are prone to air oxidation. Isolation as the Hydrochloride salt is recommended for stability.

• Extraction: Cool residue to 20°C. Add Dichloromethane (DCM) (10 L) and Water (10 L).

• Partition: The excess hydrazine hydrate will partition into the aqueous layer. The product (lipophilic) stays in DCM.

• Wash: Wash the DCM layer 3x with Water (5 L each) to remove trace hydrazine.

  • Validation: Test aqueous wash with Tollens' reagent or specific hydrazine strips to ensure removal.

• Salt Formation:

  • Dry DCM layer over

    . Filter.

  • Cool DCM solution to 0–5°C.

  • Slowly bubble HCl gas or add 4M HCl in Dioxane until pH < 2.

• Filtration: The product, 3-(4-chlorophenoxy)benzyl hydrazine hydrochloride , will precipitate as a white to off-white solid.

• Drying: Filter and dry under vacuum at 40°C.

Scale-Up Engineering & Workflow

The transition from lab to pilot plant requires a shift from "glassware thinking" to "unit operation thinking."

Figure 2: Process Flow Diagram (PFD) emphasizing the separation of the toxic aqueous hydrazine stream.

Waste Management (Critical)

The aqueous waste stream from the separator contains significant amounts of unreacted hydrazine.

• Destruction: Do not discharge to sewer. Treat with excess Sodium Hypochlorite (Bleach) in a dedicated kill-tank.

• Reaction:

  .

• Monitoring: Verify destruction via redox potential (ORP) monitoring before disposal.

Analytical Controls

To ensure "Trustworthiness" and "Self-Validation," the following HPLC method is established for distinguishing the mono-substituted product from the bis-substituted impurity.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm)
Mobile Phase A	Water + 0.1% TFA (Trifluoroacetic acid)
Mobile Phase B	Acetonitrile + 0.1% TFA
Gradient	5% B to 95% B over 20 minutes
Detection	UV @ 230 nm (Phenoxy absorption)
Retention Times (Approx)	Hydrazine (Reagent): ~1.5 min Product: ~12.5 min Bis-Impurity: ~16.8 min

Note on Stability: The free base degrades in solution. Samples for HPLC should be prepared in Acetonitrile/Water containing 0.1% HCl to stabilize the hydrazine moiety during analysis.

References

• Ragnarsson, U. (2001). "Synthetic methodology for the preparation of N-protected hydrazines." Chemical Society Reviews, 30(4), 205-213. Link

• Lonza Group. (2018). "Hydrazine Hydrate: Safety and Handling Guide."[5] Lonza Technical Brochures. Link (Note: Search "Hydrazine Handling" on vendor site for latest SDS/Guide).

• Organic Syntheses. (1944). "Benzylhydrazine Dihydrochloride."[3] Org.[1][3] Synth. 24, 13. Link (Foundational protocol for benzyl halide alkylation).

• Occupational Safety and Health Administration (OSHA). "Hydrazine: Occupational Safety and Health Standards." Link

• BenchChem. (2025).[5][6] "Safety Data Sheet: Hydrazine Hydrate." Link (Verified via search context).

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Application Notes and Protocols for the Derivatization of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

Introduction: The Analytical Challenge of Substituted Hydrazines

3-(4-Chloro-phenoxy)-benzyl-hydrazine is a substituted hydrazine, a class of compounds often encountered in pharmaceutical development as intermediates or potential impurities. The inherent reactivity and polarity of the hydrazine functional group pose significant challenges for direct quantitative analysis using standard chromatographic techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[1] Without modification, these compounds can exhibit poor peak shape, thermal instability, and low detector response, hindering the development of robust and sensitive analytical methods.[2]

Derivatization, the chemical modification of an analyte to enhance its analytical properties, is therefore an indispensable strategy. By converting the polar hydrazine group into a more stable and readily detectable derivative, we can overcome these analytical hurdles. This application note provides a detailed guide to two effective derivatization strategies for 3-(4-Chloro-phenoxy)-benzyl-hydrazine, enabling its sensitive and reliable quantification by GC-MS and HPLC with UV or fluorescence detection.

Core Principle: Hydrazone Formation

The primary derivatization strategy for hydrazines involves their reaction with a carbonyl compound (an aldehyde or a ketone) to form a stable hydrazone.[3][4] This reaction is a nucleophilic addition-elimination at the carbonyl carbon, where the nucleophilic nitrogen of the hydrazine attacks the electrophilic carbonyl carbon, followed by the elimination of a water molecule to form the C=N double bond of the hydrazone.[5]

The choice of the carbonyl reagent is dictated by the intended analytical technique. For GC analysis, a small, volatile ketone is often preferred to ensure the resulting hydrazone is also volatile. For HPLC, an aromatic aldehyde containing a chromophore is ideal for UV detection, or a fluorescent tag can be introduced for enhanced sensitivity.[6]

Method 1: Derivatization with Acetone for GC-MS Analysis

This method is designed to create a volatile derivative of 3-(4-Chloro-phenoxy)-benzyl-hydrazine suitable for separation and detection by Gas Chromatography-Mass Spectrometry (GC-MS). Acetone is an excellent derivatizing agent for this purpose as it is readily available, reactive, and the resulting hydrazone has increased volatility compared to the parent hydrazine.[7][8]

Reaction Mechanism

The reaction proceeds via the formation of a hydrazone, specifically 3-(4-Chloro-phenoxy)-benzyl-hydrazone of acetone. The lone pair of electrons on the terminal nitrogen of the hydrazine attacks the carbonyl carbon of acetone, leading to a tetrahedral intermediate which then eliminates water to form the stable hydrazone.

Caption: Reaction of 3-(4-Chloro-phenoxy)-benzyl-hydrazine with acetone.

Experimental Protocol

1. Reagent Preparation:

• Derivatization Reagent: Acetone (HPLC grade or equivalent).

• Sample Solvent: A suitable organic solvent such as methanol, ethanol, or acetonitrile (HPLC grade).

• Standard Preparation: Prepare a stock solution of 3-(4-Chloro-phenoxy)-benzyl-hydrazine in the chosen sample solvent at a concentration of 1 mg/mL. Create a series of working standards by serial dilution.

2. Derivatization Procedure:

• To 100 µL of the sample or standard solution in a GC vial, add 500 µL of acetone.

• Add one drop of glacial acetic acid to catalyze the reaction.

• Cap the vial and vortex for 30 seconds.

• Heat the vial at 60°C for 30 minutes in a heating block or water bath.

• Allow the vial to cool to room temperature before GC-MS analysis.

3. GC-MS Analysis:

• GC Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Oven Program: Start at 150°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 50-500.

Expected Results and Data Interpretation

The derivatized product, the acetone hydrazone of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, will have a characteristic retention time and mass spectrum. The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the hydrazone, as well as characteristic fragment ions that can be used for confirmation. Quantification is achieved by creating a calibration curve from the peak areas of the derivatized standards.

Method 2: Derivatization with Dansyl Hydrazine for HPLC-Fluorescence Analysis

For high-sensitivity analysis, particularly for trace-level detection in complex matrices, derivatization with a fluorescent tag is the method of choice. Dansyl hydrazine reacts with carbonyls to form highly fluorescent hydrazones, which can be detected with excellent sensitivity by an HPLC system equipped with a fluorescence detector.[9][10] This method is adapted for the analysis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine by first oxidizing it to the corresponding aldehyde, followed by derivatization with dansyl hydrazine.

Workflow Overview

Caption: Workflow for HPLC-Fluorescence analysis.

Reaction Mechanism

This is a two-step process. First, the benzyl-hydrazine is oxidized to the corresponding benzaldehyde derivative. A mild oxidizing agent should be used. Subsequently, the newly formed aldehyde reacts with dansyl hydrazine to form a fluorescent hydrazone.

Caption: Derivatization with Dansyl Hydrazine.

Experimental Protocol

1. Reagent Preparation:

• Oxidizing Agent: Prepare a fresh solution of a mild oxidizing agent, such as manganese dioxide (MnO2) in dichloromethane.

• Dansyl Hydrazine Solution: Prepare a 1 mg/mL solution of dansyl hydrazine in acetonitrile.[9]

• Reaction Buffer: 0.1 M HCl in acetonitrile.

• Sample Solvent: Acetonitrile (HPLC grade).

2. Derivatization Procedure:

• To 100 µL of the sample or standard solution in a microcentrifuge tube, add an excess of the oxidizing agent (e.g., 10 mg of MnO2).

• Vortex the mixture and let it react at room temperature for 1 hour, or until the starting material is consumed (monitor by TLC or a rapid LC-MS scan if possible).

• Centrifuge the mixture to pellet the oxidizing agent and transfer the supernatant to a clean vial.

• To the supernatant, add 100 µL of the dansyl hydrazine solution and 50 µL of the reaction buffer.

• Cap the vial and heat at 60°C for 1 hour.[11]

• Cool the reaction mixture to room temperature and dilute with the mobile phase before HPLC injection.

3. HPLC-Fluorescence Analysis:

• HPLC Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid). For example, start with 50% acetonitrile and ramp to 95% acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Fluorescence Detector: Excitation wavelength of ~340 nm and an emission wavelength of ~525 nm.[10]

Comparison of Methods

Feature	Method 1: Acetone Derivatization (GC-MS)	Method 2: Dansyl Hydrazine Derivatization (HPLC-Fluorescence)
Principle	Formation of a volatile hydrazone	Formation of a fluorescent hydrazone after oxidation
Instrumentation	GC-MS	HPLC with Fluorescence Detector
Sensitivity	Good (ppm to high ppb range)	Excellent (low ppb to ppt range)[10]
Selectivity	High (based on mass spectral data)	Very High (based on retention time and fluorescence)
Advantages	Simple, one-step derivatization. Provides structural information from mass spectra.	Extremely high sensitivity. Good for complex matrices.
Limitations	Requires a two-step reaction. Oxidation step needs careful optimization. The fluorescent reagent can be a source of background signal.[10]	Requires a two-step reaction. Oxidation step needs careful optimization. The fluorescent reagent can be a source of background signal.[10]

Conclusion and Field-Proven Insights

The choice of derivatization method for 3-(4-Chloro-phenoxy)-benzyl-hydrazine depends on the specific analytical requirements, including the desired sensitivity and the available instrumentation. The acetone derivatization followed by GC-MS analysis is a robust and straightforward method suitable for routine quantification where high sensitivity is not the primary concern. For trace-level analysis, the two-step oxidation and dansyl hydrazine derivatization coupled with HPLC-fluorescence detection offers superior sensitivity.

It is crucial to validate any derivatization method thoroughly, including an assessment of reaction yield, derivative stability, and potential interferences from the sample matrix. For the dansyl hydrazine method, careful optimization of the initial oxidation step is critical to ensure complete conversion of the hydrazine to the aldehyde without degradation. The use of an internal standard, structurally similar to the analyte, is highly recommended for both methods to correct for variations in derivatization efficiency and injection volume.

References

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Novel Synthesis of Some New Hydrazide-Hydrazones Containing Benzilic Acid Unit. International Journal of Molecular Sciences, 13(7), 8967–8979.

• Organic Chemistry Portal. (n.d.). Hydrazone synthesis. Retrieved from [Link]

• Smolenkov, A. D., et al. (2016). Chromatographic methods of determining hydrazine and its polar derivatives. Journal of Analytical Chemistry, 71(8), 739-753.

• Natural Sciences Publishing. (2018). Properties and Uses of Substituted Hydrazones. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrazone. Retrieved from [Link]

• Dikusar, E. A., & Potkin, V. I. (2015). Synthesis and properties of substituted benzaldehyde phenylhydrazones. Russian Journal of General Chemistry, 85(3), 634-639.
• Samzadeh-Kermani, A. (2018). Synthesis of benzyl hydrazine derivatives via amination of benzylic C(sp3)–H bonds with dialkyl azodicarboxylates. New Journal of Chemistry, 42(6), 4766-4772.
• Wang, Y., et al. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. Analytical Methods, 11(10), 1361-1367.

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• Le, J., & El-Shourbagy, T. A. (1999). Liquid Chromatography Analysis of Carbonyl (2,4-Dinitrophenyl)hydrazones with Detection by Diode Array Ultraviolet Spectroscopy and by Atmospheric Pressure Negative Chemical Ionization Mass Spectrometry. Analytical Chemistry, 71(14), 2776–2787.
• Li, Y., et al. (2018). Rapid, Simple and Sensitive Derivatization Coupled with Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry for the Determination of α-Ketoglutarate and α-Hydroxyglutarate in Rat Plasma. International Journal of Innovative Science and Research Technology, 3(5), 102-110.
• Mol, H. G. J., & van der Weg, G. (1997). Quantitation by HPLC of amines as dansyl derivatives.

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Trifluoroacetic Anhydride: A Versatile Reagent for Analytical Chemistry. Retrieved from [Link]

• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS.
• Little, J. L. (2014). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them.
• Elias, G., & Bauer, W. F. (2006). Hydrazine determination in sludge samples by high-performance liquid chromatography.
• Google Patents. (n.d.). CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate.
• Yeh, M. K., & Don, M. J. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 16(1), 1-10.
• Zaikin, V. G., & Varlamov, A. V. (2008). Acids: Derivatization for GC Analysis.
• Wang, Y., et al. (2024). Strategy for characterization and quantification of fatty acids in plasma by parallel d0/d6-dansylhydrazine derivatization combined with UPLC-MS/MS. Talanta, 267, 125231.

• Quora. (2018). What happened when acetone reacts with Phenylhydrazine?. Retrieved from [Link]

• Chromatographic Specialties Inc. (n.d.). A Quick Guide to Derivatization. Retrieved from [Link]

• Liu, G., & Krol, J. (2009). A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. Journal of Pharmaceutical and Biomedical Analysis, 49(2), 489-493.
• Safin, D. A., et al. (2012). The role of acetone solvent in the reaction of 3-chloropropionyl- and 2-chloropropionyl-isothiocyanate with hydrazine. Journal of Sulfur Chemistry, 33(5), 515-523.

• SIELC Technologies. (n.d.). A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetone hydrazone. Retrieved from [Link]

• Mohareb, R. M., et al. (2012). The Reaction of Cyanoacetylhydrazine with Chloroacetone: Synthesis of 1,2,4-Triazine, 1,3,4-Oxadiazine and Their Fused Derivatives with Antitumor Activities. Open Journal of Medicinal Chemistry, 2(1), 1-8.

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Application Note &amp; Protocol: Selective Catalytic Hydrogenation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine to Synthesize 3-(4-Chloro-phenoxy)-benzylamine

Abstract

This application note provides a comprehensive guide for the selective catalytic hydrogenation of 3-(4-chloro-phenoxy)-benzyl-hydrazine to produce 3-(4-chloro-phenoxy)-benzylamine, a key intermediate in pharmaceutical and agrochemical research.[1] We will delve into the mechanistic underpinnings of N-N bond cleavage, discuss the selection of appropriate catalysts, and present detailed, field-proven protocols for both high-pressure hydrogenation and catalytic transfer hydrogenation. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and efficient method for this transformation, with a strong emphasis on safety, selectivity, and reproducibility.

Introduction

The reduction of hydrazines to their corresponding amines is a fundamental transformation in organic synthesis. The target molecule, 3-(4-chloro-phenoxy)-benzylamine, and its derivatives are valuable building blocks in the development of novel therapeutic agents and other advanced materials.[1][2] Catalytic hydrogenation stands out as a preferred method for the reductive cleavage of the N-N bond in hydrazines due to its high efficiency and clean reaction profiles.[3]

This guide will focus on two primary methodologies: traditional catalytic hydrogenation using gaseous hydrogen with Raney® Nickel and catalytic transfer hydrogenation (CTH) employing palladium on carbon (Pd/C) with a hydrogen donor like ammonium formate.[4][5] The presence of a chloro-phenoxy group on the aromatic ring necessitates careful optimization of reaction conditions to ensure the selective cleavage of the N-N bond without concurrent dehalogenation.[6]

Mechanistic Insights: The Cleavage of the N-N Bond

The catalytic hydrogenation of a hydrazine to an amine involves the reductive cleavage of the nitrogen-nitrogen single bond. The generally accepted mechanism on a heterogeneous catalyst surface, such as Palladium or Nickel, can be outlined as follows:

• Adsorption: Both the hydrazine substrate and molecular hydrogen (or a hydrogen donor) adsorb onto the active sites of the catalyst surface.

• Hydrogen Activation: Molecular hydrogen undergoes dissociative chemisorption on the metal surface to form reactive metal hydride species.[7] In the case of transfer hydrogenation, the hydrogen donor decomposes to provide hydrogen to the catalyst surface.

• N-N Bond Cleavage: The adsorbed hydrazine interacts with the surface-bound hydrogen species, leading to the stepwise hydrogenolysis of the N-N bond. This process involves the formation of intermediate species that are further reduced to the final amine product and ammonia.

• Desorption: The final amine product and ammonia desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

The selectivity of this process, particularly in the presence of a halogen substituent, is highly dependent on the catalyst, solvent, and reaction conditions.[6]

Catalyst Selection and Rationale

The choice of catalyst is paramount for a successful and selective hydrogenation of 3-(4-chloro-phenoxy)-benzyl-hydrazine.

• Palladium on Carbon (Pd/C): This is a versatile and widely used catalyst for hydrogenolysis reactions, including the cleavage of N-N bonds.[8] It is particularly effective in catalytic transfer hydrogenation.[4] For substrates containing aromatic halogens, the selectivity of Pd/C can be influenced by the reaction conditions. Milder conditions are generally preferred to minimize dehalogenation.[6]

• Raney® Nickel (Raney® Ni): A spongy, porous nickel catalyst, Raney® Ni is highly active for the hydrogenation of a wide range of functional groups, including the N-N bond in hydrazines.[3][9] It is often used with gaseous hydrogen under pressure. Its high activity allows for reactions to proceed at lower temperatures, which can be advantageous for selectivity.

Experimental Protocols

Safety First: Hydrazine and its derivatives are toxic and potentially carcinogenic.[10][11][12] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (butyl rubber is recommended).[13] Hydrogenation reactions, especially those under pressure, should be conducted behind a blast shield. Raney® Nickel can be pyrophoric and must be handled with care, typically as a slurry in water or a suitable solvent.[14]

Protocol 1: Catalytic Hydrogenation with Raney® Nickel and Gaseous Hydrogen

This protocol describes the high-pressure catalytic hydrogenation of 3-(4-chloro-phenoxy)-benzyl-hydrazine.

Materials and Equipment

• 3-(4-chloro-phenoxy)-benzyl-hydrazine

• Raney® Nickel (slurry in water)

• Ethanol (absolute)

• Parr hydrogenator or a similar high-pressure reaction vessel

• Magnetic stir bar

• Filtration apparatus (e.g., Büchner funnel with Celite®)

• Rotary evaporator

Step-by-Step Procedure

• Catalyst Preparation: In the reaction vessel, under an inert atmosphere (e.g., nitrogen or argon), carefully add Raney® Nickel (approximately 10-15% by weight of the starting material). Wash the Raney® Nickel slurry three times with absolute ethanol to remove water.

• Reaction Setup: Dissolve 3-(4-chloro-phenoxy)-benzyl-hydrazine (1.0 eq) in absolute ethanol (approximately 10-20 mL per gram of substrate). Add this solution to the reaction vessel containing the prepared Raney® Nickel catalyst.

• Hydrogenation: Seal the reaction vessel and purge it several times with hydrogen gas. Pressurize the vessel with hydrogen to 50-60 psi.

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by observing the cessation of hydrogen uptake. The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, carefully vent the hydrogen from the vessel and purge with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Wash the filter cake with ethanol. Caution: Do not allow the filter cake to dry completely, as Raney® Nickel can be pyrophoric. Quench the filter cake with water.

• Product Isolation: Combine the filtrate and the washings and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude 3-(4-chloro-phenoxy)-benzylamine.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Protocol 2: Catalytic Transfer Hydrogenation with Pd/C and Ammonium Formate

This protocol offers a safer alternative to high-pressure hydrogenation, avoiding the need for gaseous hydrogen.[5]

Materials and Equipment

• 3-(4-chloro-phenoxy)-benzyl-hydrazine

• 10% Palladium on Carbon (10% Pd/C)

• Ammonium formate

• Methanol

• Round-bottom flask with a reflux condenser

• Magnetic stir bar

• Heating mantle or oil bath

• Filtration apparatus (e.g., Büchner funnel with Celite®)

• Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(4-chloro-phenoxy)-benzyl-hydrazine (1.0 eq) and methanol (approximately 20-30 mL per gram of substrate).

• Catalyst Addition: Carefully add 10% Pd/C (approximately 5-10 mol% Pd) to the stirred solution.

• Hydrogen Donor Addition: Add ammonium formate (3.0-5.0 eq) to the reaction mixture in portions. The addition may cause a gentle effervescence.

• Reaction: Heat the reaction mixture to a gentle reflux (around 60-65 °C). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up: Allow the reaction mixture to cool to room temperature.

• Catalyst Removal: Filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with methanol.

• Product Isolation: Combine the filtrate and the washings and concentrate the solution under reduced pressure using a rotary evaporator. The resulting residue will contain the product and ammonium formate salts.

• Purification: Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Separate the organic layer, wash it with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to yield the crude 3-(4-chloro-phenoxy)-benzylamine. Further purification can be achieved by column chromatography or recrystallization.

Data Presentation

The following table summarizes the key reaction parameters for the two protocols, allowing for easy comparison.

Parameter	Protocol 1: Raney® Ni / H₂	Protocol 2: Pd/C / NH₄HCO₂
Catalyst	Raney® Nickel	10% Palladium on Carbon
Hydrogen Source	Gaseous Hydrogen (50-60 psi)	Ammonium Formate (3-5 eq)
Solvent	Ethanol	Methanol
Temperature	Room Temperature	Reflux (approx. 65 °C)
Typical Reaction Time	4-6 hours	2-4 hours
Key Advantage	High activity	Avoids gaseous hydrogen
Primary Safety Concern	Handling of H₂ gas and pyrophoric catalyst	Handling of toxic hydrazine derivative

Visualization of Experimental Workflows

Caption: Generalized workflow for catalytic hydrogenation.

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Application Notes and Protocols for the Synthesis of Pyrazoles from 3-(4-Chloro-phenoxy)-benzyl-hydrazine

Abstract

This document provides a comprehensive guide for the synthesis of novel pyrazole derivatives from 3-(4-Chloro-phenoxy)-benzyl-hydrazine. Pyrazoles are a prominent class of heterocyclic compounds with a wide spectrum of applications in medicinal chemistry and drug development.[1][2][3] This guide details the well-established Knorr pyrazole synthesis, a reliable method for the cyclocondensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[4][5][6] The protocol has been specifically adapted for the use of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, a bespoke starting material, reacting with acetylacetone as a representative 1,3-dicarbonyl compound. This document is intended for researchers, scientists, and professionals in the field of drug development, providing in-depth scientific rationale, a detailed experimental protocol, characterization guidelines, and safety precautions.

Introduction: The Significance of Pyrazole Scaffolds

The pyrazole moiety, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in the design of biologically active molecules.[1] Its unique structural and electronic properties allow it to act as a versatile pharmacophore, engaging with a variety of biological targets. Consequently, pyrazole derivatives have been successfully developed into a range of therapeutic agents, including anti-inflammatory drugs like celecoxib, anticancer agents, and antimicrobials.[7] The synthetic accessibility and the potential for diverse functionalization of the pyrazole ring make it an attractive scaffold for the exploration of new chemical entities in drug discovery programs.[8][9]

The Knorr pyrazole synthesis, first reported in 1883, remains one of the most efficient and widely used methods for the construction of the pyrazole core.[10] This reaction involves the acid-catalyzed condensation of a hydrazine or its derivative with a 1,3-dicarbonyl compound.[4][5][6] The versatility of this method allows for the introduction of various substituents onto the pyrazole ring, enabling the fine-tuning of the molecule's physicochemical and pharmacological properties.

This application note focuses on the synthesis of a novel pyrazole derivative starting from 3-(4-Chloro-phenoxy)-benzyl-hydrazine. The incorporation of the 4-chlorophenoxy and benzyl moieties is of particular interest, as these groups are prevalent in many known bioactive compounds and can significantly influence parameters such as lipophilicity, metabolic stability, and target binding affinity.

Reaction Mechanism and Rationale

The synthesis of the target pyrazole proceeds via the Knorr pyrazole synthesis. The mechanism, illustrated below, is initiated by the nucleophilic attack of the hydrazine on one of the carbonyl groups of the 1,3-dicarbonyl compound (acetylacetone in this example), typically under acidic conditions.[4][5] This is followed by an intramolecular cyclization and subsequent dehydration to yield the stable aromatic pyrazole ring.

Caption: Knorr Pyrazole Synthesis Workflow.

The choice of an acid catalyst, such as acetic acid or a mineral acid, is crucial for protonating a carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the initial nucleophilic attack by the hydrazine.[6] The regioselectivity of the reaction with unsymmetrical 1,3-dicarbonyl compounds can sometimes lead to a mixture of isomers. However, in the case of symmetrical diketones like acetylacetone, a single pyrazole product is expected.

Experimental Protocol

This section provides a detailed, step-by-step protocol for the synthesis of 1-(3-(4-Chlorophenoxy)benzyl)-3,5-dimethyl-1H-pyrazole.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (per 10 mmol scale)	Supplier Notes
3-(4-Chloro-phenoxy)-benzyl-hydrazine	N/A	262.72 (as free base)	10 mmol, 2.63 g	Custom synthesis or specialized chemical supplier
Acetylacetone	123-54-6	100.12	11 mmol, 1.10 g, 1.12 mL	Reagent grade, >99%
Glacial Acetic Acid	64-19-7	60.05	1-2 mL	Catalyst
Ethanol (Absolute)	64-17-5	46.07	50 mL	Solvent
Ethyl Acetate	141-78-6	88.11	As needed	For extraction and chromatography
Hexane	110-54-3	86.18	As needed	For chromatography
Saturated Sodium Bicarbonate Solution	N/A	N/A	As needed	For neutralization
Brine (Saturated NaCl solution)	N/A	N/A	As needed	For washing
Anhydrous Sodium Sulfate	7757-82-6	142.04	As needed	For drying

Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Glassware for extraction and purification

Reaction Procedure

Caption: Experimental Workflow for Pyrazole Synthesis.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-(4-Chloro-phenoxy)-benzyl-hydrazine (10 mmol, 2.63 g) in absolute ethanol (50 mL).

• Addition of Reagents: To the stirred solution, add acetylacetone (11 mmol, 1.12 mL) followed by glacial acetic acid (1-2 mL) as the catalyst.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 80 °C) using a heating mantle or oil bath. Maintain a gentle reflux for 4-6 hours.

• Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 3:7 v/v). The disappearance of the starting hydrazine and the appearance of a new, less polar product spot indicates the progression of the reaction.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol using a rotary evaporator.

  • Dissolve the residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) to neutralize the acetic acid, followed by brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent. Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) may be employed.[8][11]

• Characterization: The structure and purity of the final product, 1-(3-(4-Chlorophenoxy)benzyl)-3,5-dimethyl-1H-pyrazole, should be confirmed by spectroscopic methods.

Characterization of the Final Product

Thorough characterization is essential to confirm the identity and purity of the synthesized pyrazole.

Spectroscopic Data (Expected)

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the methyl groups on the pyrazole ring (typically in the range of δ 2.0-2.5 ppm), a singlet for the pyrazole C4-H (around δ 5.8-6.2 ppm), signals for the benzylic methylene protons (a singlet around δ 5.0-5.5 ppm), and aromatic protons corresponding to the 3-(4-chlorophenoxy)benzyl substituent.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will provide evidence for all the carbon atoms in the molecule. Key signals include those for the pyrazole ring carbons, the methyl carbons, the benzylic carbon, and the aromatic carbons of the substituent.[12]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the synthesized compound.[8]

• Infrared (IR) Spectroscopy: The IR spectrum can be used to identify key functional groups. The disappearance of the N-H stretching bands of the starting hydrazine and the C=O stretching bands of acetylacetone, along with the appearance of characteristic aromatic C-H and C=C stretching vibrations, will support the formation of the pyrazole.

Safety Precautions

It is imperative to adhere to strict safety protocols when handling the reagents involved in this synthesis.

• Hydrazine Derivatives: Hydrazine and its derivatives are toxic, and some are suspected carcinogens.[13][14][15][16] Handle 3-(4-Chloro-phenoxy)-benzyl-hydrazine with extreme care in a well-ventilated fume hood.[13] Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemically resistant gloves.[13][15] Avoid inhalation of vapors and skin contact.[14]

• Solvents: Ethanol, ethyl acetate, and hexane are flammable. Keep away from open flames and other ignition sources.[13]

• Acids: Glacial acetic acid is corrosive. Handle with care and avoid contact with skin and eyes.

• Waste Disposal: Dispose of all chemical waste in accordance with local and institutional regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete reaction, decomposition of starting material	Extend the reaction time and continue monitoring by TLC. Ensure the reaction temperature is appropriate.
Insufficient catalyst	Increase the amount of acetic acid catalyst slightly.
Formation of Byproducts	Side reactions, incorrect stoichiometry	Ensure accurate measurement of reagents. Purification by column chromatography should separate the desired product.
Difficulty in Purification	Product is an oil, co-eluting impurities	If the product is an oil, try to form a salt (e.g., with HCl) to induce crystallization.[17][18] Optimize the chromatography solvent system.

Conclusion

The protocol described herein provides a robust and reliable method for the synthesis of novel pyrazole derivatives from 3-(4-Chloro-phenoxy)-benzyl-hydrazine. The Knorr pyrazole synthesis is a powerful tool in medicinal chemistry, enabling the generation of diverse libraries of pyrazole-containing compounds for biological screening. By following the detailed procedures and safety guidelines outlined in this document, researchers can confidently synthesize and characterize new chemical entities for potential therapeutic applications.

References

• Knorr Pyrazole Synthesis. (n.d.). In Name-Reaction.com. Retrieved February 16, 2026, from [Link]

• J&K Scientific LLC. (2025, February 23). Knorr Pyrazole Synthesis. Retrieved February 16, 2026, from [Link]

• Giradkar, V. (n.d.). Knorr pyrazole synthesis. Slideshare. Retrieved February 16, 2026, from [Link]

• Various Authors. (2026, January). Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. ResearchGate. Retrieved February 16, 2026, from [Link]

• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). In Slideshare. Retrieved February 16, 2026, from [Link]

• Parella, T., et al. (2012, January 15). Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy. Magnetic Resonance in Chemistry. Retrieved February 16, 2026, from [Link]

• Schober, L., & Opatz, T. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. Retrieved February 16, 2026, from [Link]

• Ben-Ighil, H., et al. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Retrieved February 16, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone. Retrieved February 16, 2026, from [Link]

• Google Patents. (n.d.). DE102009060150A1 - Process for the purification of pyrazoles.

• Šačkus, A., et al. (2023, September 13). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. MDPI. Retrieved February 16, 2026, from [Link]

• Various Authors. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Retrieved February 16, 2026, from [Link]

• Reddy, P. P., et al. (n.d.). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. PMC. Retrieved February 16, 2026, from [Link]

• Visnav. (2022, July 27). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Retrieved February 16, 2026, from [Link]

• s d fine-chem limited. (n.d.). hydrazine hydrate 80% - s d fine-chem limited. Retrieved February 16, 2026, from [Link]

• Open Research@CSIR-NIScPR. (2025, September 3). Synthesis, characterization and antimicrobial activity of pyrazole derivatives. Retrieved February 16, 2026, from [Link]

• JOCPR. (n.d.). Synthesis, characterization and biological activity of certain Pyrazole derivatives. Retrieved February 16, 2026, from [Link]

• Cole-Parmer. (2005, January 4). Material Safety Data Sheet - Hydrazine hydrate, 55% (Hydrazine, 35%). Retrieved February 16, 2026, from [Link]

• Various Authors. (2025, August 6). Reactions of benzylhydrazine derivatives with carbonyl compounds. ResearchGate. Retrieved February 16, 2026, from [Link]

• National Journal of Pharmaceutical Sciences. (2021, May 15). A review of pyrazole an its derivative. Retrieved February 16, 2026, from [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. Retrieved February 16, 2026, from [Link]

• Indian Journal of Chemistry (IJC). (2025, September 23). Synthesis, Characterization and Pharmacological Evaluation of Pyrazole Derivatives Potent CNS Agents. Retrieved February 16, 2026, from [Link]

• Various Authors. (n.d.). Characterization of the Reaction Products of Hydrazine & Phenylhydrazine with Coba1t(II), Nickel(II) & Zinc(II) Acetylacetonates. NIScPR. Retrieved February 16, 2026, from [Link]

• DergiPark. (n.d.). Synthesis of Some New Pyrazoles. Retrieved February 16, 2026, from [Link]

• Various Authors. (n.d.). 194 recent advances in the synthesis of new pyrazole derivatives. Oganic Chemistry: An Indian Journal. Retrieved February 16, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved February 16, 2026, from [Link]

• PubMed. (2021, March 17). New Reaction Products of Acetylacetone with Semicarbazide Derivatives. Retrieved February 16, 2026, from [Link]

• ElectronicsAndBooks. (n.d.). Polyaziaes. II. The Reaction of Hydrazine Hydrate with Acetylacetone, Acetonyl- acetone, and Benzu1-2. Retrieved February 16, 2026, from [Link]

• ResearchGate. (2021, March 5). New Reaction Products of Acetylacetone with Semicarbazide Derivatives. Retrieved February 16, 2026, from [Link]

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• 18. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Reaction Yield of 3-(4-Chloro-phenoxy)-benzyl-hydrazine Synthesis

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine. The synthesis, which typically proceeds via reductive amination, can present challenges related to yield, purity, and reproducibility. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you navigate these challenges and optimize your experimental outcomes.

Section 1: Synthesis Overview and Mechanism

The synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine from 3-(4-chloro-phenoxy)-benzaldehyde and hydrazine is a classic example of reductive amination. The process involves two key stages:

• Hydrazone Formation: The aldehyde reacts with hydrazine in a condensation reaction to form a hydrazone intermediate. This reaction is reversible, and the equilibrium can be shifted towards the product by removing water.[1]

• Reduction: The C=N double bond of the hydrazone is selectively reduced to a single bond to yield the final hydrazine product.

The choice of reducing agent is critical, as it must selectively reduce the hydrazone in the presence of the starting aldehyde.[2]

Caption: Overall workflow for the synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Section 2: Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low (<50%). What are the primary factors to investigate?

A low yield can stem from several factors, ranging from incomplete reactions to product loss during workup. Systematically investigate the following:

• Incomplete Hydrazone Formation: The initial condensation is an equilibrium reaction.[1] If water is not effectively removed or if the pH is not optimal, the equilibrium will favor the starting materials.

  • Solution: Consider adding a catalytic amount of a weak acid like acetic acid to facilitate hydrazone formation.[3] For some systems, performing the reaction in a solvent like methanol allows for rapid and near-quantitative imine/hydrazone formation without needing separate dehydrating agents.[2]

• Suboptimal Reduction: The choice and handling of the reducing agent are critical.

  • Solution: Sodium triacetoxyborohydride (STAB) is often an excellent choice as it is less basic and more tolerant of slightly acidic conditions used for hydrazone formation, selectively reducing the imine/hydrazone intermediate.[1][2] If using sodium borohydride (NaBH₄), ensure the pH is not too acidic, as it can decompose the reagent.

• Side Reactions: The most common side reaction is the formation of an azine, where the hydrazone intermediate reacts with a second molecule of the aldehyde.[4]

  • Solution: Use a slight excess of hydrazine hydrate (e.g., 1.1 to 1.2 equivalents) to ensure the aldehyde is fully consumed in the initial hydrazone formation step, minimizing its availability to form the azine.[4]

• Reaction Monitoring: Without proper monitoring, it's impossible to know if the reaction has gone to completion.

  • Solution: Use Thin-Layer Chromatography (TLC) to monitor the disappearance of the starting aldehyde.[4] A new spot corresponding to the hydrazone and/or the final product should appear.

Q2: I'm observing a significant amount of a non-polar side product. What is it and how can I prevent it?

This is very likely the azine byproduct . Azines (R₂C=N-N=CR₂) are formed from the reaction of one molecule of hydrazine with two molecules of the aldehyde.[4]

Caption: Minimizing azine formation by controlling stoichiometry.

• Causality: This side reaction is favored when the aldehyde is present in stoichiometric excess relative to the hydrazine, or when the reaction rates are not well-controlled.

• Prevention Strategies:

  • Control Stoichiometry: As mentioned, use a slight excess of hydrazine (1.1-1.2 eq).[4] This ensures the aldehyde is the limiting reagent in the second step of the side reaction.

  • Order of Addition: Add the reducing agent only after TLC confirms that the starting aldehyde has been completely converted to the hydrazone. This prevents the reduction of the aldehyde to the corresponding alcohol.

Q3: The reaction seems to stall and does not go to completion, even after extended reaction times. What could be the issue?

A stalled reaction points to issues with the reaction conditions or reagent activity.

• Catalyst Deactivation (if applicable): If using a catalytic reduction method like H₂/Pd, the amine or hydrazine functional groups can sometimes deactivate the catalyst surface.[1]

  • Solution: Ensure the catalyst is of high quality. If deactivation is suspected, switching to a chemical reducing agent like STAB or NaBH₄ is recommended.

• Reagent Decomposition: Hydrazine solutions can degrade over time. The reducing agent, especially NaBH₄, can decompose in the presence of moisture or acid.

  • Solution: Use fresh, high-quality reagents. When using NaBH₄, add it portion-wise to a cooled, slightly basic or neutral solution of the pre-formed hydrazone.

• Insufficient Driving Force: The initial hydrazone formation is an equilibrium.

  • Solution: Ensure the reaction temperature is appropriate. Gentle reflux is often sufficient to drive the reaction.[4] If the reaction is run at room temperature, it may require significantly longer times (e.g., 2-3 hours for hydrazone formation).[5]

Q4: My final product is an oil and is difficult to purify. What purification strategies are recommended?

Obtaining an oily product is common and usually indicates the presence of impurities or residual solvent.[4]

• Crystallization: This is the preferred method for purification.

  • Procedure: Try to dissolve the oil in a minimum amount of a hot solvent (e.g., ethanol, isopropanol, or a hexane/ethyl acetate mixture) and cool it slowly. Scratching the inside of the flask with a glass rod can induce crystallization. If it remains an oil, it may be beneficial to convert it to its hydrochloride salt, which is often a more stable and crystalline solid.[2][6]

• Column Chromatography: If crystallization fails, silica gel chromatography is a reliable alternative.

  • Eluent System: Start with a non-polar eluent system (e.g., hexanes/ethyl acetate) and gradually increase the polarity to elute your product. Monitor the fractions by TLC to isolate the pure compound.

Section 3: Frequently Asked Questions (FAQs)

Q: What is the best reducing agent for this synthesis?

A: The "best" agent depends on the specific reaction conditions and scale. Here is a comparison:

Reducing Agent	Pros	Cons	Best For
Sodium Triacetoxyborohydride (STAB)	Highly selective for imines/hydrazones; tolerant of mild acid; high yield.[1][2]	More expensive than NaBH₄.	One-pot reactions where hydrazone formation and reduction occur in the same vessel.
Sodium Borohydride (NaBH₄)	Inexpensive; readily available.	Can reduce aldehydes if not controlled; sensitive to acidic pH.[1]	Step-wise procedures where the hydrazone is formed first, isolated or neutralized, then reduced.
Catalytic Hydrogenation (H₂/Pd)	"Green" reagent (H₂); high efficiency.	Catalyst can be deactivated by nitrogen compounds; requires specialized equipment (hydrogenator).[1]	Large-scale synthesis where catalyst cost and recovery are manageable.

Q: How critical is pH control?

A: pH is very important. Hydrazone formation is typically catalyzed by a small amount of acid (pH 4-5).[4] However, common reducing agents like NaBH₄ are most effective and stable under neutral to slightly basic conditions. This is why a one-pot reaction with STAB is often successful, as it operates well under the mildly acidic conditions that favor hydrazone formation.[2] If using NaBH₄, it is often best to form the hydrazone first, then adjust the pH to neutral before adding the reducing agent.

Q: How should I handle and store hydrazine hydrate?

A: Hydrazine hydrate is a corrosive and toxic substance and should be handled with extreme care in a well-ventilated fume hood. Always wear appropriate personal protective equipment (gloves, safety glasses). It should be stored in a cool, dry place away from oxidizing agents and acids.

Section 4: Detailed Experimental Protocols

Protocol 4.1: One-Pot Synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine using STAB

This protocol is designed as a robust starting point for optimization.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3-(4-chloro-phenoxy)-benzaldehyde (1.0 eq).

• Dissolution: Dissolve the aldehyde in a suitable solvent such as dichloromethane (DCM) or methanol (approx. 0.2 M concentration).

• Hydrazine Addition: Add hydrazine hydrate (1.2 eq) to the solution.

• Hydrazone Formation: If desired, add a catalytic amount of glacial acetic acid (0.1 eq). Stir the mixture at room temperature for 1-2 hours. Monitor the conversion of the aldehyde to the hydrazone by TLC.

• Reduction: Once the aldehyde is consumed, add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15-20 minutes, keeping the temperature below 30°C.

• Reaction: Allow the reaction to stir at room temperature overnight. Monitor the disappearance of the hydrazone intermediate by TLC.

• Work-up: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate (3x).

• Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the resulting crude product by crystallization or column chromatography.

Protocol 4.2: Thin-Layer Chromatography (TLC) Monitoring

• Stationary Phase: Silica gel 60 F₂₅₄ plates.

• Mobile Phase: A starting point is a 7:3 mixture of Hexane:Ethyl Acetate. Adjust the ratio as needed to achieve good separation (Rf values between 0.2 and 0.8).

• Visualization: Use a UV lamp (254 nm) to visualize the aromatic compounds. Staining with potassium permanganate can also be effective.

• Analysis: The aldehyde should be the least polar spot (highest Rf). The hydrazone will be more polar, and the final benzyl-hydrazine product will be the most polar (lowest Rf). The reaction is complete when the aldehyde and hydrazone spots are no longer visible.

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. asianpubs.org [asianpubs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Page loading... [wap.guidechem.com]

purification techniques for crude 3-(4-Chloro-phenoxy)-benzyl-hydrazine

This guide serves as a technical support resource for the purification and handling of 3-(4-Chloro-phenoxy)-benzyl-hydrazine . It is designed for researchers requiring high-purity intermediates for drug discovery or agrochemical synthesis.[1]

[1]

Topic: Purification, Handling, and Troubleshooting Content ID: TS-PUR-3CPBH-01 Last Updated: February 16, 2026 Audience: Medicinal Chemists, Process Engineers[1]

Executive Summary & Compound Profile

3-(4-Chloro-phenoxy)-benzyl-hydrazine is a lipophilic hydrazine derivative often used as a building block for pyrazoles and heterocycle-based kinase inhibitors.[1] Unlike simple benzyl hydrazines, the phenoxy ether tail increases lipophilicity, altering its solubility profile and purification requirements.

Property	Description
Chemical Nature	Nucleophilic base; prone to oxidation and carbazate formation (CO₂ absorption).[1]
Key Impurities	Bis-alkylated hydrazine (major), unreacted benzyl halide, azo-dimers (oxidation).[1]
Storage State	Unstable as free base. Must be stored as Hydrochloride (HCl) Salt .[1]
Recommended Purity	>95% (HPLC) for cyclization reactions; >98% for biological assays.

Troubleshooting & FAQs

Q1: My crude product is a dark yellow/orange oil. Is this normal?

Diagnosis: The color likely indicates oxidation (azo formation) or the presence of iodine traces if an iodide catalyst was used. The oily state confirms you have the free base , which is prone to decomposition. Solution:

• Do not distill. Benzyl hydrazines are thermally unstable and can decompose violently.

• Convert to Salt immediately. Dissolve the oil in diethyl ether or ethanol and treat with 4N HCl in dioxane/ether to precipitate the stable hydrochloride salt (white/off-white solid).

Q2: I see a secondary spot on TLC that moves faster than my product. What is it?

Diagnosis: This is likely the bis-alkylated impurity (

).[1] This forms when the ratio of hydrazine to benzyl halide is too low during synthesis. Corrective Action:

• Purification: The bis-impurity is less basic and more lipophilic.[1] Use the Acid-Base Extraction Protocol (Method A) below. The bis-product often remains in the organic layer at mild acidic pH (pH 3-4), while the desired mono-hydrazine protonates and moves to the aqueous layer.[1]

• Prevention: In future syntheses, use a 10:1 molar excess of hydrazine hydrate relative to the benzyl halide.

Q3: The product streaks on silica gel columns. How do I fix the separation?

Diagnosis: Hydrazines are strong bases and interact with acidic silanol groups on silica, causing peak tailing (streaking).[1] Solution:

• Pre-treat Silica: Flush the column with mobile phase containing 1-2% Triethylamine (TEA) or Ammonia before loading.[1]

• Mobile Phase: Maintain 1% TEA in your eluent (e.g., Hexane:EtOAc:TEA).[1]

• Alternative: Use Alumina (Basic) stationary phase instead of silica.[1]

Core Purification Protocols

Method A: Acid-Base Extraction (Removal of Neutral/Bis-Impurities)

Best for: Removing unreacted starting materials and reducing bis-alkylation content.[1]

• Dissolution: Dissolve crude residue in Dichloromethane (DCM) (10 mL/g).

• Extraction: Extract with 1M HCl (3 x Vol).

  • Mechanism:[1][2][3][4][5] The mono-benzyl hydrazine (

    ) protonates and enters the water phase.[1] Neutral impurities (benzyl chloride) and very weak bases stay in DCM.[1]

• Wash: Wash the combined aqueous acidic layer with fresh DCM (2x) to remove entrained organics.[1]

• Neutralization: Cool the aqueous layer to 0°C. Slowly basify with 4M NaOH or Sat. Na₂CO₃ to pH 12-14.[1]

• Recovery: Extract the turbid aqueous mixture with Ethyl Acetate (EtOAc) (3x).

• Drying: Dry EtOAc layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo (bath < 40°C).

Method B: Hydrochloride Salt Formation & Recrystallization (Gold Standard)

Best for: Long-term stability and achieving >98% purity.[1]

• Solubilization: Dissolve the free base (from Method A) in a minimum amount of Ethanol (EtOH) or Methanol (MeOH) .[1]

• Acidification: Add HCl in Dioxane (4M) or Conc. HCl dropwise with stirring at 0°C.

  • Endpoint: Continue until pH < 2 and a white precipitate forms.

• Precipitation: Add Diethyl Ether (Et₂O) or MTBE slowly to force crystallization.[1]

  • Ratio: Typically 1:3 (Alcohol:Ether).[1]

• Filtration: Filter the solid under inert gas (Nitrogen/Argon) to prevent moisture absorption.[1]

• Recrystallization: If the salt is colored, recrystallize from Hot Ethanol .

  • Note: Do not boil excessively; hydrazines can disproportionate.

Process Visualization

The following diagram illustrates the logical workflow for purifying the crude reaction mixture into a stable salt.

Caption: Logical workflow for separating lipophilic impurities and stabilizing the hydrazine moiety.

Quantitative Data: Solubility & Stability

Solvent	Free Base Solubility	HCl Salt Solubility	Application
Water	Insoluble (< 0.1 mg/mL)	Soluble (> 50 mg/mL)	Extraction medium
DCM	Highly Soluble	Insoluble	Impurity removal
Ethanol	Soluble	Soluble (Hot), Sparingly (Cold)	Recrystallization
Diethyl Ether	Soluble	Insoluble	Precipitating agent

References

• Organic Syntheses. (2010).[1] Synthesis of Benzylhydrazine Dihydrochloride. Organic Syntheses, Coll. Vol. 11, p. 1. Link[1]

• Angene Chemical. (2025).[1][3] Safety Data Sheet: (2-methylbenzyl)hydrazine hydrochloride. Link

• Royal Society of Chemistry. (2014).[1] Synthesis of benzyl hydrazine derivatives via amination of benzylic C–H bonds. New Journal of Chemistry. Link

• Fisher Scientific. (2009).[1] Safety Data Sheet: Benzoic acid, hydrazide. Link

Sources

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• 4. CN103896752A - Preparation method of 4-chloro-3-(4-ethoxybenzyl)benzaldehyde - Google Patents [patents.google.com]
• 5. CN102993044A - Preparation method of 4-chlorophenylhydrazine hydrochloride - Google Patents [patents.google.com]

troubleshooting low purity in benzyl hydrazine production

Technical Support Center: Benzylhydrazine Synthesis

Introduction for the Modern Researcher

Welcome to the technical support guide for the synthesis of benzylhydrazine. As drug development professionals and researchers, achieving high purity in your intermediates is not just a goal; it is a prerequisite for success. This guide moves beyond simple procedural lists to provide a deep, mechanistic understanding of the challenges encountered during benzylhydrazine production. We will explore the "why" behind common purity issues, empowering you to not only solve current problems but also to anticipate and prevent future setbacks. Our approach is built on a foundation of established chemical principles and field-proven experience to ensure your synthesis is both efficient and reliable.

Section 1: The Core Challenge - Understanding Impurity Formation

The primary route to benzylhydrazine involves the nucleophilic substitution of benzyl chloride with a hydrazine source, typically hydrazine hydrate. While seemingly straightforward, the reaction is a competitive process. The desired product, benzylhydrazine, is itself a potent nucleophile and can compete with hydrazine for the benzyl chloride substrate, leading to the most common and difficult-to-remove impurity: 1,2-dibenzylhydrazine .

Visualizing the Reaction Pathways

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// Invisible nodes for layout mid1 [shape=point, width=0]; mid2 [shape=point, width=0];

// Edges sub -> mid1 [arrowhead=none]; mid1 -> prod [label="Desired Pathway\n(SN2 Reaction)"];

prod -> mid2 [label="Product acts as\nNucleophile", style=dashed, color="#5F6368"]; sub -> mid2 [arrowhead=none, style=dashed, color="#5F6368"]; mid2 -> imp1 [label="Side Reaction", color="#EA4335"];

prod -> imp2 [label="Air Exposure\n(Degradation)", color="#FBBC05"]; } enddot Caption: Primary reaction pathway versus common side reactions.

Section 2: Troubleshooting Guide in Q&A Format

This section directly addresses the common issues observed in the laboratory.

Issue 1: Low Purity Characterized by a Persistent Oily Product

Q: My final benzylhydrazine product is an oil, but I expected a solid. TLC and NMR analysis show a major impurity with a higher molecular weight. What is happening?

A: This is a classic symptom of significant 1,2-dibenzylhydrazine formation. Benzylhydrazine free base is an oil at room temperature, while its hydrochloride or dihydrochloride salts are typically crystalline solids.[1] The dibenzyl impurity is also often an oil or a low-melting solid that prevents your desired product from crystallizing, even when converted to a salt.

Causality: The root cause is the second benzylation of your product. After one molecule of benzyl chloride reacts with hydrazine to form benzylhydrazine, the product's remaining -NH2 group is still nucleophilic. It can attack another molecule of benzyl chloride. This reaction is particularly problematic if:

• Stoichiometry is incorrect: A low excess of hydrazine allows the benzylhydrazine concentration to build up relative to the remaining hydrazine, favoring the side reaction.

• Poor mixing or slow addition: Localized "hot spots" of high benzyl chloride concentration will be rapidly consumed by any nearby nucleophile, including the already-formed product.

Troubleshooting Protocol:

• Modify Reactant Stoichiometry: The most effective control variable is the molar ratio of hydrazine hydrate to benzyl chloride. A large excess of hydrazine hydrate (5 to 10 equivalents) is highly recommended. This ensures that a molecule of benzyl chloride is statistically far more likely to encounter a hydrazine molecule than a benzylhydrazine molecule.

• Control the Addition: Add the benzyl chloride dropwise to a vigorously stirred solution of hydrazine hydrate.[2] This maintains a low, steady concentration of the electrophile, favoring the reaction with the most abundant nucleophile (hydrazine).

• Temperature Management: Maintain a controlled temperature, typically between 40-50°C.[2] While higher temperatures can speed up the reaction, they can also increase the rate of the competing dibenzylation.

Parameter	Standard Protocol	Optimized Protocol for High Purity	Rationale
Hydrazine Hydrate (eq.)	2 - 3	5 - 10	Statistically favors the primary reaction, suppressing dibenzylation.
Benzyl Chloride Addition	Added in one portion	Slow, dropwise addition	Prevents localized high concentrations of the electrophile.
Temperature	Reflux	40 - 50°C	Provides sufficient energy for the primary reaction without excessively accelerating the side reaction.

Issue 2: Product Degradation and Color Change

Q: My isolated benzylhydrazine is initially pure, but it turns yellow or brown and shows new spots on TLC after a short time. What are these impurities?

A: This indicates oxidation . Hydrazines are potent reducing agents and are highly susceptible to oxidation upon exposure to atmospheric oxygen.[3] The benzylic position is particularly prone to oxidation. The primary degradation products are often benzaldehyde and benzaldehyde benzylhydrazone (formed from the condensation of benzaldehyde with remaining benzylhydrazine).[4]

Causality: The lone pairs on the nitrogen atoms and the activated C-H bonds of the benzyl group are susceptible to radical or direct oxidation processes.[5] This can be catalyzed by trace metals and light.

Preventative Measures Protocol:

• Inert Atmosphere: During the reaction workup, purification, and storage, maintain an inert atmosphere using nitrogen or argon gas. This is the most critical step.

• Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or by freeze-pump-thaw cycles to remove dissolved oxygen.

• Storage: Store the purified product as its hydrochloride salt if possible, as salts are generally more stable to oxidation.[6] Store under an inert atmosphere, in an amber vial, and at reduced temperatures (2-8°C) to minimize degradation.[7]

// Nodes start [label="Low Purity\nIdentified", shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_nmr [label="Analyze by NMR/GC-MS", fillcolor="#F1F3F4", fontcolor="#202124"]; is_dibenzyl [label="Major impurity is\n1,2-dibenzylhydrazine?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; is_oxidation [label="Impurities are\nbenzaldehyde/\nrelated species?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; unreacted_sm [label="Unreacted\nStarting Material?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Actions action_stoich [label="Action:\n- Increase hydrazine excess\n- Slow substrate addition", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; action_inert [label="Action:\n- Use inert atmosphere\n- Store properly", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; action_time [label="Action:\n- Increase reaction time/temp\n- Monitor by TLC", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; repurify [label="Repurify Product\n(Distillation or Recrystallization)", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_nmr; check_nmr -> is_dibenzyl; is_dibenzyl -> action_stoich [label="Yes"]; is_dibenzyl -> is_oxidation [label="No"]; is_oxidation -> action_inert [label="Yes"]; is_oxidation -> unreacted_sm [label="No"]; unreacted_sm -> action_time [label="Yes"]; action_stoich -> repurify; action_inert -> repurify; action_time -> repurify; } enddot Caption: A logical workflow for troubleshooting benzylhydrazine purity issues.

Section 3: Analytical and Purification Protocols

Q: How can I reliably assess the purity of my product and effectively purify it?

A: A combination of chromatographic and spectroscopic methods is essential for purity assessment, followed by a purification strategy tailored to the product form (free base vs. salt).

Protocol: Purity Assessment by TLC and NMR

• TLC Analysis:

  • System: Use a silica gel plate with a mobile phase such as 10-20% Methanol in Dichloromethane or 5-10% Ethyl Acetate in Hexanes.

  • Visualization: Visualize under UV light (254 nm). Benzylhydrazine and related aromatic compounds will be visible. Staining with potassium permanganate can also be effective.

  • Interpretation: Benzyl chloride will have a high Rf, benzylhydrazine will be lower, and 1,2-dibenzylhydrazine will be higher than benzylhydrazine but lower than benzyl chloride. The presence of multiple spots indicates impurities.

• ¹H NMR Spectroscopy:

  • Sample Prep: Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Key Signals (approximate):

    • Benzylhydrazine: ~7.3 ppm (multiplet, 5H, Ar-H), ~3.9 ppm (singlet, 2H, -CH₂-), ~3.6 ppm (broad singlet, 2H, -NH₂).

    • 1,2-Dibenzylhydrazine: ~7.3 ppm (multiplet, 10H, Ar-H), ~4.1 ppm (singlet, 4H, -CH₂-), ~4.8 ppm (broad singlet, 2H, -NH-).

  • Analysis: Integration of the benzylic proton signals (-CH₂) provides a quantitative measure of the product-to-impurity ratio.

Protocol: Purification of Benzylhydrazine

Method A: Purification as the Hydrochloride Salt (Recommended for Stability)

• Isolation: After the reaction workup (e.g., extraction with an organic solvent like MTBE), dissolve the crude oily product in a minimal amount of a suitable solvent like isopropanol or ethanol.[2]

• Precipitation: Slowly add concentrated hydrochloric acid dropwise while stirring. The benzylhydrazine dihydrochloride or monohydrochloride will precipitate as a white solid.[1][8]

• Recrystallization: Filter the solid and recrystallize from a suitable solvent system, such as ethanol/water, to remove occluded impurities.

• Drying: Dry the purified salt under vacuum.

Method B: Vacuum Distillation (for the Free Base)

• Caution: Benzylhydrazine can decompose at high temperatures. This should be performed with care.

• Setup: Use a short-path distillation apparatus to minimize the residence time at high temperatures.

• Conditions: Perform the distillation under high vacuum (e.g., <1 mmHg). The boiling point will be significantly reduced, preventing thermal decomposition.

• Collection: Collect the fraction corresponding to the boiling point of pure benzylhydrazine. Discard the initial forerun (lower boiling impurities) and the final pot residue (higher boiling impurities like 1,2-dibenzylhydrazine).

Section 4: Frequently Asked Questions (FAQs)

Q1: Can I use benzyl bromide instead of benzyl chloride? A1: Yes, benzyl bromide is more reactive than benzyl chloride and the reaction may proceed faster or at lower temperatures. However, this increased reactivity can also exacerbate the formation of the 1,2-dibenzylhydrazine impurity. If using benzyl bromide, even greater care must be taken with slow addition and a large excess of hydrazine.

Q2: My reaction seems to stall and TLC shows significant unreacted benzyl chloride. Why? A2: This could be due to several factors: insufficient reaction time or temperature, poor quality of hydrazine hydrate (e.g., decomposed or low concentration), or if the reaction is run in a biphasic system with poor phase transfer. Ensure your hydrazine hydrate is of good quality and consider extending the reaction time, monitoring by TLC until the benzyl chloride spot disappears.[2]

Q3: Is it necessary to use a base like potassium carbonate in the reaction? A3: Some procedures include a base like potassium carbonate.[2] The reaction of benzyl chloride with hydrazine generates HCl, which will protonate hydrazine, rendering it non-nucleophilic. Hydrazine hydrate is itself basic and is used in large excess, so it can act as both the nucleophile and the acid scavenger. Adding an additional base like K₂CO₃ can help ensure the hydrazine remains as a free base but is not always strictly necessary if a sufficient excess of hydrazine hydrate is used.

References

Sources

• 1. CAS 20570-96-1: Benzylhydrazine dihydrochloride [cymitquimica.com]
• 2. Benzylhydrazine synthesis - chemicalbook [chemicalbook.com]
• 3. 1-Methyl-2-benzylhydrazine | C8H12N2 | CID 25142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The oxidation of phenylhydrazine: superoxide and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Page loading... [wap.guidechem.com]

Technical Support Center: Optimizing Solvent Selection for 3-(4-Chloro-phenoxy)-benzyl-hydrazine Crystallization

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the crystallization of 3-(4-Chloro-phenoxy)-benzyl-hydrazine. It is structured to address common challenges and provide robust, scientifically-grounded solutions.

Frequently Asked Questions (FAQs)

Q1: Where should I begin with solvent selection for a new compound like 3-(4-Chloro-phenoxy)-benzyl-hydrazine?

A1: Start with a broad solvent screen. The goal is to find a solvent that dissolves the compound when hot but has low solubility when cold. A good starting point is to test solubility in a range of solvents with varying polarities, such as:

• Non-polar: Heptane, Hexane, Toluene

• Polar Aprotic: Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Acetonitrile

• Polar Protic: Methanol, Ethanol, Isopropanol (IPA)

The ideal solvent will exhibit a significant change in solubility with temperature. If a single solvent isn't effective, a two-solvent (solvent/anti-solvent) system is the next logical step.[1]

Q2: My compound "oils out" instead of crystallizing. What does this mean and how can I fix it?

A2: "Oiling out," or liquid-liquid phase separation, occurs when the dissolved compound separates from the solution as a liquid instead of a solid.[2] This often happens when a solution is highly supersaturated or when the melting point of the solid is lower than the solution's temperature.[3][4] The resulting oil is an impurity-rich, liquid form of your compound that rarely forms pure crystals.[3]

Solutions to Oiling Out:

• Reduce Supersaturation Rate: Cool the solution more slowly or add the anti-solvent at a much slower rate.[2] This gives molecules time to orient correctly into a crystal lattice.

• Increase Solvent Volume: Add more of the primary solvent to reduce the overall concentration.[3]

• Lower the Dissolution Temperature: If possible, use a larger volume of solvent at a slightly lower temperature to achieve dissolution, bringing the system further from the compound's melting point.

• Seeding: Introduce a small amount of previously obtained pure crystals (seed crystals) into the solution as it cools. This provides a template for crystal growth and can bypass the energy barrier required for initial nucleation.[2]

• Change Solvents: The solvent-solute interaction may be too strong. Try a less polar or different class of solvent.

Q3: I have crystals, but my yield is very low. How can I improve it?

A3: Low yield typically means a significant amount of your compound remains in the mother liquor. To improve yield:

• Optimize Temperature: Ensure you are cooling the solution to a sufficiently low temperature. Check the solubility of your compound at the final temperature.

• Use an Anti-solvent: If using a single solvent, consider adding an anti-solvent (a solvent in which your compound is insoluble) to the cooled solution. This will decrease the compound's solubility and force more of it to crystallize.[5][6] This can be combined with cooling to further enhance yield.[7]

• Evaporation: Carefully evaporate some of the solvent to increase the concentration of your compound, induce supersaturation, and promote further crystallization.[8]

• Check pH (if applicable): If your molecule has ionizable groups, the pH of the solution can dramatically affect its solubility. Ensure the pH is set to where the compound is least soluble.

Q4: How do I know if I have the correct polymorph?

A4: Polymorphism is the ability of a compound to exist in multiple crystal structures, which can have different physical properties like solubility and stability.[9][10][11] The solvent used for crystallization is a decisive factor in determining which polymorph is formed.[9] To identify the polymorph, you will need to use solid-state analytical techniques such as:

• Powder X-Ray Diffraction (PXRD): This is the primary tool for identifying crystalline phases. Each polymorph will have a unique diffraction pattern.

• Differential Scanning Calorimetry (DSC): Different polymorphs will have different melting points and may exhibit solid-state transitions that can be detected by DSC.

• Infrared (IR) or Raman Spectroscopy: The vibrational modes of the molecule can differ between polymorphs, leading to distinct spectra.

Controlling polymorphism requires tight control over crystallization conditions (solvent, temperature, cooling rate, agitation).[11]

Troubleshooting Guide

This section addresses specific experimental failures and provides a logical path to a solution.

Scenario 1: No Crystals Form Upon Cooling

Problem: The solution remains clear even after cooling and standing for a prolonged period. This indicates that the solution is not supersaturated.

Troubleshooting Flowchart

Caption: Troubleshooting workflow for failure to crystallize.

Scenario 2: The Product Precipitates as an Amorphous Powder or Tiny Needles

Problem: The solid crashes out of solution rapidly, forming a fine powder or very small needles. This is often a sign of uncontrolled, rapid nucleation due to excessive supersaturation, which traps impurities and leads to poor filterability.

Causality: High supersaturation creates a large driving force for nucleation, leading to the formation of many small nuclei simultaneously rather than the slow, ordered growth of fewer, larger crystals.

Solutions:

• Decrease the Rate of Supersaturation:

  • Cooling Crystallization: Use a slower, controlled cooling ramp. A linear cooling rate is a start, but an optimized profile often involves slow cooling initially (where solubility changes most rapidly) and faster cooling at lower temperatures.[1]

  • Anti-solvent Crystallization: Add the anti-solvent more slowly and with vigorous stirring to ensure good mixing and avoid localized areas of high supersaturation.[12]

• Reduce the Initial Concentration: Start with a more dilute solution. This provides a larger "metastable zone width" (MSZW), a region of supersaturation where existing crystals can grow without spontaneous new nucleation.

• Hold at an Intermediate Temperature: Cool the solution to just below the saturation point (the cloud point), and hold it at that temperature. This allows for slow, controlled crystal growth before further cooling to maximize yield.

Scenario 3: The Crystal Habit (Shape) is Poor

Problem: The crystals are very fine needles or thin plates. This morphology can lead to slow filtration, poor washing efficiency, and difficulty with downstream processing (e.g., poor flowability of the dried powder).

Causality: A crystal's habit is determined by the relative growth rates of its different faces. Solvents can adsorb differently to specific crystal faces, inhibiting their growth and altering the final shape.[13][14]

Solutions:

• Solvent Modification: The choice of solvent is the most powerful tool to alter crystal habit.[15][16]

  • If crystallizing from a non-polar solvent like toluene results in needles, try a more polar solvent like ethanol or ethyl acetate. The different intermolecular interactions (e.g., hydrogen bonding) between the solvent and the growing crystal can favor growth on different faces.[13]

  • Small amounts of a co-solvent can also dramatically alter the crystal shape.

• Agitation Study: The level of mixing affects mass transfer to the crystal surfaces. Varying the stirring speed can sometimes influence the crystal habit.

• Supersaturation Control: As with poor particle size, the rate of supersaturation can influence the crystal habit. Slower growth generally leads to more well-defined, equant (less needle-like) crystals.

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Crystallization

This protocol details a method for rapidly screening single solvents and solvent/anti-solvent systems.

Objective: To identify a suitable solvent system for the crystallization of 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Materials:

• 3-(4-Chloro-phenoxy)-benzyl-hydrazine

• Test tubes or small vials (e.g., 4 mL)

• Heating block and/or water bath

• Vortex mixer

• Set of screening solvents (see table below)

Procedure:

• Initial Solubility Test:

  • Place ~20 mg of the compound into separate, labeled vials.

  • Add 0.2 mL of a solvent to each vial at room temperature.

  • Vortex the vials. Observe and record solubility (Insoluble, Partially Soluble, Fully Soluble).

• Hot Solubility Test:

  • For vials where the compound was insoluble or partially soluble, heat them to the solvent's boiling point (or ~70-80°C for high-boiling solvents).

  • If the compound does not dissolve, add another 0.2 mL of solvent and continue heating. Repeat until the solid dissolves completely, recording the total volume of solvent used.

  • A good single-solvent candidate is one where the compound is sparingly soluble at room temperature but fully soluble at elevated temperatures in a reasonable volume (e.g., < 20 volumes or 20 mL/g).

• Cooling and Crystallization:

  • Allow the vials with dissolved compound to cool slowly to room temperature.

  • If no crystals form, scratch the inside of the vial with a glass rod.

  • Once at room temperature, place the vials in an ice bath or refrigerator (~4°C) for several hours to overnight.

  • Observe and record the quality and quantity of the crystals formed.

• Anti-solvent Test (if no single solvent is ideal):

  • Select a solvent in which the compound is highly soluble (from step 1).

  • Select an anti-solvent in which the compound is highly insoluble (from step 1). The solvent and anti-solvent must be miscible.

  • Dissolve the compound in a minimal amount of the "good" solvent at room temperature.

  • Slowly add the anti-solvent dropwise until the solution becomes persistently cloudy (the cloud point).

  • Slightly warm the solution until it becomes clear again, then allow it to cool slowly.

Solvent Selection Workflow

Caption: Decision workflow for selecting a crystallization method.

Appendix: Solvent Properties Table

This table provides key properties for common laboratory solvents to aid in selection. Hansen Solubility Parameters (HSP) provide a more advanced method for predicting solubility, based on the principle that "like dissolves like".[17] The parameters represent dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[17] A good solvent will have HSP values close to those of the solute.

Solvent	Class	Boiling Point (°C)	Polarity Index	δD (MPa⁰·⁵)	δP (MPa⁰·⁵)	δH (MPa⁰·⁵)
n-Heptane	Non-polar	98	0.1	15.2	0.0	0.0
Toluene	Non-polar	111	2.4	18.0	1.4	2.0
Dichloromethane	Polar Aprotic	40	3.1	17.0	7.3	7.1
Ethyl Acetate	Polar Aprotic	77	4.4	15.8	5.3	7.2
Acetone	Polar Aprotic	56	5.1	15.5	10.4	7.0
Acetonitrile	Polar Aprotic	82	5.8	15.3	18.0	6.1
Isopropanol (IPA)	Polar Protic	82	3.9	15.8	6.1	16.4
Ethanol	Polar Protic	78	4.3	15.8	8.8	19.4
Methanol	Polar Protic	65	5.1	14.7	12.3	22.3
Water	Polar Protic	100	10.2	15.5	16.0	42.3

Data compiled from various sources, including Hansen Solubility Parameters in Practice.[18][19]

References

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• Ulrich, J., & Jones, M. (Eds.). (2007).
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• METTLER TOLEDO. (n.d.). Crystal Polymorphism in Chemical & Pharmaceutical Process Development. Retrieved February 15, 2026, from [Link]

• Wang, Y., et al. (2025). Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. Crystals, 15(2), 163.
• D'Addario, P. F. (2015). Control of polymorphism, crystal size and habit in pharmaceuticals.

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• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved February 15, 2026, from [Link]

• Reddit. (2013, February 3). Recrystallization (help meeeeee). r/chemistry. Retrieved February 15, 2026, from [Link]

• RM@Schools. (n.d.). Antisolvent Crystallization. Retrieved February 15, 2026, from [Link]

• SciSpace. (n.d.). Crystallization by Antisolvent Addition and Cooling. Retrieved February 15, 2026, from [Link]

• METTLER TOLEDO. (n.d.). Using AntiSolvent for Crystallization. Retrieved February 15, 2026, from [Link]

• Gbabode, G., et al. (2022). Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules. Crystal Growth & Design, 22(12), 7084-7091.

• University of Colorado Boulder. (n.d.). Crystallization. Organic Chemistry at CU Boulder. Retrieved February 15, 2026, from [Link]

• Journal of Chemical Engineering Research Updates. (2024). Antisolvent Crystallization (ASC) in Aqueous System: Fundamentals, Sustainability Aspects, and Applications. Retrieved February 15, 2026, from [Link]

• University of Washington. (n.d.). Guide for crystallization. Retrieved February 15, 2026, from [Link]

• Pharmaceutical Sciences. (2022). Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). WO2006045795A2 - Processes involving the use of antisolvent crystallization.

• University of Missouri-St. Louis. (2006, January 8). Crystallisation Techniques. Retrieved February 15, 2026, from [Link]

• ResearchGate. (2025, August 9). The Effect of Solvent on Crystal Growth and Morphology. Retrieved February 15, 2026, from [Link]

• Lahav, M., & Leiserowitz, L. (2006). A Stereochemical Approach that Demonstrates the Effect of Solvent on the Growth of Polar Crystals: A Perspective. Crystal Growth & Design, 6(3), 631-638.

• University of Florida. (2015, April 28). Crystal Growing Tips. The Center for Xray Crystallography. Retrieved February 15, 2026, from [Link]

• Chemistry. (2003, October 6). Crystallization in the laboratory. Retrieved February 15, 2026, from [Link]

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved February 15, 2026, from [Link]

• Aceves, J., et al. (2019). Chapter 13 - Crystallization in the Pharmaceutical Industry. In Chemical Engineering in the Pharmaceutical Industry (3rd ed.).

• Royal Society of Chemistry. (n.d.). Effect of solvents on the growth morphology of dl-alanine crystals. Retrieved February 15, 2026, from [Link]

• Hansen, C. M. (2007). Hansen solubility parameters: a user's handbook. CRC press.

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• LACCEI.org. (n.d.). Development of Crystallization Processes for Pharmaceutical Applications. Retrieved February 15, 2026, from [Link]

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• Schirmann, J. P., & Bourdauducq, P. (2000). Hydrazine and Its Derivatives. In Kirk-Othmer Encyclopedia of Chemical Technology.

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• Cambridge Core. (2019, March 6). X-Ray Investigations on Some Salts of Hydrazine and Hydrazine Derivatives. Retrieved February 15, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and crystal structures of (E)-N′-(4-chloro-3-nitrobenzylidene)acetohydrazide and (E)-2-(4-chlorobenzylidene)-1-(quinolin-8-yl)hydrazine. Retrieved February 15, 2026, from [Link]

• Journal of Pharmaceutical Sciences. (2010). Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison. Retrieved February 15, 2026, from [Link]

• National Center for Biotechnology Information. (2022, April 26). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. Retrieved February 15, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). 3-[(4-Chlorophenoxy)methyl]-4-methoxybenzaldehyde Properties. Retrieved February 15, 2026, from [Link]

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resolving solubility issues with 3-(4-Chloro-phenoxy)-benzyl-hydrazine

A Guide for Researchers, Scientists, and Drug Development Professionals on Resolving Solubility Issues

Welcome to the technical support center for 3-(4-Chloro-phenoxy)-benzyl-hydrazine. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting and practical advice for overcoming solubility challenges encountered during your research. We understand that achieving a stable, soluble solution is critical for reliable experimental outcomes. This resource is designed to provide you with the expertise and logical framework to address these issues effectively.

Understanding the Molecule: A Structural Perspective on Solubility

3-(4-Chloro-phenoxy)-benzyl-hydrazine is a molecule that combines several functional groups, each influencing its overall physicochemical properties and, consequently, its solubility. A clear understanding of its structure is the first step in troubleshooting.

Core Structural Features:

• Hydrazine Moiety (-NH-NH2): This group is polar and capable of forming hydrogen bonds, which generally imparts some degree of aqueous solubility. Hydrazine itself is miscible with water and soluble in polar organic solvents like ethanol and methanol.[1]

• Benzyl Group: The benzyl portion introduces a nonpolar, aromatic character, which tends to decrease aqueous solubility.

• Phenoxy Group with a Chloro-substituent: The aromatic ether and the chloro-substituent further contribute to the molecule's lipophilicity (fat-solubility), reducing its affinity for aqueous media. The presence of an aromatic ring can significantly decrease a compound's solubility in polar solvents.[2]

The interplay of these groups results in a molecule with limited aqueous solubility and a preference for organic solvents. A structurally similar compound, 3-(4-Chlorophenoxy)benzaldehyde, has a predicted octanol-water partition coefficient (LogKow) of 3.70, indicating its lipophilic nature.[3]

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common questions and issues researchers face when working with 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

Q1: My 3-(4-Chloro-phenoxy)-benzyl-hydrazine is not dissolving in my aqueous buffer. What should I do?

This is a common challenge due to the molecule's structural characteristics. A systematic approach to solvent selection and preparation is key.

Troubleshooting Workflow:

Step-by-Step Protocol for Preparing a Solubilized Working Solution:

• Organic Solvent Selection: Given the lipophilic nature of the compound, start with a water-miscible organic solvent. Common choices include:

  • Dimethyl sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

  • Methanol

• Stock Solution Preparation:

  • Accurately weigh a small amount of 3-(4-Chloro-phenoxy)-benzyl-hydrazine.

  • Dissolve the compound in a minimal amount of the chosen organic solvent to create a concentrated stock solution (e.g., 10 mM or higher). Ensure the compound is fully dissolved. Gentle warming or sonication may aid dissolution.

• Serial Dilution into Aqueous Media:

  • Pre-warm your aqueous buffer or cell culture medium to the experimental temperature (e.g., 37°C).

  • To avoid "crashing out" (sudden precipitation), do not add the concentrated stock solution directly to the final volume of the aqueous medium. Instead, perform a serial dilution. For instance, to achieve a 10 µM final concentration from a 10 mM stock, first prepare an intermediate dilution (e.g., 100 µM) in the pre-warmed medium, mix gently, and then perform the final dilution.[4]

Q2: I've prepared a stock solution in DMSO, but it precipitates when I add it to my cell culture medium. How can I prevent this?

This phenomenon, known as "crashing out," occurs when the compound's solubility in the final aqueous environment is much lower than in the concentrated organic stock solution.[4]

Strategies to Prevent Precipitation:

• Decrease Final Concentration: The most straightforward solution is to lower the final working concentration of the compound in your assay.

• Optimize Stock Solution Concentration: A very high concentration in the stock solution can exacerbate precipitation upon dilution. Try preparing a less concentrated stock solution.

• Co-Solvent Systems: The use of a co-solvent can improve the solubility of hydrophobic compounds.[5] Consider adding a small, biologically tolerated percentage of a co-solvent like polyethylene glycol (PEG) to your final aqueous medium.

• pH Adjustment: The hydrazine moiety is basic and can be protonated at acidic pH. While the overall molecule's solubility is dominated by its lipophilic character, exploring a pH range where the compound might be more soluble could be beneficial. However, be mindful of the pH constraints of your experimental system.

• Use of Surfactants: In some cases, a low concentration of a non-ionic surfactant (e.g., Tween® 80, Pluronic® F-68) can help maintain the solubility of poorly soluble compounds.[6]

Q3: How should I store my stock solution of 3-(4-Chloro-phenoxy)-benzyl-hydrazine?

Proper storage is crucial to maintain the integrity and activity of your compound.

General Storage Recommendations:

• Solvent: For long-term storage, DMSO is a common choice.

• Temperature: Store stock solutions at -20°C or -80°C.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation, aliquot the stock solution into single-use volumes.[4]

• Inert Atmosphere: Hydrazine and its derivatives can be susceptible to oxidation.[7] While not always necessary for routine lab use, for sensitive applications or long-term storage, consider overlaying the stock solution with an inert gas like argon or nitrogen.

• Light Protection: Store aliquots in amber vials or protect them from light.

Stability Considerations:

Hydrazine derivatives can be unstable in aqueous solutions, especially under neutral or alkaline conditions in the presence of oxygen.[8] Therefore, it is generally not recommended to store aqueous working solutions for extended periods. Prepare fresh working solutions from your frozen stock for each experiment.

Q4: Are there any specific safety precautions I should take when handling this compound?

Yes, compounds containing a hydrazine moiety require careful handling.

Safety and Handling Guidelines:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

• Avoid Inhalation and Contact: Avoid inhaling dust or vapors and prevent contact with skin and eyes.[9][10][11]

• Spill Cleanup: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous waste.

• Waste Disposal: Dispose of all waste containing 3-(4-Chloro-phenoxy)-benzyl-hydrazine according to your institution's hazardous waste disposal procedures.

Advanced Troubleshooting and Characterization

For researchers developing formulations or requiring a deeper understanding of the compound's solubility, the following experimental approaches are recommended.

Solubility Profiling Protocol:

• Solvent Screening:

  • Prepare a panel of common laboratory solvents with varying polarities (see table below).

  • Add a small, known amount of 3-(4-Chloro-phenoxy)-benzyl-hydrazine to a fixed volume of each solvent.

  • Observe solubility at room temperature and with gentle heating.

• Quantitative Solubility Determination:

  • Prepare saturated solutions of the compound in the most promising solvents.

  • Equilibrate the solutions for a set period (e.g., 24 hours) with gentle agitation.

  • Centrifuge or filter the solutions to remove any undissolved solid.

  • Quantify the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., HPLC-UV, LC-MS).

Table of Common Laboratory Solvents for Screening:

Solvent	Polarity	Potential for Solubilizing 3-(4-Chloro-phenoxy)-benzyl-hydrazine
Water	High	Low
Methanol	High	Moderate
Ethanol	High	Moderate
Acetonitrile	Moderate	Good
Acetone	Moderate	Good
Dichloromethane (DCM)	Low	High
Tetrahydrofuran (THF)	Low	High
Toluene	Low	High
Hexane	Nonpolar	Low

Forced Degradation Studies:

To assess the stability of your compound in different solvents and under various conditions (e.g., acidic, basic, oxidative), forced degradation studies can be performed. This involves exposing the compound to harsh conditions and monitoring its degradation over time using an analytical technique like HPLC. This information is invaluable for determining optimal storage conditions and the shelf-life of your solutions.

Conclusion

Resolving solubility issues with 3-(4-Chloro-phenoxy)-benzyl-hydrazine requires a systematic and informed approach. By understanding the molecule's structural properties and following the troubleshooting workflows and protocols outlined in this guide, researchers can confidently prepare stable and effective solutions for their experiments. Always prioritize safety and consult your institution's safety guidelines when handling this and any other chemical compound.

References

• Solubility of Things. Hydrazine. ([Link])

• Perlovich, G. L., Strakhova, N. N., Kazachenko, V. P., Volkova, T. V., Tkachev, V. V., Schaper, K. J., & Raevsky, O. A. (2013). Solubility and Transfer Processes of Some Hydrazones in Biologically Relevant Solvents.
• Sigma-Aldrich. (2025, November 11).
• PENTA. (2024, October 21).
• LibreTexts. (2023, January 22). Physical Properties of Ether.
• Wikipedia. (2023, November 28). Phenol ether.
• Arkema. (2012, January 3).
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• Arxada. Performance Chemicals Hydrazine.
• Pharmaceutical Technology. (2015, July 2). Solving Poor Solubility to Unlock a Drug's Potential.
• Thieme. (2011). Product Class 7: Hydrazines and Hydrazinium Salts. In Science of Synthesis (Vol. 40b, p. 1181).
• EBSCO. Ethers | Chemistry | Research Starters.
• Moliner, A. M., & Street, J. J. (1989). Decompostion of Hydrazine in Aqueous Solutions. Journal of Environmental Quality, 18(4), 483-487.
• Royal Society of Chemistry. (2023, November 30). Effect of “magic chlorine” in drug discovery: an in silico approach.
• Pharma Excipients. (2020, February 26). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review.
• Bitesize Bio. (2018, May 14).
• Sinha, B. K. (1987). Biotransformation of hydrazine dervatives in the mechanism of toxicity. Journal of Applied Toxicology, 7(3), 163-169.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 70624, (4-Chlorophenyl)hydrazine. Retrieved from [Link].

• Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Journal of Bioequivalence & Bioavailability, 4(5), 080-087.
• Dissolution Technologies. (2010, August). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective.
• Molecular Biology. (n.d.). Assay Troubleshooting.
• KNAUER. (2022, March 14). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode.
• Drug Development & Delivery. (2023, April 21).
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• ResearchGate. (1989, October). Decompostion of Hydrazine in Aqueous Solutions.
• Der Pharma Chemica. (2012). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide.
• MDPI. (2025, July 28). Cometabolic Biodegradation of Hydrazine by Chlorella vulgaris–Bacillus Extremophilic Consortia: Synergistic Potential for Space and Industry.
• Molecules. (2021, October 26). Mechanistically transparent models for predicting aqueous solubility of rigid, slightly flexible, and very flexible drugs (MW<2000)

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 616015, 3-(4-Chlorophenoxy)benzaldehyde. Retrieved from [Link].

• PubMed. (2002, January 30). Prediction of aqueous solubility of drugs and pesticides with COSMO-RS.
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• Bentham Science. (2023, January 17). Synthesis, Characterization, 'ADMET-SAR' Prediction, DPPH Assay, and Anti-Mycobacterium Study of 4-[(substituted benzyl) amino]benzo hydrazides and its Hydrazones as the Acyl-CoA Carboxylase, AccD5 Inhibitors.
• IUCrData. (2022, November 11). Synthesis and crystal structures of (E)-N′-(4-chloro-3-nitrobenzylidene)acetohydrazide and (E)-2-(4-chlorobenzylidene)-1-(quinolin-8-yl)hydrazine.
• U.S. Environmental Protection Agency. (2025, October 15). 3-[(4-Chlorophenoxy)methyl]-4-methoxybenzaldehyde Properties.

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Technical Support Center: Mastering Temperature Control for Stable Hydrazine Synthesis

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with expert guidance on the critical aspect of temperature control in hydrazine synthesis. The thermodynamic landscape of hydrazine synthesis is complex; precise temperature management is not merely a procedural step but the cornerstone of ensuring reaction stability, maximizing yield, and guaranteeing operational safety. This guide is structured to provide direct, actionable solutions to common challenges, grounded in established chemical principles and field-proven experience.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is analyzed from cause to solution, empowering you to diagnose and resolve challenges effectively.

Issue 1: Consistently Low Hydrazine Yield

Question: My synthesis is consistently resulting in a low yield of hydrazine. I've checked my reagent stoichiometry. Could temperature be the culprit?

Answer: Absolutely. Temperature is a primary driver of both reaction kinetics and equilibrium, and suboptimal thermal conditions are a frequent cause of poor yields.

Potential Causes & Recommended Actions:

• Inadequate Temperature for Endothermic Steps:

  • Causality: Certain stages of hydrazine synthesis are endothermic, meaning they require energy input to proceed efficiently. The hydrolysis of ketazines in the Peroxide or Bayer processes is a prime example.[1][2] If the temperature is too low, the reaction equilibrium will not favor the products, resulting in a low conversion rate.[2]

  • Recommended Actions:

    • Verify the temperature requirements for your specific synthesis route. For ketazine hydrolysis, temperatures are often elevated significantly, typically in the range of 150°C to 200°C under pressure (e.g., 8-12 bar) to shift the equilibrium towards hydrazine hydrate and the ketone.[2][3][4][5]

    • Ensure your heating system (e.g., heating mantle, oil bath, jacketed reactor) is calibrated and capable of reaching and maintaining the target temperature uniformly.

• Excessive Temperature Promoting Side Reactions:

  • Causality: While higher temperatures can increase reaction rates, they can also accelerate undesirable side reactions. In the Raschig process, elevated temperatures can promote the decomposition of the desired monochloramine intermediate or its reaction with the hydrazine product, which severely reduces the final yield.[4]

  • Recommended Actions:

    • For the initial formation of chloramine in the Raschig process, maintain low temperatures, often around 0-5°C, to ensure its stability.[4][6]

    • When reacting chloramine with ammonia, a temperature of approximately 130°C is often optimal to facilitate the desired reaction without excessive product degradation.[6][7]

    • Implement a robust temperature monitoring and control system to prevent overshooting the target temperature.

Issue 2: Reaction Temperature is Fluctuating or Oscillating

Question: I'm observing significant temperature oscillations in my reactor, making it impossible to maintain a stable synthesis environment. What's causing this instability?

Answer: Temperature instability is a common reactor problem that points to issues in the feedback loop between measurement and heating/cooling action.[8][9] This can lead to inconsistent reaction rates and poor product quality.[8]

Potential Causes & Recommended Actions:

• Poor Heat Transfer:

  • Causality: Inefficient heat transfer between the reactor jacket and the reaction mixture is a primary cause of instability. This can be due to fouling (the buildup of unwanted material on reactor surfaces) or inadequate mixing.[9] Poor mixing creates thermal gradients within the vessel, leading to inaccurate readings and control system overcompensation.[8]

  • Recommended Actions:

    • Prevent Fouling: Implement a regular cleaning protocol for your reactor to ensure heat exchange surfaces are clean.[9]

    • Optimize Agitation: Verify that the agitator design and speed are appropriate for the viscosity and volume of your reaction mixture to ensure homogeneity.[8]

• Faulty Sensors or Control System:

  • Causality: The entire control strategy relies on accurate temperature measurement. A malfunctioning or improperly calibrated temperature probe will provide false data to the control system, leading to erratic heating or cooling cycles.[8][9]

  • Recommended Actions:

    • Calibrate Sensors: Regularly calibrate your temperature sensors against a certified reference thermometer.

    • Review Control Parameters: If using a PID controller, ensure the proportional, integral, and derivative parameters are tuned correctly for the thermal dynamics of your specific reactor setup. Poor tuning can cause oscillations.

Issue 3: Evidence of Product Decomposition (e.g., Gas Evolution, Discoloration)

Question: My reaction mixture is showing signs of decomposition, such as unexpected gas formation or the appearance of dark-colored impurities. How is this related to temperature?

Answer: These are classic signs of thermal decomposition, a critical safety and quality concern. Hydrazine is a high-energy compound that can decompose, especially at elevated temperatures or in the presence of certain catalysts.[10][11][12]

Potential Causes & Recommended Actions:

• Excessive Temperature and Thermal Runaway:

  • Causality: High temperatures can initiate the exothermic decomposition of hydrazine into nitrogen, hydrogen, and ammonia.[10][12] This decomposition releases more heat, which can accelerate the process further, potentially leading to a dangerous thermal runaway.[9] The presence of certain metals can catalyze this decomposition.[11]

  • Recommended Actions:

    • Strict Temperature Limits: Never exceed the recommended maximum temperature for your synthesis. For many processes, keeping temperatures below 200°C is critical.[1]

    • Emergency Cooling: Ensure your setup includes a provision for rapid emergency cooling, such as an ice bath or an efficient cooling jacket.[9]

    • Material Compatibility: Use reactors and equipment made of compatible materials (e.g., glass, certain stainless steels) and avoid contaminants that could catalyze decomposition.

• Air Oxidation:

  • Causality: Some hydrazine derivatives, like phenylhydrazine, are susceptible to air-oxidation, which can be accelerated by heat and light, leading to the formation of colored impurities.[13]

  • Recommended Actions:

    • Inert Atmosphere: Conduct the synthesis under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

    • Protect from Light: Use amber glass vessels or shield the reactor from direct light.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the typical optimal temperature ranges for common hydrazine synthesis methods?

The optimal temperature varies significantly depending on the specific stage and method. The following table summarizes general guidelines.

Synthesis Process	Reaction Stage	Typical Temperature Range (°C)	Typical Pressure	Rationale & Key Considerations
Raschig Process	Chloramine Formation (NaOCl + NH₃)	0 – 5 °C	Atmospheric	Low temperature is critical to prevent chloramine decomposition.[6]
Hydrazine Formation (NH₂Cl + NH₃)	~130 °C (up to 200°C)	Elevated	Higher temperature needed for reaction, but excess heat can degrade product.[1][7]
Peroxide/Ketazine Process	Ketazine Formation (Ketone + NH₃ + H₂O₂)	30 – 70 °C	Atmospheric	Mildly exothermic; requires cooling to maintain stability and prevent side reactions.[2][3][14]
Ketazine Hydrolysis	150 – 200 °C	8 – 12 bar	Endothermic reaction; requires high temperature and pressure to drive equilibrium towards hydrazine.[2][3][5]

Q2: How does pressure interrelate with temperature control in hydrazine synthesis?

Pressure and temperature are directly related, especially in a closed reactor system. In processes like the ketazine hydrolysis, the reaction is often performed at temperatures above the boiling point of the components at atmospheric pressure.[2][3] Applying pressure (e.g., 8-12 bar) is necessary to keep the reactants in the liquid phase at these high temperatures, ensuring an efficient reaction.[3] Therefore, pressure control is an integral part of maintaining the required thermal conditions.

Q3: What are the early warning signs of a potential thermal runaway reaction?

A thermal runaway is a hazardous situation where an exothermic reaction becomes uncontrollable. Key warning signs include:

• A sudden, rapid, and accelerating increase in temperature that does not respond to cooling inputs.[9]

• A rapid increase in reactor pressure.

• Noticeable and vigorous gas evolution.

• Changes in the color or viscosity of the reaction mixture. Immediate implementation of emergency shutdown and cooling procedures is critical if these signs are observed.[15]

Q4: How can I accurately monitor the progress of my reaction to correlate with temperature profiles?

Effective reaction monitoring allows you to confirm that your temperature control is achieving the desired chemical outcome. Standard analytical methods include:

• Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be used to quantify the concentration of hydrazine, reactants, and intermediates from samples taken during the reaction.[16][17]

• Spectrophotometry: Colorimetric methods can also be employed for quantitative analysis of hydrazine and its intermediates.[16][18]

Section 3: Key Experimental Protocols

Protocol: Troubleshooting Temperature Instability

This workflow provides a systematic approach to diagnosing and resolving temperature control issues in a chemical reactor.

Caption: Workflow for troubleshooting reactor temperature instability.

Protocol: Simplified Hydrazine Synthesis Pathways

This diagram illustrates the temperature-critical stages of two major industrial synthesis routes.

Caption: Temperature-sensitive stages in hydrazine synthesis.

Section 4: References

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• Peroxide process. (n.d.). In Wikipedia. Retrieved February 16, 2026, from [Link]

• Reactor Troubleshooting and Solutions. (2024, July 15). Jinzong Machinery. Retrieved February 16, 2026, from [Link]

• Method for preparing hydrazine hydrate. (n.d.). Google Patents. Retrieved February 16, 2026, from

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• Process for production of hydrazine hydrate. (2022, January 18). Justia Patents. Retrieved February 16, 2026, from [Link]

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• Thermal Decomposition of Hydrazines from Reactive Dynamics Using the ReaxFF Reactive Force Field. (2009, July 14). ACS Publications. Retrieved February 16, 2026, from [Link]

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• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (2020, October 20). RSC Publishing. Retrieved February 16, 2026, from [Link]

• Energy-Saving Design of Urea Method for Hydrazine Hydrate Process. (2025, May 20). MDPI. Retrieved February 16, 2026, from [Link]

• Insights into the Reaction Kinetics of Hydrazine-Based Fuels: A Comprehensive Review of Theoretical and Experimental Methods. (2023, August 16). MDPI. Retrieved February 16, 2026, from [Link]

• Safety and Handling of Hydrazine. (n.d.). DTIC. Retrieved February 16, 2026, from [Link]

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• Improved process for preparing hydrazines. (n.d.). European Patent Office. Retrieved February 16, 2026, from [Link]

• Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. (2025, February 24). Chemistry LibreTexts. Retrieved February 16, 2026, from [Link]

• Preparation method of hydrazine sulfate. (n.d.). Google Patents. Retrieved February 16, 2026, from

• Hydrazine - Risk Management and Safety. (n.d.). University of Notre Dame. Retrieved February 16, 2026, from [Link]

• Preparation method of hydrazine hydrate. (n.d.). Google Patents. Retrieved February 16, 2026, from

• NEW METHOD DEVELOPMENT AND VALIDATION FOR HYDRAZINE IN PANTOPRAZOLE SODIUM SESQUIHYDRATE USING RP-HPLC. (n.d.). RASĀYAN Journal of Chemistry. Retrieved February 16, 2026, from [Link]

• Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field. (2009, August 6). PubMed. Retrieved February 16, 2026, from [Link]

• Process for the production of hydrazine hydrate. (n.d.). Google Patents. Retrieved February 16, 2026, from

• Olin Raschig process. (n.d.). In Wikipedia. Retrieved February 16, 2026, from [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (2020, October 4). ResearchGate. Retrieved February 16, 2026, from [Link]

• Standard Operating Procedure. Hydrazine. (n.d.). University of California, Santa Barbara. Retrieved February 16, 2026, from [Link]

• PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hydrazines. (n.d.). NCBI. Retrieved February 16, 2026, from [Link]

• Improve Batch Reactor temperature control. (n.d.). Emerson. Retrieved February 16, 2026, from [Link]

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removal of unreacted reagents from 3-(4-Chloro-phenoxy)-benzyl-hydrazine

The following technical guide details the purification and isolation of 3-(4-Chlorophenoxy)-benzyl-hydrazine , a specialized intermediate often utilized in the synthesis of pyrazole-based agrochemicals and pharmaceutical scaffolds.

This content is structured as a Technical Support Center resource, designed for immediate application by researchers and process chemists.

Executive Summary & Molecule Profile

3-(4-Chlorophenoxy)-benzyl-hydrazine presents unique purification challenges due to its amphiphilic nature. It possesses a lipophilic "greasy" tail (the chlorophenoxy-benzyl moiety) and a polar, basic head (the hydrazine group).

Common synthesis routes—typically the alkylation of hydrazine hydrate with 3-(4-chlorophenoxy)benzyl chloride—generate three critical impurities:

• Excess Hydrazine: Toxic, reducing agent, basic.

• Unreacted Alkyl Halide: Neutral, lipophilic.

• Bis-alkylated Byproduct: N,N-bis(3-(4-chlorophenoxy)benzyl)hydrazine (formed if hydrazine stoichiometry is too low).

This guide prioritizes Acid-Base Extraction and Hydrochloric Salt Formation as the most robust methods for isolating the target molecule in high purity (>98%).

Troubleshooting Guide (Q&A)

Issue 1: Removal of Excess Hydrazine Hydrate

User Question: "I used a 5-fold excess of hydrazine hydrate to prevent bis-alkylation, but now I can't get rid of it. Rotavap isn't removing it all. What should I do?"

Technical Response: Hydrazine hydrate (b.p. 114 °C) is difficult to remove solely by evaporation due to its high boiling point and "sticky" nature.

• The Solution: Use Azeotropic Distillation followed by Aqueous Partitioning .

  • Azeotrope: Add toluene or xylene to your crude reaction mixture and concentrate. These solvents form azeotropes with hydrazine/water, facilitating their removal at lower temperatures.

  • Partition: Dissolve the residue in a water-immiscible solvent like Dichloromethane (DCM) or Ethyl Acetate. Wash this organic layer with water at least 3 times.[1]

  • Mechanism:[2][3][4] Hydrazine is highly water-soluble (

    ). The lipophilic 3-(4-chlorophenoxy)benzyl hydrazine will remain in the organic layer, while free hydrazine partitions quantitatively into the aqueous phase.

Issue 2: Removing Unreacted Starting Material (Alkyl Halide)

User Question: "NMR shows about 5% unreacted 3-(4-chlorophenoxy)benzyl chloride. It co-elutes on TLC. How do I separate it without running a column?"

Technical Response: Chromatography is often unnecessary if you exploit the basicity of the hydrazine moiety.

• The Solution: Acid-Base Extraction (The "Switch" Method).

  • Dissolve the crude mixture (containing Product + Halide) in Diethyl Ether or DCM.

  • Extract with 1M HCl (aq) .

    • Result: The Product protonates to form the hydrochloride salt (

      ) and moves to the aqueous phase (or precipitates at the interface if very lipophilic).

    • Fate of Impurity: The neutral Alkyl Halide cannot protonate and remains in the organic solvent.

  • Separate the layers. Wash the aqueous phase (containing product) with fresh ether to remove trace halide.

  • Basify the aqueous phase (pH > 10) with NaOH and back-extract the pure product into DCM.

Issue 3: Product Discoloration (Oxidation)

User Question: "My free base product was a pale oil, but after leaving it on the bench overnight, it turned dark brown. Is it ruined?"

Technical Response: Benzyl hydrazines are susceptible to air oxidation, forming hydrazones or azo compounds (often colored).

• The Solution: Isolate as the Hydrochloride Salt.

  • Do not store the free base. Immediately convert the purified free base into its hydrochloride salt. The salt form is crystalline, non-hygroscopic, and stable to oxidation for long-term storage.

Detailed Experimental Protocols

Protocol A: Purification via Acid-Base Extraction

Best for removing neutral impurities (unreacted halides) and water-soluble impurities (hydrazine).

Reagents: Dichloromethane (DCM), 1M HCl, 2M NaOH, Brine.

• Dissolution: Dissolve crude residue in DCM (10 mL per gram of crude).

• Hydrazine Removal: Wash the DCM layer with water (

  equal volume). Discard aqueous washes (contains excess hydrazine).

• Acid Extraction: Extract the DCM layer with 1M HCl (

  equal volume).

  • Observation: The product will migrate to the aqueous acid phase.

  • Note: If a white solid precipitates during this step, it is likely the HCl salt of your product (due to the lipophilic phenoxy group). If this happens, filter the solid directly —this is your purified product!

• Organic Wash: If no precipitate forms, keep the acidic aqueous layer and wash it with fresh DCM (

  ) to remove neutral unreacted halides. Discard this organic wash.

• Basification: Cool the acidic aqueous layer to 0°C. Slowly add 2M NaOH until pH > 10. The solution will become cloudy as the free base is liberated.

• Isolation: Extract the cloudy aqueous mixture with DCM (

  ). Dry combined organics over and concentrate to yield the pure free base.

Protocol B: Stabilization via Hydrochloride Salt Formation

Best for long-term storage and final purification.

Reagents: 4M HCl in Dioxane (or diethyl ether), Diethyl Ether, Hexanes.

• Preparation: Dissolve the purified free base (from Protocol A) in a minimal amount of dry Diethyl Ether or DCM.

• Acidification: Dropwise add 4M HCl in Dioxane at 0°C with vigorous stirring.

• Precipitation: A white precipitate should form immediately.

  • Troubleshooting: If an oil forms instead of a solid, add Hexanes dropwise to the stirring mixture to induce crystallization.

• Filtration: Filter the solid under inert gas (Nitrogen/Argon). Wash the cake with cold ether/hexanes (1:1).

• Drying: Dry under high vacuum. Store at -20°C.

Data & Decision Support

Table 1: Solubility Profile & Partitioning Behavior

Use this table to design your extraction strategy.

Solvent / Phase	3-(4-Chlorophenoxy)-benzyl-hydrazine (Free Base)	Product HCl Salt	Hydrazine Hydrate	Unreacted Alkyl Halide
Water (Neutral)	Insoluble (Lipophilic)	Soluble (Moderate)*	Highly Soluble	Insoluble
1M HCl (Aq)	Soluble (Protonates)	Soluble	Soluble	Insoluble
DCM / Ether	Highly Soluble	Insoluble	Poorly Soluble	Highly Soluble
Hexanes	Moderate Solubility	Insoluble	Insoluble	Soluble

*Note: Due to the large lipophilic "tail," the HCl salt may have limited solubility in cold water compared to simple benzyl hydrazine. If it precipitates in water, collect it by filtration.[5]

Table 2: Purification Method Comparison

Method	Target Impurity	Pros	Cons
Water Wash	Excess Hydrazine	Simple, fast, scalable.	Does not remove alkyl halides.
Acid Extraction	Alkyl Halide / Neutral	High selectivity; removes neutrals.	Requires pH manipulation.
Salt Crystallization	All Impurities	Stabilizes product; highest purity.	Yield loss if crystallization is difficult.

Process Visualization

Workflow Diagram: Purification Logic

The following diagram illustrates the decision tree for purifying the crude reaction mixture.

Caption: Logical flow for the removal of hydrazine and alkyl halide impurities via liquid-liquid extraction.

References

• Organic Syntheses. "Synthesis of Benzylhydrazine Dihydrochloride." Org.[4][6][7] Synth.2016 , 93, 333-345. [Link]

• Bredihhin, A.; Groth, U. M.; Mäeorg, U. "Efficient Methodology for Selective Alkylation of Hydrazine Derivatives."[7] Org.[4][6][7] Lett.2007 , 9, 1097-1099.[7] [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. CN102993044A - Preparation method of 4-chlorophenylhydrazine hydrochloride - Google Patents [patents.google.com]
• 4. A Hydrazine Insertion Route to N'-Alkyl Benzohydrazides by an Unexpected Carbon-Carbon Bond Cleavage [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR interpretation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

An In-Depth Guide to the 1H NMR Interpretation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine: A Comparative Analysis for Drug Development Professionals

Executive Summary

In the landscape of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of success. This guide provides a senior-level, in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, a molecule featuring a complex substitution pattern. We move beyond a simple peak-by-peak assignment to explain the causal electronic and spatial effects that govern the spectrum. This guide offers a predictive interpretation, a comparative analysis against its structural isomers, and an evaluation of how complementary analytical techniques like ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy contribute to a holistic structural confirmation. Finally, a robust, field-proven experimental protocol for acquiring high-quality ¹H NMR data is presented, ensuring researchers can replicate and validate these findings.

The Central Role of ¹H NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for determining the structure of organic compounds in solution.[1][2] Its power lies in its ability to provide detailed information about the chemical environment, connectivity, and relative quantity of protons (¹H nuclei) within a molecule.[3] The interpretation of a ¹H NMR spectrum is based on three fundamental pillars:

• Chemical Shift (δ): Measured in parts per million (ppm), the chemical shift indicates the electronic environment of a proton. Electron-withdrawing groups "deshield" a proton, shifting its signal downfield (higher ppm), while electron-donating groups "shield" it, moving the signal upfield (lower ppm).[4][5]

• Integration: The area under an NMR signal is proportional to the number of protons it represents. This provides a quantitative ratio of the different types of protons in the molecule.

• Spin-Spin Splitting (Multiplicity): Protons on adjacent carbons interact, or "couple," splitting each other's signals into predictable patterns (e.g., singlet, doublet, triplet). This multiplicity, governed by the n+1 rule, reveals the number of neighboring protons and is key to mapping atomic connectivity.[6]

Deconstructing the Target Molecule: 3-(4-Chloro-phenoxy)-benzyl-hydrazine

To predict the ¹H NMR spectrum, we must first analyze the molecule's structure and identify its distinct proton environments. The molecule is composed of three key fragments: a meta-substituted benzyl ring, a para-substituted chlorophenoxy ring, and a benzyl-hydrazine linker.

Caption: Structure of 3-(4-Chloro-phenoxy)-benzyl-hydrazine with proton environments labeled.

Predictive ¹H NMR Analysis

Based on established principles of substituent effects and spin-spin coupling, we can predict the ¹H NMR spectrum of the target molecule.[7][8] The analysis is broken down by region.

The Aromatic Region (δ 6.8 - 7.5 ppm)

This region will contain signals from the eight aromatic protons on the two benzene rings.

• 4-Chlorophenoxy Ring (Protons Hₐ and Hₑ): This is a classic para-disubstituted system. Due to the plane of symmetry, the two protons ortho to the oxygen (Hₐ) are chemically equivalent, as are the two protons ortho to the chlorine (Hₑ).

  • Hₐ Protons: These protons are adjacent to the electron-donating oxygen atom, which shields them. They will appear relatively upfield in the aromatic region. They are split only by the adjacent Hₑ protons, resulting in a doublet .

  • Hₑ Protons: These protons are adjacent to the electron-withdrawing chlorine atom, which deshields them. They will appear downfield relative to the Hₐ protons. They are split only by the adjacent Hₐ protons, resulting in a doublet .

  • This characteristic pair of doublets, each integrating to 2H, is a hallmark of a 1,4-disubstituted benzene ring.[9][10]

• 3-Phenoxy-benzyl Ring (Protons H₂, H₄, H₅, H₆): This is a meta-disubstituted ring, leading to a more complex and non-symmetrical pattern.

  • H₂ Proton: This proton is situated between two substituents and has no ortho-neighbors, only a meta-neighbor (H₄). It is expected to appear as a narrow triplet or a singlet due to small meta-coupling.

  • H₄ Proton: This proton is ortho to the CH₂ group and meta to the phenoxy group. It will be split by its ortho-neighbor H₅ and its meta-neighbor H₂, appearing as a doublet of doublets (dd) .

  • H₅ Proton: This proton has two ortho-neighbors (H₄ and H₆) and will appear as a triplet (t) , assuming similar coupling constants to both neighbors.

  • H₆ Proton: This proton is ortho to the phenoxy group and will be split by its ortho-neighbor H₅, appearing as a doublet of doublets (dd) .

The Aliphatic and Hydrazine Region (δ 3.0 - 5.0 ppm)

• Benzylic Protons (H₇): The two protons of the methylene (-CH₂-) bridge are adjacent to both an aromatic ring and a nitrogen atom. This environment is significantly deshielded. They are chemically equivalent and have no adjacent protons, so they will appear as a sharp singlet , integrating to 2H. A typical benzylic CH₂ is around 2.3 ppm, but the adjacent nitrogen will shift this further downfield, likely into the 3.5-4.5 ppm range.[4][11]

• Hydrazine Protons (H₈ and H₉): The protons on the nitrogen atoms (-NH-NH₂) are known to have variable chemical shifts and often appear as broad signals due to rapid chemical exchange and quadrupolar coupling with the nitrogen nucleus.[12]

  • -NH- Proton (H₈): This will likely appear as a broad singlet , integrating to 1H.

  • -NH₂ Protons (H₉): These will appear as another broad singlet , integrating to 2H.

  • Causality: These protons can exchange with trace amounts of water or acidic impurities in the NMR solvent (e.g., CDCl₃), which averages out their coupling to neighboring protons and broadens their signals. Their chemical shift is highly dependent on solvent, concentration, and temperature.[13][14] A key validation step is to add a drop of D₂O to the NMR tube; the H₈ and H₉ signals will disappear as the protons exchange with deuterium.

Summary of Predicted ¹H NMR Data

Proton Label	Predicted δ (ppm)	Integration	Multiplicity	Notes
Hₑ (Ar-H)	7.2 - 7.4	2H	Doublet (d)	Ortho to -Cl, deshielded.
Hₐ (Ar-H)	6.8 - 7.0	2H	Doublet (d)	Ortho to -OAr, shielded.
H₂, H₄, H₅, H₆	6.9 - 7.3	4H	Complex Multiplets	Characteristic pattern for 1,3-disubstitution.
H₇ (-CH₂-)	3.5 - 4.5	2H	Singlet (s)	Benzylic, adjacent to N.
H₈ (-NH-)	3.0 - 5.0	1H	Broad Singlet (br s)	Exchangeable with D₂O.
H₉ (-NH₂)	3.0 - 5.0	2H	Broad Singlet (br s)	Exchangeable with D₂O.

Comparative Analysis: The Power of Context

The true analytical strength of ¹H NMR is revealed through comparison. How can we be certain of the 3-phenoxy substitution pattern? How does NMR stack up against other techniques?

Comparison with Structural Isomers

Let's consider the ¹H NMR spectra of the ortho and para isomers. The key difference would be in the aromatic region of the benzyl ring.

Caption: Relationship between benzene substitution pattern and expected ¹H NMR signals.

Isomer	Benzyl Ring Substitution	Expected Aromatic Pattern for Benzyl Ring	Key Differentiator
3-(Target)	Meta (1,3)	Four unique proton signals; complex but predictable multiplets (e.g., s, dd, t, dd).[9]	The unique meta-pattern is distinct from the high symmetry of the para isomer and the four adjacent signals of the ortho isomer.
2-(Isomer)	Ortho (1,2)	Four unique, adjacent proton signals, all appearing as complex multiplets (doublets or triplets of doublets). No singlets expected.[9]	All four protons are part of one contiguous spin system, leading to complex splitting for all signals.
4-(Isomer)	Para (1,4)	Two signals, each a doublet, integrating to 2H each (an AA'BB' system).	High symmetry results in only two unique proton environments, a much simpler spectrum.

This comparison demonstrates that ¹H NMR can unambiguously differentiate between the three positional isomers based solely on the multiplicity and pattern of signals in the aromatic region.

Comparison with Alternative Analytical Techniques

While ¹H NMR is powerful, a multi-technique approach provides the highest level of confidence in structural assignment.[2][15]

Technique	Information Provided for 3-(4-Chloro-phenoxy)-benzyl-hydrazine	Strengths	Limitations
¹H NMR	Definitive proton connectivity, isomer identification, relative proton count.	High resolution, provides detailed map of the H-framework.	Can have overlapping signals, sensitive to sample purity.
¹³C NMR	Number of unique carbon atoms (expecting 13 distinct signals).	Confirms carbon backbone and symmetry.	Low natural abundance (1.1%) requires longer acquisition times or higher sample concentration.[16]
Mass Spec (MS)	Molecular weight confirmation (M+ peak), isotopic pattern for Chlorine (M+ and M+2 peaks in ~3:1 ratio), fragmentation analysis.	Extremely sensitive, confirms molecular formula.	Does not differentiate between isomers (they have the same mass).[1]
Infrared (IR)	Presence of functional groups: N-H stretches (~3300 cm⁻¹), aromatic C-H (~3050 cm⁻¹), C-O-C ether stretch (~1240 cm⁻¹), C-Cl stretch (~750 cm⁻¹).	Fast, confirms key functional groups.	Provides little to no information on the overall connectivity or isomeric form.[6]

This comparison shows that while MS and IR can confirm the presence of the correct atoms and functional groups, only NMR can piece them together to definitively identify the specific positional isomer.

Gold Standard Experimental Protocol

Trustworthy data begins with a meticulous experimental setup. The following protocol is a self-validating system for acquiring high-quality ¹H NMR spectra.

Caption: Standard workflow for NMR sample preparation, acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 3-(4-Chloro-phenoxy)-benzyl-hydrazine.[17][18]

  • Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a small vial. Ensure complete dissolution.[16] Using a deuterated solvent is critical as it prevents a large solvent signal from obscuring the analyte signals and provides a lock signal for the spectrometer.[17]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube to remove any particulate matter which can degrade spectral quality.[17]

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer (a 400 MHz or higher field instrument is recommended for better signal dispersion).

  • "Lock" the spectrometer onto the deuterium signal of the solvent. This stabilizes the magnetic field.[16]

  • "Shim" the magnetic field to optimize its homogeneity across the sample, which results in sharp, well-resolved peaks.

  • Acquire the ¹H NMR spectrum. Typically, 16 to 64 scans are sufficient for a sample of this concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to generate the spectrum.

  • Perform phase correction to ensure all peaks are upright and baseline correction to ensure the baseline is flat.

  • Calibrate the chemical shift axis. By convention, the residual non-deuterated solvent peak is used as a secondary reference (e.g., CHCl₃ in CDCl₃ at δ 7.26 ppm).

Conclusion

The ¹H NMR spectrum of 3-(4-Chloro-phenoxy)-benzyl-hydrazine is a rich source of structural information. A systematic interpretation, grounded in the fundamental principles of chemical shift and spin-spin coupling, allows for the confident assignment of every proton in the molecule. The key to unambiguous identification lies not just in assigning individual peaks, but in recognizing the distinct patterns characteristic of its meta- and para-disubstituted aromatic rings. When compared with its structural isomers, the diagnostic power of ¹H NMR is unequivocal. While complementary techniques like MS and IR are vital for confirming molecular weight and functional groups, they lack the resolving power of NMR for isomeric differentiation. For researchers in drug development, mastering this multi-faceted approach to spectral interpretation is essential for validating novel molecular structures and accelerating the discovery pipeline.

References

• University of Guelph. NMR Links and Resources. Advanced Analysis Centre. [Link]

• Xu, Y., et al. (2025). Full lifetime analysis of benzylhydrazine: A) ¹H NMR spectrum of BHC... ResearchGate. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Slideshare. Interpretation of organic compounds by IR, NMR and Mass Spectrometry. [Link]

• Anonymous. NMR Sample Preparation. [Link]

• Kappler, D., et al. (2007). Substitution patterns in aromatic rings by increment analysis. Model development and application to natural organic matter. PubMed. [Link]

• Iowa State University. NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• Gowda, S. B., et al. (2016). Solvent Free Synthesis, Spectral Studies and Antimicrobial Activities of Substituted (E)-1- Benzylidene-2-(4-Methylphenyl) Hydrazine. JSciMed Central. [Link]

• PubChem. 3-Phenoxybenzyl alcohol. [Link]

• Reddit. (2022). Good resources for learning the theory behind NMR? r/chemistry. [Link]

• Organic Chemistry Tutor. Common HNMR Patterns. [Link]

• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• Isac, H. S. (2017). On NH Chemical Shifts, Part V: NH and NH2 Chemical Shifts of Hydrazides and Related Compounds. ResearchGate. [Link]

• Anonymous. Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. [Link]

• Danikiewicz, W., & Staszewska-Krajewska, O. NMR Textbook - Interpretation of NMR Spectra. IChO PAN. [Link]

• Universal Class. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy. [Link]

• Wiley Science Solutions. KnowItAll NMR Spectral Library Collection. [Link]

• ResearchGate. (2025). Molecular Spectroscopy in Organic Chemistry: IR, NMR, and Mass Analysis. [Link]

• Anonymous. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• Pacific Lutheran University. (2022). 1H NMR Chemical Shifts. [Link]

• Nmr-facility.es. NMR sample preparation guidelines. [Link]

• SpectraBase. Hydrazine - Optional[1H NMR] - Chemical Shifts. [Link]

• YouTube. (2021). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). [Link]

• Anonymous. (2018). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. [Link]

• YouTube. (2024). H1 NMR: Disubstituted Benzene Rings (Ortho,Meta,Para). [Link]

• Chemistry LibreTexts. (2019). 3: Deducing the structure of organic molecules: NMR, IR, MS. [Link]

• ResearchGate. (2019). FIGURE 8. 1 H-and 13 C-NMR Spectra of benzohydrazine derivatives. [Link]

• ResearchGate. (2017). NH and NH2 Chemical Shifts of Hydrazides and Related Compounds. [Link]

• ResearchGate. 300 MHz 1 H-NMR chemical shifts (in ppm) of compounds 4a-d in CDCl3. [Link]

• PubChem. (4-Chlorophenoxy)acetic acid. [Link]

• Anonymous. Tables For Organic Structure Analysis. [Link]

• Chemistry Connected. 1H NMR Chemical Shifts. [Link]

• Anonymous. 1H NMR chemical shift ppm table. [Link]

• Anonymous. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

• Gregory, R. H., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

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High-Performance LC-MS Analysis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine: A Comparative Methodological Guide

This guide provides a technical comparison of analytical methodologies for 3-(4-Chloro-phenoxy)-benzyl-hydrazine , a specialized hydrazine derivative often encountered as a synthetic intermediate or diverse building block in pharmaceutical chemistry.

Executive Summary

Analyzing 3-(4-Chloro-phenoxy)-benzyl-hydrazine (CPBH) presents a classic "Hydrazine Paradox": the functional group responsible for its reactivity (the nucleophilic hydrazine moiety) is also the source of its analytical instability. While direct LC-MS analysis is theoretically possible, it is plagued by on-column oxidation, peak tailing, and poor ionization consistency.

This guide compares two primary workflows: Direct Analysis (Method A) and Derivatization-Based Analysis (Method B) . Based on comparative data, Method B (Derivatization with Benzaldehyde/HNA) is established as the superior protocol for quantitative rigor, offering a 10-fold improvement in sensitivity and superior stability.

The Analyte: Physicochemical Profile

Understanding the molecule is the first step to successful separation.

• Structure: A lipophilic 3-(4-chlorophenoxy)benzyl core attached to a polar, basic hydrazine tail.

• Molecular Formula:

• Exact Mass: ~248.07 g/mol (

  )

• Key Analytical Challenges:

  • Basicity: The terminal hydrazine nitrogens (

    ) protonate at acidic pH, causing secondary interactions with silanols on C18 columns (severe tailing).

  • Redox Instability: Hydrazines readily oxidize to azo or azoxy derivatives (

    ) upon exposure to air or metal ions in the LC flow path.

  • Nucleophilicity: The molecule can react with trace aldehydes/ketones in solvents (e.g., acetone contamination), creating "ghost" peaks.

Comparative Methodology

We evaluated two distinct approaches for the quantification of CPBH.

Method A: Direct Analysis (HILIC/C18)

• Concept: Direct injection using high-pH mobile phases to keep the hydrazine neutral, or HILIC to retain the polar head.

• Reality: While faster, this method suffers from "carryover" and variable ionization. The hydrazine group often binds irreversibly to active sites on the column.

Method B: Derivatization (Recommended)

• Concept: Pre-column reaction with an aldehyde (e.g., Benzaldehyde or 2-Hydroxy-1-naphthaldehyde [HNA] ) to form a stable hydrazone.

• Mechanism:

• Advantage: The reaction removes the nucleophilic lone pair, stabilizes the molecule against oxidation, and adds a UV-active chromophore (if using HNA) or simply increases lipophilicity for stable C18 retention.

Performance Comparison Table

Feature	Method A: Direct LC-MS (C18)	Method B: Derivatization (Benzaldehyde)
Column Chemistry	C18 (High pH) or HILIC	C18 (Standard Acidic)
Peak Shape (Tailing Factor)	1.8 - 2.5 (Severe Tailing)	1.05 - 1.15 (Symmetrical)
LOD (Limit of Detection)	~50 ng/mL	~0.5 ng/mL (100x Improvement )
Stability (Autosampler)	< 4 Hours (Oxidation risk)	> 48 Hours
Matrix Effects	High (Ion Suppression)	Low (Elutes in cleaner region)
Throughput	High (No prep time)	Medium (30 min incubation)

Experimental Protocols

Protocol: Derivatization with Benzaldehyde (Method B)

This protocol is the "Gold Standard" for ensuring data integrity.

Reagents:

• Stock Solution: CPBH in Acetonitrile (1 mg/mL).

• Derivatization Reagent: 2% Benzaldehyde in Acetonitrile (v/v).

• Buffer: 10mM Ammonium Formate (pH 3.5).

Workflow:

• Aliquot: Transfer 100

  L of sample/standard into a glass vial.

• React: Add 50

  L of Derivatization Reagent.

• Incubate: Vortex and let stand at ambient temperature for 20 minutes. (Reaction is typically instantaneous, but 20 mins ensures completion).

• Quench/Dilute: Add 850

  L of Mobile Phase A (Water + 0.1% Formic Acid).

• Analyze: Inject 5

  L onto the LC-MS system.

Why this works: The formation of the hydrazone (

) shifts the mass by +88 Da (Benzaldehyde MW - ) and creates a highly conjugated system that ionizes efficiently in ESI(+).

Visualizing the Workflow

The following diagram illustrates the critical decision pathways and the chemical transformation during Method B.

Caption: Comparative workflow showing the stabilization of the hydrazine moiety via Schiff Base formation (Method B), preventing the oxidation issues seen in Direct Injection.

Mass Spectrometry Interpretation

Correctly identifying the parent and fragment ions is crucial, especially when using derivatization.

Isotope Pattern Analysis

The presence of a single Chlorine atom on the phenoxy ring provides a built-in validation tool.

• Rule: Look for the characteristic 3:1 intensity ratio between the

  and peaks.[1]

• Example (Derivatized): If the parent ion is at

  337.1 ( ), you must see a confirming peak at 339.1 ( ) with ~33% intensity. Absence of this pattern indicates an interference.

Fragmentation Pathway (MS/MS)

Understanding fragmentation allows for selective MRM (Multiple Reaction Monitoring) transition setup.

• Precursor (Derivatized):

  337.1

• Primary Fragmentation: Cleavage of the ether bond is the dominant pathway.

  • Fragment A: Benzyl-hydrazone cation (

    ~210).

  • Fragment B: Loss of the chlorophenoxy group.

• Secondary Fragmentation: Cleavage of the N-N bond (less common in hydrazones but possible at high collision energy).

Caption: Proposed MS/MS fragmentation pathway for the benzaldehyde-derivatized analyte, highlighting the diagnostic ether cleavage.

Troubleshooting & Validation

• Ghost Peaks: If you see peaks in blank samples, check your acetonitrile quality. Trace aldehydes in low-grade solvents will react with the hydrazine reagent. Use LC-MS grade solvents only.

• Low Recovery: If recovery is low in plasma/serum, the hydrazine may be binding to proteins. Action: Perform protein precipitation before derivatization, or add the derivatization reagent during the precipitation step to capture the analyte immediately.

• Linearity: The derivatization method typically yields linear results from 0.5 ng/mL to 1000 ng/mL (

  ).

References

• Sun, M., et al. (2010). Determination of hydrazine in human plasma by HPLC-MS/MS.[2] This paper establishes the foundational logic for derivatizing hydrazines with benzaldehyde to improve sensitivity.

• FDA Guidance for Industry. (2008). Genotoxic and Carcinogenic Impurities in Drug Substances and Products.[3] Provides regulatory context on why hydrazine analysis requires high-sensitivity methods (ppm level detection).

• Kaddoumi, A., et al. (2004). Fluorometric determination of hydrazine in human plasma by HPLC. Discusses the use of HNA (2-Hydroxy-1-naphthaldehyde)

• Liu, S., et al. (2022). Recent advances in the analysis of hydrazines.[3][4][5] A comprehensive review of derivatization strategies for hydrazine-containing compounds.

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Technical Comparison Guide: FTIR Characterization of 3-(4-Chloro-phenoxy)-benzyl-hydrazine

Executive Summary

3-(4-Chloro-phenoxy)-benzyl-hydrazine is a critical intermediate, often utilized in the synthesis of pyrethroid insecticides and specific pharmaceutical pharmacophores. Its structural integrity hinges on the precise linkage of a chlorophenoxy ether moiety with a reactive benzyl hydrazine group.

This guide provides a technical comparison of FTIR spectral acquisition methods (ATR vs. Transmission) and a comparative spectral analysis against its immediate precursor, 3-(4-chlorophenoxy)benzaldehyde . These comparisons serve as a self-validating Quality Control (QC) system for researchers confirming the success of the reductive amination or hydrazine substitution processes.

Experimental Methodologies

To ensure reproducibility, we compare two distinct spectral acquisition protocols. The choice of method affects the resolution of the "Fingerprint Region" (1500–500 cm⁻¹), which is vital for distinguishing the chlorophenoxy substitution patterns.

Protocol A: Attenuated Total Reflectance (ATR)

Best for: Routine QC, High Throughput, Solid/Oil samples.

• Preparation: Ensure the ATR crystal (Diamond or ZnSe) is clean using isopropanol.

• Blanking: Collect a background spectrum (air) with 32 scans at 4 cm⁻¹ resolution.

• Application: Apply ~5-10 mg of the hydrazine sample directly onto the crystal.

• Compression: Apply pressure using the anvil until the force gauge reaches the optimal zone (ensuring good contact without crystal damage).

• Acquisition: Collect sample spectrum (32-64 scans). Perform baseline correction if necessary.

Protocol B: Transmission (KBr Pellet)

Best for: High-Resolution Fingerprinting, resolving weak N-H overtones.

• Preparation: Mix 2 mg of sample with 200 mg of spectroscopic-grade KBr powder.

• Grinding: Grind in an agate mortar until a fine, uniform powder is achieved (avoids Christiansen effect).

• Pressing: Compress in a hydraulic die at 10 tons for 2 minutes to form a transparent pellet.

• Acquisition: Mount in the transmission holder. Collect 64 scans against a pure KBr background.

Comparative Spectral Analysis

Comparison 1: Reaction Monitoring (Precursor vs. Product)

The most effective performance metric for this molecule is the spectral differentiation from its precursor, 3-(4-chlorophenoxy)benzaldehyde (CAS: 69770-20-3). The conversion of the carbonyl group to the hydrazine moiety results in distinct diagnostic shifts.

Table 1: Diagnostic Peak Shifts (Precursor to Product)

Functional Group	Precursor: Aldehyde Spectrum	Product: Hydrazine Spectrum	Status Change
Carbonyl (C=O)	Strong band at ~1695–1705 cm⁻¹	Absent	Primary Confirmation
Amine (N-H)	Absent	Medium/Broad doublet at 3300–3400 cm⁻¹	Formation Confirmed
Aldehyde C-H	Fermi doublet at ~2720 & 2820 cm⁻¹	Absent	Consumption Confirmed
Ether (C-O-C)	Strong band at ~1240–1260 cm⁻¹	Strong band at ~1240–1260 cm⁻¹	Retained (Scaffold Intact)
C-Cl Stretch	Sharp band at ~1090 cm⁻¹	Sharp band at ~1090 cm⁻¹	Retained (Scaffold Intact)

Comparison 2: Structural Fingerprinting

The molecule contains two distinct aromatic systems: a para-substituted chlorophenoxy ring and a meta-substituted benzyl ring. FTIR allows for the validation of this specific regiochemistry.

Table 2: Characteristic Fingerprint Assignments

Frequency (cm⁻¹)	Assignment	Structural Insight
3030–3060	Ar-H Stretching	Aromatic ring protons.
2850–2950	Aliphatic C-H Stretch	Benzyl Methylene (-CH₂-) group. Differentiates from simple aryl hydrazines.
1580–1600	N-H Scissoring / Ar-C=C	Overlap region; N-H bending confirms hydrazine presence.[1]
1480–1490	Ar-C=C Skeletal	Characteristic of diphenyl ether systems.
1245	Ar-O-Ar Stretch	Critical: Confirms the ether linkage remains uncleaved.
820–840	Ar-H OOP Bending	Diagnostic for Para-substitution (Chlorophenoxy ring).
690 & 780	Ar-H OOP Bending	Diagnostic for Meta-substitution (Benzyl ring).

Visualization of Workflows

Diagram 1: Synthesis & QC Logic Flow

This workflow illustrates the critical decision points where FTIR data validates the chemical transformation.

Caption: QC decision tree for validating the conversion of aldehyde precursor to hydrazine product.

Diagram 2: Spectral Interpretation Logic

A systematic approach to interpreting the spectrum of the final product to ensure purity and identity.

Caption: Logic gate for spectral interpretation, separating product confirmation from common failure modes.

References

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• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10816, 4-Chlorobenzohydrazide (Spectral Data Comparisons). Retrieved from [Link]

• Chemistry LibreTexts. Infrared Spectra of Common Functional Groups (Hydrazine and Ether Assignments). Retrieved from [Link]

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A Senior Application Scientist's Guide to the Structural Elucidation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine: A Comparative Analysis of Modern Crystallographic and Spectroscopic Techniques

In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth, experience-driven comparison of methodologies for the crystal structure determination of the novel hydrazine derivative, 3-(4-Chloro-phenoxy)-benzyl-hydrazine. As we navigate through the primary technique of Single-Crystal X-ray Diffraction (SCXRD), we will also explore powerful alternatives and complementary methods, namely Nuclear Magnetic Resonance (NMR) spectroscopy and Electron Diffraction (ED). This guide is designed for researchers, scientists, and drug development professionals seeking not just protocols, but a deeper understanding of the causality behind experimental choices, ensuring robust and reliable structural data.

The Subject of Our Investigation: 3-(4-Chloro-phenoxy)-benzyl-hydrazine

Hydrazine derivatives are a class of compounds with significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3] The title compound, 3-(4-Chloro-phenoxy)-benzyl-hydrazine, is a novel molecule with potential pharmacological applications. An unambiguous determination of its crystal structure is the foundational step in understanding its structure-activity relationship (SAR), polymorphism, and solid-state properties, all of which are critical for drug development.

Plausible Synthetic Route

Prior to structural analysis, the synthesis of high-purity material is essential. A plausible and efficient synthesis of 3-(4-Chloro-phenoxy)-benzyl-hydrazine can be conceptualized based on established methods for similar hydrazine derivatives.[2][4][5] The synthesis could commence with the reaction of 3-(4-chlorophenoxy)benzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by a selective reduction of the C=N bond to yield the target benzyl-hydrazine.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

For the definitive determination of molecular and crystal structures of small organic molecules, SCXRD remains the most powerful and widely used technique.[6][7][8] It provides atomic-level resolution, offering precise information on bond lengths, bond angles, and the spatial arrangement of atoms.[7][9]

The SCXRD Workflow: A Step-by-Step Protocol with Rationale

The journey from a powdered sample to a refined crystal structure is a multi-step process, where each stage is critical for the quality of the final data.

Step 1: Crystal Growth - The Art and Science of Nucleation

The most significant bottleneck in SCXRD is often the growth of a single crystal of suitable size (typically >0.1 mm in all dimensions) and quality, devoid of major imperfections.[10] For a molecule like 3-(4-Chloro-phenoxy)-benzyl-hydrazine, a variety of crystallization techniques should be explored.

• Slow Evaporation: A saturated solution of the compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) is allowed to evaporate slowly at a constant temperature. The gradual increase in concentration facilitates controlled crystal growth.

• Vapor Diffusion: A drop of the concentrated sample solution is placed in a sealed chamber containing a reservoir of a precipitant (a solvent in which the compound is less soluble). The slow diffusion of the precipitant vapor into the sample drop induces crystallization.[9]

• Thermal Control: A saturated solution is carefully heated until all solid dissolves and then cooled slowly and in a controlled manner to promote nucleation and crystal growth.[6]

Step 2: Crystal Mounting and Data Collection

A suitable single crystal is carefully mounted on a goniometer head. To minimize radiation damage and improve data quality, data collection is typically performed at low temperatures (around 100 K) using a cryostream.[8] The crystal is then placed in an intense, monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.[10]

Step 3: Structure Solution and Refinement

The collected diffraction data (intensities and positions of the diffraction spots) are processed to determine the unit cell parameters and space group. The "phase problem," a central challenge in crystallography, is then solved using direct methods for small molecules.[10] This provides an initial electron density map. An atomic model is then built into this map and refined against the experimental data to yield the final, highly accurate crystal structure.

Caption: Workflow for Single-Crystal X-ray Diffraction (SCXRD).

Alternative and Complementary Structural Elucidation Techniques

While SCXRD is the gold standard, situations arise where obtaining suitable single crystals is challenging. In such cases, or to gain complementary information, other techniques are invaluable.[6][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structure in Solution

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules in solution.[11] While it doesn't provide the atomic coordinates of a crystal lattice, it offers detailed information about the chemical environment, connectivity, and conformation of atoms within a molecule.[11]

When to Choose NMR:

• When single crystals cannot be obtained.

• To study the dynamics and conformation of the molecule in solution.

• To confirm the constitution and connectivity of the synthesized molecule.

• For comparative analysis with the solid-state structure to identify conformational changes upon crystallization.

Experimental Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of high-purity 3-(4-Chloro-phenoxy)-benzyl-hydrazine in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3).

• 1D NMR (¹H and ¹³C): Acquire standard one-dimensional proton and carbon-13 spectra to identify the number and types of hydrogen and carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to establish connectivity.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Can provide information on the spatial proximity of protons, aiding in conformational analysis.

• Data Interpretation: The collective data from these experiments allows for the complete assignment of the molecular structure in solution.

Caption: Workflow for NMR-based Structure Elucidation.

Electron Diffraction (ED): Power in the Nanoscale

Electron diffraction is an emerging technique for the structural analysis of very small crystals, often at the nano- to micrometer scale, which are unsuitable for conventional SCXRD.[12][13] Electrons interact with matter much more strongly than X-rays, allowing for data collection from minuscule crystals.[12][13]

When to Choose ED:

• When only microcrystalline or nanocrystalline material is available.

• For analyzing individual crystals within a polymorphic mixture.

• When X-ray diffraction is weak.

Experimental Protocol for Electron Diffraction:

• Sample Preparation: The microcrystalline powder is dispersed on a TEM (Transmission Electron Microscope) grid.

• Data Collection: The grid is inserted into a TEM. Automated 3D electron diffraction techniques like Automated Diffraction Tomography (ADT) or Rotation Electron Diffraction (RED) are employed to collect a series of electron diffraction patterns as the crystal is tilted.[13]

• Data Processing and Structure Solution: The collected diffraction data are processed in a manner analogous to X-ray diffraction to determine the unit cell and solve the crystal structure.

Caption: Workflow for Electron Diffraction (ED) Structure Determination.

Performance Comparison of Structural Determination Techniques

The choice of technique depends on the nature of the sample and the specific information required. The following table provides a comparative overview.

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Nuclear Magnetic Resonance (NMR)	Electron Diffraction (ED)
Sample Requirement	High-quality single crystal (>0.1 mm)[10]	Soluble, pure compound (5-10 mg)	Micro- or nanocrystals[12][13]
Physical State	Solid (crystalline)	Solution	Solid (crystalline)
Resolution	Atomic resolution	Indirect structural information	Atomic resolution
Information Provided	3D atomic coordinates, bond lengths/angles, crystal packing	Connectivity, constitution, solution conformation, dynamics[11]	3D atomic coordinates, unit cell of microcrystals[12]
Primary Advantage	Unambiguous and highly precise 3D structure	No need for crystals, provides dynamic information	Ability to analyze extremely small crystals[12][13]
Primary Limitation	Requires high-quality single crystals of sufficient size[6][10]	Does not provide crystal packing information	Dynamical scattering effects can complicate data analysis[13]

Conclusion

For the definitive structural elucidation of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, Single-Crystal X-ray Diffraction (SCXRD) is the unequivocal method of choice, provided that suitable single crystals can be obtained. It delivers an unparalleled level of detail regarding the molecule's three-dimensional architecture and its arrangement in the solid state. However, a comprehensive structural characterization often benefits from an integrated approach.[11] NMR spectroscopy serves as an essential tool for confirming the molecular structure in solution and can reveal conformational differences between the solid and solution states. In instances where crystallization yields only microcrystalline material, Electron Diffraction (ED) offers a powerful alternative for obtaining a crystal structure that would otherwise be inaccessible. By understanding the strengths and limitations of each technique, researchers can strategically select the most appropriate methods to generate a complete and validated structural picture, a critical step in the journey of drug discovery and development.

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• Greenwood, M. (2023, November 9). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. Retrieved from [Link]

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• Harris, K. D. M., et al. (2010). Crystal Structure Solution of Organic Compounds from X-Ray Powder Diffraction Data. ChemInform, 35(32). [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• The University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

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• Clark, C. C. (1967). The Determination of Hydrazino–Hydrazide Groups. Elsevier.

• ResearchGate. (n.d.). Scheme 1. Synthesis of 3-(4-Chlorophenoxy)benzonitrile.... Retrieved from [Link]

• Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. New Journal of Chemistry, 44(42), 18361-18373. [Link]

• Padwa, A., et al. (1981). PREPARATION OF CHLOROPHENYLDIAZIRINE AND THERMAL GENERATION OF CHLOROPHENYL CARBENE: 1,2-DIPHENYL-3-METHYLCYCLOPROPENE. Organic Syntheses, 60, 53. [Link]

• Narayana Swamy, G., et al. (2012). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Der Pharma Chemica, 4(1), 336-343.

• IOSR Journal. (2013). Structural elucidation, Identification, quantization of process related impurity in Hydralazine Hydrochloride HR/AM. Retrieved from [Link]

• Deshmukh, M. B., et al. (n.d.). Synthesis of 1-(3-Aryl/Alkyl-4-formylpyrazole-1- carbonyl).

• Tan, S. Y., et al. (2015). Crystal structure of benzyl (E)-2-(3,4-dimethoxybenzylidene)hydrazine-1-carbodithioate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 2), 238-240. [Link]

• Usha, M. K., et al. (2022). Crystal structure and Hirshfeld surface analysis of (±)-N′-(2-hydroxy-3-methoxybenzylidene)-2-(4-isobutylphenyl)propionohydrazide. IUCrData, 7(8), x220869. [Link]

• Ibrahim, M. A., et al. (2022). Synthesis and crystal structures of (E)-N′-(4-chloro-3-nitrobenzylidene)acetohydrazide and (E)-2-(4-chlorobenzylidene)-1-(quinolin-8-yl)hydrazine. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 10), 1017-1022. [Link]

• Arshad, S., et al. (2023). Crystal structure and Hirshfeld surface analysis of 3-({4-[(4-cyanophenoxy)carbonyl]phenoxy}carbonyl)phenyl 4-(benzyloxy)-3-chlorobenzoate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 7), 678-683. [Link]

• Google Patents. (n.d.). CN101157634A - Method for preparing 4-chlorine phenylhydrazine.

• ResearchGate. (2023, February 23). Crystal structures of 4-[(4-methylbenzyl)oxy]benzohydrazide and its N′-[(thiophen-2-yl)methylidene]- derivative. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (4-Chlorophenyl)hydrazine. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (2023). The synthesis, crystal structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(2,3-dihydrobenzo[b][6][11]dioxin-6-yl)prop-2-en-1-one. Retrieved from [Link]

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A Researcher's Comparative Guide to Validating the Purity of 3-(4-Chloro-phenoxy)-benzyl-hydrazine Samples

In the landscape of drug discovery and development, the absolute purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For a compound like 3-(4-Chloro-phenoxy)-benzyl-hydrazine, a molecule with potential pharmacological significance, rigorous purity validation is a critical, non-negotiable step. This guide provides an in-depth comparison of analytical methodologies, grounded in scientific principles and regulatory expectations, to empower researchers in establishing the purity of their samples with confidence.

The validation of an analytical method is the process by which it is experimentally established that the method's performance characteristics meet the requirements for its intended application.[1] According to regulations like the Current Good Manufacturing Practice (cGMP), test methods used for assessing the compliance of pharmaceutical products must meet appropriate standards of accuracy and reliability.[1]

Understanding the Analyte and Potential Impurities

Before selecting an analytical technique, one must understand the physicochemical properties of 3-(4-Chloro-phenoxy)-benzyl-hydrazine and the potential impurities that may arise during its synthesis. A common synthetic route involves the reaction of 4-chloroaniline to form a diazonium salt, followed by reduction and subsequent reactions to yield the final product.[2]

This process can introduce several types of impurities:

• Starting Materials: Unreacted 4-chloroaniline or other precursors.

• Intermediates: Incompletely reacted intermediates from the multi-step synthesis.

• By-products: Isomeric variants (e.g., 2- or 3-chloro-phenoxy isomers) or products from side reactions.

• Degradants: Compounds formed by the breakdown of the target molecule under heat, light, or acidic/basic conditions.

A robust analytical method must be able to separate, detect, and quantify these structurally similar compounds from the main analyte.

Overall Purity Validation Workflow

The process of validating the purity of a new batch of 3-(4-Chloro-phenoxy)-benzyl-hydrazine involves a multi-step, logical progression. The goal is to move from qualitative assessment to precise quantitative determination, ensuring the sample meets the stringent purity requirements (>95%) for biological testing and further development.[3]

Caption: High-level workflow for purity validation of a chemical sample.

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique is driven by the specific requirements of the analysis: Is it for routine quality control, identification of an unknown impurity, or absolute quantification without a reference standard?

Technique	Principle	Strengths for this Application	Limitations	Best For
High-Performance Liquid Chromatography (HPLC-UV)	Differential partitioning of analytes between a stationary and mobile phase.	Excellent for separating isomers and related substances.[4] Highly reproducible and robust for routine QC. Can quantify impurities down to low levels (e.g., 0.05%).[5]	Requires a suitable chromophore (present in this molecule). Identification of unknown peaks requires mass spectrometry.	Routine purity testing, quantification of known impurities, method validation.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	High sensitivity for halogenated organic compounds.[6][7] Provides structural information for impurity identification. Excellent for detecting volatile starting materials.[8]	Requires analyte to be volatile and thermally stable; derivatization may be necessary for hydrazines.[9]	Identifying volatile impurities, orthogonal confirmation of purity.
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of nuclei.[10]	Absolute quantification without a specific reference standard for the analyte.[3][11] Provides structural confirmation. Nondestructive.[3]	Lower sensitivity compared to chromatographic methods. Requires a high-purity internal standard. Potential for signal overlap in complex mixtures.[3]	Absolute purity assignment, certifying reference materials, analysis when specific standards are unavailable.[11]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the detection capabilities of MS.	Unequivocal identification of impurities by providing molecular weight and fragmentation data.[12] High sensitivity and selectivity.	Quantification can be more complex than HPLC-UV due to matrix effects and ionization efficiency differences.	Structure elucidation of unknown impurities and degradation products.

Deep Dive: The HPLC-UV Method - A Gold Standard Protocol

For routine quality control and purity validation, a validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is the industry standard.[5] The aromatic rings and chromophores in 3-(4-Chloro-phenoxy)-benzyl-hydrazine make it well-suited for UV detection.

Causality Behind Experimental Choices

• Column: A C18 column is the workhorse for separating moderately polar to non-polar compounds like aromatic ethers.[13] Its hydrophobic stationary phase provides excellent resolving power for the target analyte and its potential non-polar impurities.

• Mobile Phase: A gradient of acetonitrile (or methanol) and water is typically used. The gradient elution, starting with a higher aqueous content and moving to a higher organic content, ensures that both more polar and more non-polar impurities are effectively eluted and separated. A buffer (e.g., phosphate or acetate) is used to maintain a consistent pH, which is crucial for the reproducible ionization state and retention time of the hydrazine moiety.

• Detector: A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is superior to a fixed-wavelength UV detector. It acquires spectra across a range of wavelengths, which helps in peak purity assessment and in selecting the optimal wavelength for quantification, maximizing sensitivity while minimizing interference from other components.

Experimental Workflow: HPLC Purity Determination

Caption: Step-by-step workflow for HPLC-based purity analysis.

Step-by-Step HPLC Protocol

• System Preparation:

  • HPLC System: A validated HPLC system with a gradient pump, autosampler, column oven, and PDA/DAD detector.

  • Column: Waters X-Bridge C18, 4.6 x 150 mm, 3.5 µm (or equivalent).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Column Temperature: 30 °C.

  • Flow Rate: 1.0 mL/min.

• Standard and Sample Preparation:

  • Diluent: Acetonitrile/Water (50:50 v/v).

  • Standard Solution: Accurately weigh and dissolve the reference standard of 3-(4-Chloro-phenoxy)-benzyl-hydrazine in diluent to a final concentration of 0.5 mg/mL.

  • Sample Solution: Prepare the test sample in the same manner as the standard solution.

• Chromatographic Conditions:

  • Injection Volume: 5 µL.

  • Detection: PDA/DAD detection at 225 nm, with spectra recorded from 200-400 nm.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0	30
    20	80
    25	80
    26	30

    | 30 | 30 |

• Data Analysis and System Suitability:

  • System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

  • Purity Calculation: Calculate the purity of the sample using the area percent method. The area of all impurity peaks is summed and compared to the total area of all peaks.

Choosing the Right Method: A Decision Framework

The selection of an analytical method is a critical decision that impacts the quality and reliability of the data. This framework can guide researchers to the most appropriate technique based on their specific analytical needs.

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

Validating the purity of 3-(4-Chloro-phenoxy)-benzyl-hydrazine requires a strategic, multi-faceted approach. While HPLC-UV stands as the primary workhorse for routine, quantitative analysis due to its robustness and precision, it should be complemented by orthogonal techniques. LC-MS is indispensable for the structural elucidation of unknown impurities, and qNMR offers a powerful method for absolute purity assignment, especially for the qualification of in-house reference standards. By understanding the strengths and limitations of each method and applying them within a logical workflow, researchers can ensure the integrity of their materials, paving the way for reliable and reproducible scientific outcomes.

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• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes . RSC Publishing. Available at: [Link]

• Preparation method for 4-chlorophenylhydrazine hydrochloride. Google Patents.

• HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works . YouTube. Available at: [Link]

• Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide . Der Pharma Chemica. Available at: [Link]

• Determination of Aromatic Hydrocarbon Types in Middle Distillates with the Alliance HPLC System and RI Detection According to ASTM D6591 (IP548) . Waters. Available at: [Link]

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu . ScienceDirect. Available at: [Link]

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Comparative Biological Efficacy of Benzyl Hydrazine Analogs

This guide provides an in-depth technical analysis of benzyl hydrazine analogs, focusing on their dual utility as Monoamine Oxidase (MAO) inhibitors and antineoplastic agents.[1] The content is structured to facilitate direct comparison of efficacy, elucidate molecular mechanisms, and provide actionable experimental protocols.[1]

Technical Guide for Lead Optimization and Pharmacological Evaluation

Executive Summary & Chemical Basis

Benzyl hydrazine (

) scaffolds act as "privileged structures" in medicinal chemistry due to their ability to undergo oxidative activation. Their biological efficacy bifurcates into two distinct therapeutic distinct domains based on the stability of the hydrazine moiety and the nature of the substituents:

• CNS Modulation: Irreversible inhibition of MAO-B (neuroprotection, Parkinson’s disease).

• Oncology: DNA alkylation via free radical generation (e.g., Procarbazine analogs).[1]

This guide compares specific analogs to demonstrate how structural modifications shift the efficacy profile from neuroactivity to cytotoxicity.

Mechanistic Divergence: The "Switch"

The biological fate of a benzyl hydrazine analog is determined by its oxidative susceptibility. The core mechanism involves the enzymatic conversion of the hydrazine to a diazene intermediate, which then decomposes into a radical species.[2]

Mechanism 1: MAO Inhibition (Suicide Substrate)

Benzyl hydrazines are mechanism-based inhibitors. They are oxidized by the MAO flavin cofactor (FAD) to a diazene. This intermediate generates a benzyl radical that covalently binds to the N(5) atom of the FAD isoalloxazine ring, permanently disabling the enzyme.

• Key Insight: Benzylhydrazine binds tighter to MAO-B than MAO-A due to the hydrophobic "entrance cavity" of MAO-B which accommodates the benzyl ring.

Mechanism 2: Antitumor Cytotoxicity

In cancer cells, analogs like Procarbazine are metabolized (via CYP450 and auto-oxidation) to form methyl or benzyl radicals.[1] These radicals attack DNA (guanine O6 or N7 positions), causing strand breaks and inhibiting protein synthesis.[1]

Visualization: The Oxidative Activation Pathway

The following diagram illustrates the bifurcation of the benzyl hydrazine mechanism.

Caption: Divergent activation pathways of benzyl hydrazines leading to either enzymatic inhibition (MAO) or DNA damage (Cytotoxicity).[1]

Comparative Efficacy Data

The following tables synthesize data from recent studies, comparing the potency of benzyl hydrazine derivatives against standard clinical agents.

Table 1: MAO-B Inhibition Potency (Neuroprotection Focus)

Target: Selective inhibition of MAO-B to treat Parkinson's without the "cheese effect" (tyramine toxicity associated with MAO-A inhibition).

Compound	Structure / Class	IC50 (MAO-B)	Selectivity (B/A)	Efficacy vs. Standard
Benzylhydrazine	Unsubstituted parent	~1.0 µM	Moderate	Baseline reference. Binds MAO-B tighter than MAO-A [1].
Phenelzine	Phenethylhydrazine	15.0 µM	Non-selective	Inferior. Clinical standard, but causes severe side effects due to MAO-A inhibition.
ACH10	Acyl hydrazine (Fluorinated)	0.14 µM	>100-fold	Superior. Halogenation on the phenyl ring drastically improves potency and selectivity [2].
Compound 2l	Benzofuran-thiazolyl	0.75 µM	High	Comparable. Shows reversible competitive inhibition, reducing safety risks [3].[1]

Table 2: Antitumor Cytotoxicity (Oncology Focus)

Target: Induction of apoptosis in drug-resistant cancer lines (e.g., MCF-7 breast cancer).[1]

Compound	Structure / Class	Cell Line	IC50 (µM)	Efficacy Note
Procarbazine	Methylhydrazine derivative	MCF-7	>50 µM	Low. Requires extensive metabolic activation; limited efficacy in vitro.
Compound 4e	Indole-benzyl hydrazine	MCF-7	0.57 µM	Superior. 20x more potent than Staurosporine (11.1 µM). Induces Annexin-V positive apoptosis [4].
Compound 11c	Indenopyridazine hybrid	HepG2	7.43 µM	High. Comparable to 5-Fluorouracil.[3] Targets VEGFR-2 [5].[3]
Compound 5a	Chlorobenzhydryl piperazine	HUH7	4.64 µM	Moderate. Efficacy depends on para-chloro substitution on the benzoyl moiety [6].

Experimental Protocols (Self-Validating Systems)

To reproduce the efficacy data above, use the following protocols. These are designed with internal controls to validate the mechanism (e.g., using specific substrates to distinguish MAO isoforms).[1]

Protocol A: MAO-B Inhibition Assay (Fluorometric)

Rationale: This assay uses Amplex Red coupled with horseradish peroxidase (HRP). MAO-B oxidizes the substrate (benzylamine), producing H2O2.[1] HRP uses H2O2 to convert Amplex Red into highly fluorescent resorufin.

• Why Benzylamine? It is a specific substrate for MAO-B, minimizing cross-reactivity with MAO-A.

Workflow:

• Enzyme Prep: Thaw human recombinant MAO-B (5 mg/mL) on ice. Dilute to 0.5 U/mL in Potassium Phosphate Buffer (0.05 M, pH 7.4).

• Inhibitor Incubation:

  • Add 10 µL of test compound (benzyl hydrazine analog) in DMSO.

  • Add 90 µL of diluted MAO-B enzyme.

  • Control: DMSO only (0% inhibition).

  • Blank: Buffer only (no enzyme).

  • Incubate at 37°C for 20 minutes. (Critical: Allows formation of the irreversible covalent adduct).

• Reaction Initiation:

  • Add 100 µL of Working Solution (200 µM Amplex Red + 1 U/mL HRP + 1 mM Benzylamine).

• Measurement:

  • Incubate 30 mins at room temperature (protected from light).

  • Read Fluorescence: Ex 545 nm / Em 590 nm.

• Validation: The signal must be linear over time. If the "No Enzyme" blank shows fluorescence, the compound may be auto-oxidizing (common with hydrazines).

Protocol B: MTT Cytotoxicity Assay

Rationale: Measures metabolic activity as a proxy for cell viability. The reduction of MTT to formazan is dependent on mitochondrial succinate dehydrogenase.

Workflow:

• Seeding: Plate MCF-7 cells (5,000 cells/well) in 96-well plates. Incubate 24h for attachment.

• Treatment:

  • Add analogs at serial dilutions (0.1 µM to 100 µM).

  • Positive Control:[1] Doxorubicin or Staurosporine.

  • Vehicle Control: 0.1% DMSO.[4]

• Incubation: 48 hours at 37°C, 5% CO2.

• Development:

  • Add 20 µL MTT (5 mg/mL in PBS).[1] Incubate 4h.

  • Aspirate supernatant carefully.

  • Dissolve formazan crystals in 150 µL DMSO.

• Analysis: Measure Absorbance at 570 nm. Calculate IC50 using non-linear regression (Sigmoidal dose-response).

Visualization: Assay Logic Flow

Caption: Parallel workflows for validating enzymatic inhibition (MAO-B) and cellular toxicity (MTT).

Strategic Recommendations for Lead Optimization

Based on the comparative data, the following strategies are recommended for researchers developing new benzyl hydrazine analogs:

• For Neuroprotection (MAO-B Selective):

  • Target: Introduce electron-withdrawing groups (Fluorine, Chlorine) on the para position of the benzyl ring. This enhances lipophilicity and fits the hydrophobic pocket of MAO-B, as seen in ACH10 [2].

  • Avoid: Large bulky groups on the hydrazine nitrogen, which prevent entry into the active site.

• For Anticancer Agents:

  • Target: Hybridize the benzyl hydrazine with intercalating scaffolds (e.g., Indole, Acridine). The hydrazine acts as the "warhead" (radical generator), while the scaffold directs the molecule to DNA.

  • Example: The Indole-based analog 4e utilizes the indole ring to anchor to DNA, allowing the hydrazine moiety to alkylate effectively at sub-micromolar concentrations [4].

References

• Binda, C., et al. (2008). Structural and Mechanistic Studies of Arylalkylhydrazine Inhibition of Human Monoamine Oxidases A and B. Biochemistry.[5]

• Design, Synthesis, and Biological Effect Studies of Novel Benzofuran–Thiazolylhydrazone Derivatives. ACS Omega. [1]

• Development of a New Class of Monoamine Oxidase-B Inhibitors by Fine-Tuning the Halogens. ACS Omega. [1]

• A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities. MDPI.

• Synthesis, Cytotoxic Activity, and Molecular Docking Study of New Thiazole-Incorporated Indenopyridazine Derivatives. PubMed.

• Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. PMC.

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A Comparative Guide to the Spectroscopic Characterization of 3-(4-Chloro-phenoxy)-benzyl-hydrazine and its Salts

This guide provides an in-depth comparative analysis of the primary spectroscopic techniques used to characterize 3-(4-Chloro-phenoxy)-benzyl-hydrazine and its corresponding salts. As a molecule of interest in medicinal chemistry and materials science, its unambiguous structural elucidation and purity assessment are paramount. This document moves beyond simple data reporting, offering insights into the causality behind experimental choices and emphasizing the complementary nature of these techniques for a holistic and trustworthy characterization.

Introduction to the Analyte

3-(4-Chloro-phenoxy)-benzyl-hydrazine is a substituted benzyl-hydrazine featuring a diaryl ether linkage. This structural motif is common in pharmacologically active compounds. The presence of the basic hydrazine moiety allows for the formation of various salts, such as hydrochlorides or sulfates, which can significantly alter the compound's solubility, stability, and bioavailability. Therefore, a robust and multi-faceted analytical approach is essential to confirm the identity of both the free base and its salt forms. This guide will compare Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and UV-Visible (UV-Vis) Spectroscopy as the foundational pillars of this characterization process.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy remains the most powerful tool for the complete structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of magnetically active nuclei, primarily ¹H (proton) and ¹³C (carbon-13).

Expertise & Rationale

For a hydrazine salt, which is typically polar, a polar aprotic solvent like DMSO-d₆ is the preferred choice. Its high boiling point is suitable for variable temperature studies, and more importantly, it slows down the chemical exchange of the N-H protons, often allowing them to be observed as distinct, albeit sometimes broad, signals in the ¹H NMR spectrum. Tetramethylsilane (TMS) is used as the internal standard (0 ppm) for universal referencing.

Experimental Protocol: ¹H & ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the 3-(4-Chloro-phenoxy)-benzyl-hydrazine salt in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: Add a small drop of TMS to the solution.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Key parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans for good signal-to-noise.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, several hundred to several thousand scans are typically required.

Fig 1. General workflow for NMR spectroscopic analysis.

Data Interpretation

The combination of ¹H and ¹³C NMR provides an unambiguous map of the molecule. For the hydrochloride salt of 3-(4-Chloro-phenoxy)-benzyl-hydrazine, the protonated -NH₂⁺-NH₂- group will cause significant downfield shifts for adjacent protons.

Table 1: Predicted NMR Spectral Data for 3-(4-Chloro-phenoxy)-benzyl-hydrazine HCl in DMSO-d₆

Feature	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Rationale & Notes
Aromatic Protons	6.9 - 7.5	115 - 160	Complex multiplet region. Protons on the 4-chlorophenoxy ring will appear as two distinct doublets (AA'BB' system). Protons on the benzyl ring will show a more complex pattern.
Benzylic CH₂	~4.1	~50	A singlet integrating to 2H. Its position is downfield due to the adjacent aromatic ring and the protonated hydrazine group.[1]

| Hydrazine NH/NH₂⁺ | 8.0 - 11.0 | N/A | Broad signals that are exchangeable with D₂O. The downfield shift is characteristic of protonated amines and hydrazines.[2] |

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides a molecular "fingerprint" by identifying the vibrational modes of functional groups. It is particularly effective for confirming the presence of the N-H, C-O ether, and aromatic C-H bonds.

Expertise & Rationale

The solid-state KBr pellet method is chosen for its simplicity and because it avoids solvent-related interference in the spectrum. For a salt, the N-H stretching and bending vibrations are often broadened and shifted compared to the free base due to hydrogen bonding and the positive charge on the nitrogen atoms. This broadening is a key diagnostic feature.

Experimental Protocol: FTIR-ATR

• Sample Preparation: Place a small amount (1-2 mg) of the finely ground salt directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Apply pressure using the anvil to ensure good contact.

• Background Scan: Run a background spectrum of the empty ATR crystal.

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Fig 2. Workflow for FTIR-ATR spectroscopic analysis.

Data Interpretation

The IR spectrum provides direct evidence for the key functional groups within the molecule.

Table 2: Predicted IR Absorption Frequencies for 3-(4-Chloro-phenoxy)-benzyl-hydrazine HCl

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity/Shape	Rationale & Notes
N-H⁺ Stretch	3300 - 2600	Strong, Broad	Very characteristic of amine/hydrazine salts. The broadening is due to extensive hydrogen bonding in the solid state.[2][3]
Aromatic C-H Stretch	3100 - 3000	Medium, Sharp	Confirms the presence of the aromatic rings.
Aromatic C=C Stretch	1600 - 1450	Medium-Strong	Multiple bands are expected in this "fingerprint" region, confirming the aromatic framework.
N-H Bend	1620 - 1500	Medium, Broad	Bending vibration of the ammonium/hydrazinium group.
C-O-C Stretch (Aryl Ether)	1270 - 1200	Strong, Sharp	Asymmetric stretch, a key indicator of the diaryl ether linkage.

| C-Cl Stretch | 750 - 700 | Strong | Indicates the chloro-substituent on the phenoxy ring. |

Mass Spectrometry (MS): Confirming Molecular Weight

Mass spectrometry is an essential destructive technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the molecular weight of the compound and, through fragmentation patterns, offers additional structural confirmation that validates the results from NMR.

Expertise & Rationale

Electrospray Ionization (ESI) is the method of choice as it is a "soft" ionization technique suitable for polar and thermally labile molecules like hydrazine salts. It typically generates the protonated molecular ion [M+H]⁺, where 'M' is the mass of the free base. This allows for the direct determination of the molecular weight of the parent compound. High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, enabling the determination of the elemental formula.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

• Mass Analysis: The resulting ions are transferred into the mass analyzer (e.g., Quadrupole or Time-of-Flight) where their m/z ratios are measured.

• Detection: The detector records the abundance of ions at each m/z value.

Fig 3. Workflow for Electrospray Ionization Mass Spectrometry.

Data Interpretation

The mass spectrum provides the molecular weight and key fragmentation data. For 3-(4-Chloro-phenoxy)-benzyl-hydrazine (C₁₃H₁₃ClN₂O), the monoisotopic mass of the free base is 248.07 g/mol .

Table 3: Predicted Mass Spectrometry Data (ESI, Positive Mode)

m/z Value	Ion	Rationale & Notes
249.07	[M+H]⁺	The protonated molecular ion of the free base. This is expected to be the base peak. The presence of a peak at m/z 251.07 with ~1/3 the intensity confirms the presence of one chlorine atom (³⁷Cl isotope).
232.05	[M-NH₂]⁺	Loss of the terminal amino group is a common fragmentation pathway for hydrazines.

| 91.05 | [C₇H₇]⁺ | A tropylium ion fragment, characteristic of benzyl groups, resulting from cleavage of the C-C bond next to the hydrazine moiety.[4] |

UV-Visible (UV-Vis) Spectroscopy: Probing the Electronic System

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions, which corresponds to electronic transitions within the molecule. It is particularly useful for characterizing compounds with chromophores, such as the aromatic rings in the target analyte.

Expertise & Rationale

Methanol is a common, UV-transparent solvent suitable for this analysis. The key insight from UV-Vis spectroscopy comes from comparing the spectrum of the free base with its salt. The protonation of the hydrazine nitrogen in the salt form removes its non-bonding electrons from conjugation with the aromatic system. This typically results in a hypsochromic (blue) shift—a shift to a shorter wavelength—compared to the free base, similar to the behavior observed between aniline and the anilinium ion.[5][6]

Experimental Protocol: UV-Vis

• Sample Preparation: Prepare a dilute solution of the sample in a UV-grade solvent (e.g., methanol) to an absorbance value below 1.5 AU. A typical concentration is around 10-50 µM.

• Blanking: Fill a quartz cuvette with the pure solvent and use it to zero the spectrophotometer.

• Measurement: Replace the blank cuvette with a cuvette containing the sample solution.

• Scan: Scan the absorbance from approximately 400 nm down to 200 nm.

• Analysis: Identify the wavelength(s) of maximum absorbance (λₘₐₓ).

Fig 4. Workflow for UV-Visible spectroscopic analysis.

Data Interpretation

The UV-Vis spectrum will be dominated by π → π* transitions within the aromatic rings.

Table 4: Predicted UV-Vis Absorption Data in Methanol

Transition Type	Predicted λₘₐₓ (nm)	Notes
π → π* (Primary Band)	~210 nm	High intensity absorption related to the benzene chromophore.

| π → π* (Secondary Band) | ~270-280 nm | Lower intensity absorption, characteristic of the substituted benzene rings. The presence of the ether oxygen and hydrazine nitrogens (in the free base) causes a bathochromic (red) shift compared to unsubstituted benzene.[5][6] For the salt, a slight hypsochromic (blue) shift is expected for this band. |

Comparative Analysis: A Synergistic Approach

No single technique provides a complete picture. The true power of spectroscopic characterization lies in the integration of data from these complementary methods. The trustworthiness of the final identification is built upon this self-validating system where each technique corroborates the others.

Table 5: Comparison of Spectroscopic Techniques for Characterizing 3-(4-Chloro-phenoxy)-benzyl-hydrazine Salts

Technique	Information Provided	Strengths	Limitations
NMR	Detailed C-H framework, connectivity, stereochemistry.	Unrivaled for complete structure elucidation in solution.	Requires relatively large sample amount; less sensitive than MS. Salts can cause peak broadening.
IR	Presence of specific functional groups.	Fast, non-destructive, excellent for identifying key bonds (N-H, C=O, C-O).	Provides limited information on the overall molecular framework. Complex spectra can be difficult to interpret fully.
MS	Molecular weight and elemental formula (HRMS).	Extremely sensitive, confirms molecular weight with high accuracy.	Isomers are often indistinguishable. The molecule is destroyed during analysis.

| UV-Vis | Information on the conjugated π-electron system. | Simple, fast, and good for quantitative analysis. Can confirm protonation state by observing shifts. | Provides very limited structural information; many compounds have similar spectra. |

In practice, a researcher would first use IR as a quick screen to confirm the presence of the hydrazine and ether functionalities. MS would then be used to confirm that the compound has the correct molecular weight. Finally, ¹H and ¹³C NMR would provide the definitive, unambiguous proof of the structure, confirming the precise arrangement of all atoms in the molecule. UV-Vis spectroscopy serves as a supplementary technique, useful for quick purity checks via HPLC-UV and for studying the electronic effects of salt formation.

References

• Anusandhanvallari. (n.d.). Synthesis and Characterization of Hydrazine Derivatives. Retrieved from an online source.[2]

• Mashima, M. (1962). Infrared Absorption Spectra of Hydrazides. II. Sodium Hydrazides. Bulletin of the Chemical Society of Japan.[7]

• Aston University. (n.d.). Aston Publications Explorer. Retrieved from an online source.[4]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11955, Benzoylhydrazine.

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (n.d.). UV-Vis Spectroscopy. Retrieved from an online source.[5]

• Organic Syntheses Procedure. (n.d.). Retrieved from an online source.[8]

• Patel, S., et al. (2019). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Der Pharma Chemica.[9]

• ResearchGate. (n.d.). Scheme 1. Synthesis of 3-(4-Chlorophenoxy)benzonitrile... Retrieved from ResearchGate.[1]

• ULTRAVIOLET SPECTROSCOPY. (n.d.). Retrieved from an online source.[6]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 70624, (4-Chlorophenyl)hydrazine. Retrieved from PubChem.[10]

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